1,4-Diiodooctafluorobutane

• CAS: 375-50-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1,4-Diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, safety information, and primary applications of 1,4-diiodooctafluorobutane. This document is intended to serve as a valuable resource for professionals in research and development, particularly in the fields of materials science, supramolecular chemistry, and drug discovery.

Chemical Identity and Physical Properties

1,4-Diiodooctafluorobutane, a perfluorinated alkyl iodide, is a key building block in various advanced chemical syntheses. Its unique electronic and structural properties make it a valuable tool for creating novel molecular architectures.

Table 1: Chemical Identifiers for 1,4-Diiodooctafluorobutane

Identifier	Value
CAS Number	375-50-8
Molecular Formula	C4F8I2
Molecular Weight	453.84 g/mol
IUPAC Name	1,1,2,2,3,3,4,4-Octafluoro-1,4-diiodobutane
Synonyms	Octafluoro-1,4-diiodobutane, Perfluoro-1,4-diiodobutane, I(CF2)4I
InChI Key	JILAKKYYZPDQBE-UHFFFAOYSA-N
SMILES	FC(F)(I)C(F)(F)C(F)(F)C(F)(F)I

Table 2: Physicochemical Properties of 1,4-Diiodooctafluorobutane

Property	Value
Physical State	Liquid
Appearance	Colorless to light yellow or pink liquid[1]
Melting Point	-9 °C
Boiling Point	150 °C
Density	2.474 g/mL at 25 °C
Refractive Index	n20/D 1.429
Vapor Pressure	16 hPa at 25 °C[1]
Water Solubility	9.3 mg/L at 20 °C[1]
Solubility	Sparingly soluble in chloroform, slightly soluble in hexane.[1]

Safety and Handling

Proper handling of 1,4-diiodooctafluorobutane is crucial to ensure laboratory safety. The compound is light-sensitive and should be stored accordingly.

Table 3: Hazard and Precautionary Information for 1,4-Diiodooctafluorobutane

Category	Information
Hazard Statements	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.
Precautionary Statements	Wear protective gloves/protective clothing/eye protection/face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.
Storage	Store in a well-ventilated place. Keep container tightly closed. Protect from light. Store in a refrigerator.[1]
Incompatibilities	Strong oxidizing agents, active metals.[1]
Stability	Stable under recommended storage conditions, but sensitive to light.[1]

Key Applications and Experimental Protocols

1,4-Diiodooctafluorobutane is a versatile reagent with significant applications in supramolecular chemistry and polymer science.

Supramolecular Chemistry: Halogen Bonding

A primary application of 1,4-diiodooctafluorobutane is as a robust halogen bond donor in crystal engineering. The electrophilic regions on the iodine atoms, amplified by the electron-withdrawing perfluorinated backbone, readily interact with Lewis basic sites on other molecules to form highly directional and predictable non-covalent bonds. This property is extensively utilized in the rational design and synthesis of co-crystals with desired structural motifs and properties.

Generalized Experimental Protocol for Co-crystal Synthesis:

While specific conditions vary depending on the co-former, a general procedure for forming co-crystals with 1,4-diiodooctafluorobutane involves solution-based methods.

Materials:

• 1,4-Diiodooctafluorobutane

• Halogen bond acceptor (e.g., pyridine-containing molecules, N-oxides)

• Appropriate solvent (e.g., ethanol, dichloromethane)

Procedure:

• Equimolar amounts of 1,4-diiodooctafluorobutane and the halogen bond acceptor are dissolved in a minimal amount of a suitable solvent. Gentle heating may be applied to facilitate dissolution.

• The resulting solution is filtered to remove any particulate matter.

• The clear solution is allowed to stand undisturbed at room temperature for slow evaporation.

• Crystals suitable for single-crystal X-ray diffraction are typically formed over a period of several days.

• The crystals are isolated by decantation or filtration and washed with a small amount of cold solvent.

• The co-crystals are then dried under ambient conditions.

Alternative methods such as liquid-assisted grinding or reaction crystallization may also be employed for co-crystal screening and synthesis.[2][3]

Polymer Chemistry: Radical Polymerization

In the field of polymer chemistry, perfluoroalkyl iodides like 1,4-diiodooctafluorobutane can act as chain transfer agents or telogens in radical polymerization processes.[4][5] The relatively weak carbon-iodine bond can undergo homolytic cleavage to initiate polymerization or be transferred to a growing polymer chain, thereby controlling the molecular weight of the resulting polymer. This process, known as iodine-transfer polymerization (ITP), is a form of controlled radical polymerization.

Conceptual Role in Iodine-Transfer Polymerization (ITP):

• Initiation: A conventional radical initiator (e.g., AIBN) decomposes to generate radicals.

• Chain Transfer: The initiator radical or a growing polymer radical abstracts an iodine atom from 1,4-diiodooctafluorobutane, creating a new radical on the perfluorinated chain and a dormant polymer chain.

• Reinitiation: The perfluorinated radical can then initiate the polymerization of a monomer.

• Equilibrium: A dynamic equilibrium is established between active (propagating) and dormant (iodine-terminated) polymer chains. This reversible activation-deactivation process allows for a more controlled polymerization, leading to polymers with lower dispersity compared to conventional free-radical polymerization.

Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Diagram 1: Halogen Bonding Interaction

Diagram 2: Co-Crystallization Workflow

Spectroscopic Data

Detailed spectroscopic data for 1,4-diiodooctafluorobutane is not widely published. However, based on the known chemical shifts of similar fluorinated compounds, the following are expected regions for NMR signals.

19F NMR: The fluorine atoms in the -CF2- groups are expected to resonate in the range of -110 to -140 ppm relative to CFCl3. The two chemically non-equivalent fluorine environments (adjacent to iodine and in the center of the chain) would likely result in two distinct signals. For the similar compound 1,4-diiodotetrafluorobenzene, the 19F NMR signal appears at approximately -118.56 ppm.[6]

13C NMR: The carbon atoms in the perfluorinated chain will be significantly influenced by the attached fluorine and iodine atoms. The signals are expected to appear as triplets due to C-F coupling. The chemical shifts for carbons in fluorinated alkanes can vary widely.

IR Spectroscopy: The infrared spectrum would be dominated by strong C-F stretching vibrations, typically observed in the region of 1100-1300 cm-1. C-I stretching vibrations would appear at lower wavenumbers. The absence of other characteristic functional group absorptions would be a key feature.

References

• 1. Spectroscopic separation of mixed organic fluorine compounds by 2D 19F–19F TOCSY—To extract 1D 19F NMR spectrum of each compound— | Applications Notes | JEOL Ltd. [jeol.com]
• 2. Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. esrf.fr [esrf.fr]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. rsc.org [rsc.org]

An In-depth Technical Guide to 1,4-Diiodooctafluorobutane: Properties, Synthesis, and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diiodooctafluorobutane, with the chemical formula C₄F₈I₂, is a perfluorinated alkyl iodide that serves as a valuable building block in organic synthesis, materials science, and particularly in the development of fluorinated pharmaceuticals. The incorporation of a perfluorinated chain can significantly alter the physicochemical properties of a molecule, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. This technical guide provides a comprehensive overview of the physical and chemical properties of 1,4-diiodooctafluorobutane, detailed experimental protocols for its synthesis and purification, and an analysis of its spectroscopic characteristics.

Physical and Chemical Properties

1,4-Diiodooctafluorobutane is a dense, non-flammable liquid at room temperature. It is generally stable but can be sensitive to light, and it is incompatible with active metals and strong oxidizing agents.[1] A summary of its key physical and chemical properties is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₄F₈I₂	[2][3]
Molecular Weight	453.84 g/mol	[2][3]
Appearance	Clear colorless to light yellow or pink liquid	[1]
Melting Point	-9 °C	[3]
Boiling Point	150 °C	[3]
Density	2.474 g/mL at 25 °C	[3]
Refractive Index (n²⁰/D)	1.429	[3]
Vapor Pressure	16 hPa at 25 °C	[3]
Water Solubility	9.3 mg/L at 20 °C	[1]
Stability	Stable, but light sensitive. Incompatible with active metals, strong oxidants.	[1]
CAS Number	375-50-8	[2]

Experimental Protocols

Synthesis: Telomerization of Tetrafluoroethylene

1,4-Diiodooctafluorobutane is commonly synthesized via the telomerization of tetrafluoroethylene (TFE) with a source of iodine. This free-radical chain reaction allows for the controlled addition of TFE units to form the perfluorinated backbone.

Reaction Scheme:

Caption: Synthesis of 1,4-diiodooctafluorobutane via telomerization.

Detailed Methodology:

A detailed experimental protocol for the synthesis of perfluoroalkyl iodides, including those of similar chain length to 1,4-diiodooctafluorobutane, can be adapted from established industrial processes. The following is a generalized procedure based on the principles of TFE telomerization:

• Reactor Preparation: A high-pressure stainless-steel autoclave is thoroughly cleaned, dried, and purged with an inert gas (e.g., nitrogen or argon) to remove any oxygen, which can inhibit free-radical reactions.

• Charging the Reactor: The reactor is charged with a source of iodine. This can be elemental iodine (I₂) in combination with iodine pentafluoride (IF₅) or iodine monochloride (ICl) in the presence of a Lewis acid catalyst. The choice of iodinating agent can influence the reaction conditions and product distribution.

• Introduction of Tetrafluoroethylene: Tetrafluoroethylene (TFE) gas is then introduced into the sealed reactor. The pressure is carefully monitored and maintained at a specific level, which is a critical parameter for controlling the chain length of the resulting telomers.

• Initiation: The reaction is initiated either by heating the reactor to a specific temperature (thermal initiation) or by exposing it to ultraviolet (UV) light (photoinitiation). This generates iodine radicals, which then react with TFE to start the polymerization process.

• Reaction Monitoring: The reaction is allowed to proceed for a set period, during which the pressure and temperature are continuously monitored. The consumption of TFE will lead to a drop in pressure, indicating the progress of the reaction.

• Termination and Workup: Once the desired conversion is achieved, the reactor is cooled, and any unreacted TFE is carefully vented. The crude reaction mixture, containing 1,4-diiodooctafluorobutane and a distribution of other perfluoroalkyl diiodides of varying chain lengths, is then collected.

Purification: Fractional Distillation

The crude product from the telomerization reaction is a mixture of diiodoperfluoroalkanes with different chain lengths. Purification of the desired 1,4-diiodooctafluorobutane is typically achieved by fractional distillation under reduced pressure.

Experimental Workflow:

Caption: Purification of 1,4-diiodooctafluorobutane by fractional distillation.

Detailed Methodology:

• Apparatus Setup: A fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a vacuum source, is assembled.

• Charging the Flask: The crude reaction mixture is placed in the round-bottom flask along with boiling chips or a magnetic stir bar to ensure smooth boiling.

• Distillation under Reduced Pressure: The system is evacuated to the desired pressure. Applying a vacuum lowers the boiling points of the components, allowing for distillation at lower temperatures and preventing potential decomposition.

• Heating and Fraction Collection: The flask is gently heated. The component with the lowest boiling point will vaporize first, ascend the fractionating column, condense, and be collected in the receiving flask. The temperature at the head of the column is monitored closely. Fractions are collected based on their boiling points. The fraction corresponding to the boiling point of 1,4-diiodooctafluorobutane at the applied pressure is collected as the pure product.

Spectroscopic Analysis

Spectroscopic techniques are essential for confirming the identity and purity of the synthesized 1,4-diiodooctafluorobutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR Spectroscopy: Due to the presence of fluorine atoms, ¹⁹F NMR is the most informative NMR technique for characterizing this molecule. The spectrum is expected to show two distinct signals corresponding to the two different chemical environments of the fluorine atoms: the -CF₂I group and the internal -CF₂- group.

• Expected Chemical Shifts: The fluorine atoms attached to the carbon bearing the iodine atom (-CF₂I) are expected to have a chemical shift in the range of -50 to -70 ppm (relative to CFCl₃). The internal fluorine atoms (-CF₂-) will likely appear further upfield, in the range of -110 to -130 ppm.

• Coupling: Complex spin-spin coupling (J-coupling) will be observed between the non-equivalent fluorine atoms, leading to splitting of the signals into multiplets.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will provide information about the carbon backbone.

• Expected Chemical Shifts: Two signals are expected. The carbon atom bonded to iodine (-CF₂I) will be significantly shifted downfield due to the electronegativity of both fluorine and iodine. The internal carbon atom (-CF₂-) will appear at a different chemical shift.

Infrared (IR) Spectroscopy

The IR spectrum of 1,4-diiodooctafluorobutane is dominated by strong absorption bands corresponding to the C-F bond stretching vibrations.

• Characteristic Absorptions: Strong, broad absorption bands are expected in the region of 1100-1300 cm⁻¹, which is characteristic of C-F stretching in perfluorinated compounds. The absence of C-H stretching bands (around 2850-3000 cm⁻¹) confirms the perfluorinated nature of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak: The electron ionization (EI) mass spectrum should show a molecular ion peak ([M]⁺) at m/z = 454, corresponding to the molecular weight of C₄F₈I₂.

• Fragmentation Pattern: Common fragmentation pathways for perfluoroalkyl iodides involve the loss of an iodine atom (I⁺, m/z = 127) or cleavage of the C-C and C-I bonds. Characteristic fragment ions would include [C₄F₈I]⁺, [C₃F₆I]⁺, and various perfluorinated carbon fragments.

Logical Relationship of Analytical Techniques:

Caption: Interrelation of spectroscopic methods for structural elucidation.

Conclusion

1,4-Diiodooctafluorobutane is a key fluorinated building block with significant potential in various fields of chemical research and development. This guide has provided a detailed overview of its physical and chemical properties, along with generalized experimental protocols for its synthesis and purification. The outlined spectroscopic analysis methods are crucial for the unambiguous identification and quality control of this important compound. Researchers and scientists can utilize this information to effectively synthesize, purify, and characterize 1,4-diiodooctafluorobutane for their specific applications.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Purification [chem.rochester.edu]

An In-depth Technical Guide to the Synthesis and Purification of 1,4-Diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diiodooctafluorobutane, with the chemical formula I(CF₂)₄I, is a versatile fluorinated building block of significant interest in organic synthesis, materials science, and particularly in the pharmaceutical industry. Its rigid perfluorinated backbone and terminal iodine atoms make it a valuable reagent for the introduction of fluorinated moieties into organic molecules. The presence of the octafluorobutane chain can significantly alter the physicochemical properties of parent compounds, often leading to enhanced thermal stability, lipophilicity, and metabolic resistance. This guide provides a comprehensive overview of the primary synthesis and purification methods for 1,4-diiodooctafluorobutane, complete with experimental protocols, quantitative data, and process diagrams.

Synthesis of 1,4-Diiodooctafluorobutane

The most prevalent and industrially significant method for the synthesis of 1,4-diiodooctafluorobutane and other α,ω-diiodoperfluoroalkanes is the telomerization of tetrafluoroethylene (TFE) with a source of iodine. This free-radical chain reaction allows for the controlled addition of TFE units to an iodine-containing telogen.

Telomerization of Tetrafluoroethylene (TFE)

The telomerization reaction involves the reaction of a telogen (a chain transfer agent, in this case, iodine or an iodine-containing compound) with a taxogen (a monomer that undergoes polymerization, here TFE). The process is typically initiated by thermal or photochemical means, or by a chemical initiator. In the synthesis of diiodoperfluoroalkanes, a mixture of elemental iodine (I₂) and iodine pentafluoride (IF₅) is often employed as the telogen.

Reaction Scheme:

The overall reaction can be represented as follows:

I₂ + n CF₂=CF₂ → I(CF₂CF₂)nI

For the synthesis of 1,4-diiodooctafluorobutane, n=2.

Experimental Protocol: Telomerization of TFE

The following is a representative experimental protocol based on established literature for the synthesis of α,ω-diiodoperfluoroalkanes.[1][2]

Materials and Equipment:

• High-pressure autoclave reactor equipped with a stirrer, thermocouple, pressure transducer, and gas inlet/outlet valves.

• Tetrafluoroethylene (TFE) gas

• Iodine (I₂)

• Iodine pentafluoride (IF₅)

• Anhydrous solvent (e.g., perfluoro(methylcyclohexane))

• Vacuum pump

• Standard laboratory glassware for workup and purification.

Procedure:

• Reactor Preparation: The autoclave is thoroughly cleaned, dried, and purged with an inert gas (e.g., nitrogen or argon) to remove any oxygen, which can inhibit the radical reaction.

• Charging the Reactor: The reactor is charged with elemental iodine and the anhydrous solvent. The reactor is then cooled, and iodine pentafluoride is carefully added. The amounts of I₂ and IF₅ are chosen to achieve the desired average chain length of the diiodoalkane products.

• Introduction of TFE: The reactor is sealed and evacuated. Tetrafluoroethylene is then introduced into the reactor to a predetermined pressure. The pressure will depend on the desired reaction rate and the safety limits of the equipment.

• Reaction Conditions: The reactor is heated to the desired reaction temperature, typically in the range of 100-150 °C. The reaction is highly exothermic, and careful temperature control is crucial. The reaction mixture is stirred vigorously to ensure efficient mixing of the gas and liquid phases. The pressure is monitored throughout the reaction; as TFE is consumed, the pressure will drop. Additional TFE can be fed into the reactor to maintain a constant pressure and continue the reaction.

• Reaction Work-up: After the desired reaction time or TFE consumption, the reactor is cooled to room temperature. Any unreacted TFE is carefully vented. The crude reaction mixture, a dark solution, is then collected from the reactor.

• Initial Purification: The crude product is typically washed with an aqueous solution of sodium thiosulfate or sodium bisulfite to remove unreacted iodine. The organic layer is then separated, washed with water, and dried over an appropriate drying agent (e.g., magnesium sulfate).

Quantitative Data:

The telomerization of TFE produces a mixture of diiodoperfluoroalkanes with varying chain lengths (I(CF₂CF₂)nI where n = 1, 2, 3, ...). The distribution of these products depends on the molar ratio of TFE to the iodine telogen. By carefully controlling the reaction conditions, the yield of the desired 1,4-diiodooctafluorobutane (n=2) can be maximized.

Parameter	Value/Range	Reference
Typical Yield of I(CF₂)₄I	40-60% (of the total product mixture)	[1]
Reaction Temperature	100 - 150 °C	[2]
Reaction Pressure	10 - 50 bar	[2]

Note: The yield is highly dependent on the specific reaction conditions and the efficiency of the subsequent purification steps.

Reaction Mechanism and Logical Workflow

The synthesis of 1,4-diiodooctafluorobutane via telomerization proceeds through a free-radical chain mechanism.

Caption: Free-radical telomerization mechanism for 1,4-diiodooctafluorobutane synthesis.

Purification of 1,4-Diiodooctafluorobutane

The crude product from the telomerization reaction is a mixture of homologous diiodoperfluoroalkanes and may contain unreacted starting materials and byproducts. High purity 1,4-diiodooctafluorobutane is typically obtained through fractional distillation under reduced pressure.

Fractional Vacuum Distillation

Given the relatively high boiling point of 1,4-diiodooctafluorobutane at atmospheric pressure (150 °C), vacuum distillation is the preferred method to prevent potential decomposition and to reduce the energy requirements for the purification process.[3][4][5] The different boiling points of the homologous diiodoperfluoroalkanes allow for their separation by fractional distillation.

Physical Properties for Distillation:

Property	Value	Reference(s)
Boiling Point (atm)	150 °C
Melting Point	-9 °C
Density (25 °C)	2.474 g/mL

Experimental Protocol: Vacuum Distillation

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Condenser

• Receiving flasks

• Vacuum pump

• Manometer

• Heating mantle with a stirrer

• Cold trap

Procedure:

• Setup: The fractional distillation apparatus is assembled. It is crucial to ensure all glass joints are properly sealed (using appropriate vacuum grease) to maintain a stable vacuum. A cold trap is placed between the distillation apparatus and the vacuum pump to protect the pump from corrosive iodine-containing vapors.

• Charging the Flask: The crude, dried 1,4-diiodooctafluorobutane is charged into the distillation flask along with a magnetic stir bar or boiling chips to ensure smooth boiling.

• Distillation: The system is slowly evacuated to the desired pressure. The heating mantle is then turned on, and the temperature is gradually increased. The mixture is stirred to prevent bumping.

• Fraction Collection: The lower-boiling fractions, primarily I(CF₂)₂I, will distill first. As the temperature of the vapor at the top of the column rises and stabilizes, the fraction corresponding to 1,4-diiodooctafluorobutane is collected in a separate receiving flask. The higher-boiling homologues (e.g., I(CF₂)₆I) will remain in the distillation flask.

• Purity Assessment: The purity of the collected fractions can be assessed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. A purity of >98% is typically achievable with careful fractional distillation.[6]

Logical Workflow for Purification

Caption: Purification workflow for 1,4-diiodooctafluorobutane.

Alternative Purification Method: Recrystallization

While distillation is the primary method for purifying liquid 1,4-diiodooctafluorobutane, recrystallization can be employed, particularly for removing small amounts of impurities or if the compound is a solid at the working temperature. Given its low melting point of -9 °C, this would require low-temperature crystallization techniques.

General Recrystallization Protocol:

• Solvent Selection: A suitable solvent is one in which 1,4-diiodooctafluorobutane is soluble at a higher temperature but sparingly soluble at a lower temperature. A non-polar organic solvent would be a logical starting point for solvent screening.

• Dissolution: The impure compound is dissolved in a minimal amount of the hot solvent.

• Cooling: The solution is slowly cooled to induce crystallization of the pure compound.

• Isolation: The crystals are isolated by filtration and washed with a small amount of the cold solvent.

• Drying: The purified crystals are dried under vacuum.

Finding an optimal solvent system would require experimental screening. Common non-polar solvents that could be tested include hexane, heptane, or perfluorinated solvents.

Safety Considerations

• 1,4-Diiodooctafluorobutane: This compound is light-sensitive and should be stored in a dark, cool place. It is incompatible with active metals and strong oxidizing agents.[7] It is considered toxic, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn when handling.

• Tetrafluoroethylene (TFE): TFE is a flammable gas that can form explosive peroxides in the presence of oxygen. It must be handled with extreme care in an oxygen-free environment.

• Iodine and Iodine Pentafluoride: These are corrosive and toxic materials. They should be handled in a well-ventilated fume hood.

Conclusion

The synthesis of 1,4-diiodooctafluorobutane is predominantly achieved through the telomerization of tetrafluoroethylene, a process that allows for the construction of the perfluorinated carbon chain. While this method produces a mixture of homologues, the desired product can be efficiently isolated and purified to a high degree using fractional vacuum distillation. This in-depth guide provides the fundamental knowledge and procedural outlines necessary for researchers and professionals to synthesize and purify this important fluorinated building block for its various applications in science and industry.

References

• 1. scirp.org [scirp.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Distillation - Free Sketchy MCAT Lesson [sketchy.com]
• 5. m.youtube.com [m.youtube.com]
• 6. calpaclab.com [calpaclab.com]
• 7. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]

Theoretical Insights into the Reactivity of 1,4-Diiodooctafluorobutane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diiodooctafluorobutane [I(CF₂)₄I] is a key building block in fluorinated materials science and a valuable precursor in organic synthesis. Its reactivity is dominated by the two carbon-iodine (C-I) bonds, which serve as versatile functional handles for a variety of chemical transformations. Understanding the theoretical underpinnings of its reactivity is paramount for designing novel synthetic routes and predicting the behavior of this compound in complex chemical environments. This technical guide provides an in-depth analysis of the reactivity of 1,4-diiodooctafluorobutane from a theoretical perspective, integrating computational data with fundamental principles of physical organic chemistry.

Theoretical Background and Computational Methodology

The reactivity of 1,4-diiodooctafluorobutane can be effectively probed using computational chemistry methods, primarily Density Functional Theory (DFT). DFT allows for the calculation of various molecular properties that provide insights into chemical behavior.

Key Theoretical Concepts:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding reactivity. The HOMO energy relates to the molecule's ability to donate electrons (nucleophilicity), while the LUMO energy indicates its ability to accept electrons (electrophilicity). The HOMO-LUMO gap is an indicator of chemical stability.

• Molecular Electrostatic Potential (MEP): The MEP surface visually represents the charge distribution within a molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

• Bond Dissociation Energy (BDE): The BDE of the C-I bond is a critical parameter for predicting the facility of homolytic cleavage and the subsequent radical-based reactions.

• Reaction Pathways and Transition States: Computational modeling can elucidate the step-by-step mechanisms of chemical reactions, including the identification of transition states and the calculation of activation energies, which govern reaction rates.

Computational Protocol:

A common and effective computational approach for studying molecules like 1,4-diiodooctafluorobutane involves the following steps:

• Geometry Optimization: The three-dimensional structure of the molecule is optimized to find its lowest energy conformation.

• Frequency Calculations: These calculations confirm that the optimized structure corresponds to a true energy minimum and provide thermodynamic data such as zero-point vibrational energy.

• Single-Point Energy Calculations: More accurate energy calculations are performed on the optimized geometry using higher-level theoretical methods or larger basis sets.

• FMO and MEP Analysis: The frontier molecular orbitals and molecular electrostatic potential are calculated to assess reactivity.

• Reaction Modeling: For specific reactions, the structures of reactants, products, and transition states are optimized, and the corresponding activation energies and reaction enthalpies are calculated.

A representative computational methodology employed in the study of 1,4-diiodooctafluorobutane and its co-crystals utilizes Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set.[1]

Reactivity Analysis

The reactivity of 1,4-diiodooctafluorobutane is primarily centered around the C-I bonds and can be broadly categorized into radical reactions and nucleophilic substitutions.

Radical Reactions

The relatively weak C-I bond in 1,4-diiodooctafluorobutane makes it susceptible to homolytic cleavage upon exposure to heat or light, generating perfluoroalkyl radicals.

C-I Bond Homolysis:

I(CF₂)₄I → I(CF₂)₄• + I•

The perfluoroalkyl radical, I(CF₂)₄•, is a key intermediate in various transformations, including polymerizations and additions to unsaturated systems. The bond dissociation energy of the C-I bond in perfluoroalkyl iodides is a key determinant of the ease of radical formation.

Table 1: Calculated Electronic Properties of 1,4-Diiodooctafluorobutane Co-crystals

Property	Phenazine Co-crystal (PHEF)	Acridine Co-crystal (ACRF)
HOMO Energy (eV)	-5.68	-5.39
LUMO Energy (eV)	-3.71	-3.59
HOMO-LUMO Gap (eV)	1.97	1.80

Data extracted from a study on co-crystals of 1,4-diiodooctafluorobutane.[1]

Nucleophilic Substitution Reactions

The carbon atoms attached to the iodine atoms are electrophilic and thus susceptible to attack by nucleophiles, leading to the displacement of the iodide ion, which is an excellent leaving group.

Reaction with Nucleophiles:

Nu⁻ + I(CF₂)₄I → Nu(CF₂)₄I + I⁻

Nu(CF₂)₄I + Nu⁻ → Nu(CF₂)₄Nu + I⁻

Due to the presence of two C-I bonds, both mono- and di-substitution products can be obtained, depending on the stoichiometry and reaction conditions. The perfluorinated carbon chain significantly influences the reactivity of the electrophilic centers.

Visualizing Reaction Pathways and Workflows

Logical Workflow for Theoretical Reactivity Analysis

Caption: A logical workflow for the theoretical analysis of molecular reactivity.

Generalized Radical Reaction Pathway

Caption: A generalized pathway for radical reactions of 1,4-diiodooctafluorobutane.

Generalized Nucleophilic Substitution Pathway (SN2)

Caption: A generalized pathway for nucleophilic substitution on 1,4-diiodooctafluorobutane.

Conclusion

The reactivity of 1,4-diiodooctafluorobutane is a rich area of study with significant implications for synthetic chemistry and materials science. Theoretical and computational methods provide a powerful lens through which to understand and predict its behavior. The C-I bond is the focal point of its reactivity, susceptible to both homolytic cleavage to form radicals and heterolytic cleavage via nucleophilic attack. The insights gained from computational studies, such as the analysis of frontier molecular orbitals and reaction pathways, are invaluable for the rational design of experiments and the development of novel applications for this versatile fluorinated compound. Further dedicated theoretical investigations into the specific reaction dynamics of 1,4-diiodooctafluorobutane will undoubtedly continue to advance its utility in various scientific and industrial fields.

References

• 1. researchgate.net [researchgate.net]

spectroscopic data for 1,4-diiodooctafluorobutane (NMR, IR, Mass Spec)

A Comprehensive Spectroscopic Analysis of 1,4-Diiodooctafluorobutane

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 1,4-diiodooctafluorobutane (C₄F₈I₂), including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis. While specific experimental spectra for this compound are not widely available in public databases, this document outlines the theoretically predicted data based on its chemical structure and established spectroscopic principles. Furthermore, it details the standard experimental protocols for obtaining such data.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic characteristics of 1,4-diiodooctafluorobutane. These predictions are derived from the analysis of its molecular structure, I(CF₂)₄I, and general principles of spectroscopy for fluorinated and halogenated organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the symmetry of the molecule, two distinct fluorine environments and two distinct carbon environments are expected.

Table 1: Predicted ¹⁹F NMR Data for 1,4-Diiodooctafluorobutane

Position	Chemical Shift (δ) Range (ppm)	Predicted Multiplicity	Coupling Constants (J)
-CF₂-I (α-fluorines)	-50 to -70	Triplet of triplets (tt)	JFα-Fβ, JFα-Cβ
-CF₂-CF₂- (β-fluorines)	-110 to -130	Triplet of triplets (tt)	JFβ-Fα, JFβ-Cα
Note: Chemical shifts are referenced relative to CFCl₃. The large chemical shift range is a characteristic feature of ¹⁹F NMR spectroscopy.[1][2][3]

Table 2: Predicted ¹³C NMR Data for 1,4-Diiodooctafluorobutane

Position	Chemical Shift (δ) Range (ppm)	Predicted Multiplicity (Proton Decoupled)	Coupling Constants (J)
C F₂-I (α-carbon)	90 to 110	Triplet (t) due to ¹JC-F coupling	Large ¹JC-F (~250-350 Hz)
-C F₂-C F₂- (β-carbon)	100 to 120	Triplet (t) due to ¹JC-F coupling	Large ¹JC-F (~250-350 Hz)
Note: Increasing substitution with iodine on an alkyl chain can cause a high-field (upfield) shift compared to other halogens.[4]

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by strong absorptions corresponding to carbon-fluorine bond vibrations.

Table 3: Predicted IR Absorption Bands for 1,4-Diiodooctafluorobutane

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
1300 - 1000	C-F Stretch	Strong
800 - 700	CF₂ Bending/Wagging	Medium
600 - 500	C-I Stretch	Weak - Medium

Mass Spectrometry (MS)

The mass spectrum will provide information on the molecular weight and fragmentation pattern of the molecule. Iodine is monoisotopic (¹²⁷I), which simplifies the isotopic pattern of the molecular ion peak.[5]

Table 4: Predicted Mass Spectrometry Data for 1,4-Diiodooctafluorobutane

m/z Value	Interpretation	Notes
~454	[C₄F₈I₂]⁺˙ (Molecular Ion, M⁺˙)	Corresponds to the molecular weight of 453.84 g/mol .[6][7]
~327	[M - I]⁺	Loss of a single iodine atom, a common fragmentation for iodoalkanes.
~200	[C₂F₄I]⁺	Cleavage of the central C-C bond.
~127	[I]⁺	Iodine cation.
~100	[C₂F₄]⁺˙	Fragment corresponding to tetrafluoroethylene radical cation.
Note: The fragmentation of halogenoalkanes often involves the loss of the halogen radical.[8]

Experimental Protocols

The following sections describe the standard methodologies for acquiring the spectroscopic data outlined above.

NMR Spectroscopy Protocol (¹⁹F and ¹³C)

This protocol outlines the general procedure for analyzing a fluorinated liquid sample.

• Sample Preparation:

  • Dissolve approximately 30 mg of 1,4-diiodooctafluorobutane in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) to a volume of 0.5-0.7 mL in a standard 5 mm NMR tube.[9]

  • Ensure the solution is homogeneous. If necessary, vortex the tube gently.

  • A fluorine-containing reference standard may be added, although modern spectrometers can use an internal deuterium lock for referencing.[10]

• Instrument Setup:

  • The experiment is run on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of detecting ¹⁹F and ¹³C nuclei.[9]

  • The instrument is tuned to the respective frequencies for ¹⁹F and ¹³C.

• Data Acquisition:

  • ¹⁹F NMR: A standard 1D ¹⁹F experiment is acquired, often with ¹H decoupling.[10] Key parameters include setting the correct spectral width to cover the large chemical shift range of fluorine, an appropriate relaxation delay, and a sufficient number of scans to achieve a good signal-to-noise ratio.[11]

  • ¹³C NMR: A standard 1D ¹³C experiment is acquired with ¹H broadband decoupling. This simplifies the spectrum to show only C-F couplings.[4] Due to the low natural abundance of ¹³C and signal splitting from fluorine, a larger number of scans is typically required compared to ¹H NMR.

  • 2D NMR (Optional): To aid in structural assignment, 2D correlation experiments such as ¹⁹F-¹³C HETCOR (Heteronuclear Correlation) can be performed to unambiguously link fluorine and carbon signals.[11]

IR Spectroscopy Protocol

For a liquid sample like 1,4-diiodooctafluorobutane, a "neat" spectrum is easily obtained.[12]

• Sample Preparation:

  • Place one clean, dry infrared-transparent salt plate (e.g., NaCl or KBr) on a clean surface.[13]

  • Using a pipette, place one to two drops of neat 1,4-diiodooctafluorobutane onto the center of the plate.[14]

  • Carefully place a second salt plate on top, spreading the liquid into a thin, uniform film between the plates. Avoid introducing air bubbles.[14]

• Data Acquisition:

  • Place the "sandwich" of salt plates into the sample holder of an FT-IR (Fourier-Transform Infrared) spectrometer.

  • Acquire a background spectrum of the empty spectrometer to subtract atmospheric H₂O and CO₂ absorptions.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to produce the final spectrum with a resolution of 4 cm⁻¹.

• Post-Analysis:

  • Clean the salt plates thoroughly with a dry solvent (e.g., dry acetone or chloroform) and return them to a desiccator for storage.[13]

Mass Spectrometry Protocol

This protocol describes analysis using electrospray ionization (ESI), a common 'soft' ionization technique.

• Sample Preparation:

  • Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a volatile organic solvent like methanol or acetonitrile.[15]

  • Perform a serial dilution of the stock solution to a final concentration of 1-10 µg/mL in the same solvent. High concentrations can contaminate the instrument.[15]

  • If necessary, filter the final solution to remove any particulates.

  • Transfer the diluted sample to an appropriate autosampler vial.

• Data Acquisition:

  • The sample is introduced into the mass spectrometer, often via direct infusion or coupled with a liquid chromatography (LC) system.[16]

  • The instrument is operated in either positive or negative ion mode. For halogenated compounds, both modes may be explored.

  • The key steps involve generating gas-phase ions (ionization), separating them based on their mass-to-charge ratio (m/z) in a mass analyzer, and detecting the ions.[16][17]

  • For structural elucidation, tandem mass spectrometry (MS/MS) can be performed. In this technique, the molecular ion is selected, fragmented in a collision cell, and the resulting fragment ions are analyzed.[16]

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of a chemical compound such as 1,4-diiodooctafluorobutane.

Caption: Logical workflow for compound identification using NMR, IR, and MS.

References

• 1. biophysics.org [biophysics.org]
• 2. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spectroscopic separation of mixed organic fluorine compounds by 2D 19F–19F TOCSY—To extract 1D 19F NMR spectrum of each compound— | Applications Notes | JEOL Ltd. [jeol.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Octafluoro-1,4-diiodobutane 98 375-50-8 [sigmaaldrich.com]
• 7. Octafluoro-1,4-diiodobutane, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. youtube.com [youtube.com]
• 9. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ursinus.edu [ursinus.edu]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. webassign.net [webassign.net]
• 15. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 16. emeraldcloudlab.com [emeraldcloudlab.com]
• 17. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

An In-depth Technical Guide on the Discovery and History of Perfluoroalkyl Iodides

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

A Historical Chronicle of Perfluoroalkyl Iodides

The journey of perfluoroalkyl iodides is intrinsically linked to the broader history of organofluorine chemistry, which began to flourish in the mid-20th century.[1][2][3]

Early Developments in Organofluorine Chemistry: The synthesis of the first organofluorine compound is credited to Alexander Borodin in 1862.[1] However, it was the work of Frédéric Swarts in the 1890s on halogen exchange reactions that laid the practical groundwork for future advancements.[4] The industrial production of fluorochemicals began in the 1930s with DuPont's commercialization of chlorofluorocarbons (CFCs) as refrigerants.[4]

The Dawn of Perfluoroalkyl Iodides (1940s-1950s): The synthesis of perfluoroalkyl iodides is a significant milestone in the timeline of organofluorine chemistry. Key contributions during this era came from British chemist R. N. Haszeldine. His pioneering work in the late 1940s and early 1950s established fundamental methods for the synthesis of PFAIs and explored their reactivity.[2] A landmark 1949 publication by Haszeldine in the Journal of the Chemical Society detailed the reaction of iodotrifluoromethane with ethylene and tetrafluoroethylene, laying the groundwork for the telomerization process.

The Rise of Telomerization: The 1950s saw the development and refinement of telomerization as the primary industrial method for producing a range of perfluoroalkyl iodides.[5][6][7] This process, involving the reaction of a "telogen" (such as perfluoroethyl iodide) with a "taxogen" (such as tetrafluoroethylene), allowed for the controlled synthesis of longer-chain PFAIs.[5][6][7] Companies like DuPont were instrumental in patenting and scaling up these processes for commercial production.[8][9]

Expansion of Synthetic Methodologies: While telomerization remains a key industrial process, other synthetic routes have been explored and refined over the decades. The Hunsdiecker reaction, adapted for perfluorinated carboxylic acids, provided an alternative route to PFAIs.[9][10][11][12][13] This involves the reaction of silver salts of perfluorocarboxylic acids with iodine.[9][10][11][12][13]

Key Synthetic Methodologies: Experimental Protocols

The synthesis of perfluoroalkyl iodides can be achieved through several key methods. The following sections provide detailed experimental protocols for the most significant of these.

Telomerization of Tetrafluoroethylene with Perfluoroethyl Iodide

This method is a cornerstone of industrial PFAI production, allowing for the synthesis of a homologous series of perfluoroalkyl iodides.[5][14]

Reaction Scheme:

C₂F₅I + nCF₂=CF₂ → C₂F₅(CF₂CF₂)nI

Experimental Protocol:

• Reactor Setup: A high-pressure stainless-steel autoclave equipped with a magnetic stirrer, thermocouple, pressure transducer, and gas inlet/outlet valves is required. The reactor must be scrupulously cleaned and dried to remove any potential radical inhibitors.

• Charging the Reactor: The reactor is charged with perfluoroethyl iodide (C₂F₅I), which acts as the telogen. The amount will depend on the desired chain length and scale of the reaction.

• Initiation: The reaction can be initiated thermally or with a radical initiator. For thermal initiation, the reactor is sealed and heated to a temperature typically in the range of 200-300 °C. The pressure will increase as the tetrafluoroethylene is introduced.

• Addition of Tetrafluoroethylene (TFE): Gaseous tetrafluoroethylene (TFE) is introduced into the reactor under pressure. The rate of addition and the total amount of TFE are critical parameters that control the distribution of the resulting telomers. A continuous or staged addition of TFE can be used to optimize the yield of the desired chain length.[14]

• Reaction Monitoring: The reaction progress is monitored by observing the pressure drop as the TFE is consumed.

• Work-up and Purification: After the reaction is complete, the reactor is cooled, and the excess pressure is vented. The crude product, a mixture of perfluoroalkyl iodides of varying chain lengths, is collected. The individual telomers are then separated by fractional distillation under reduced pressure.

Hunsdiecker Reaction of Silver Perfluorocarboxylates

This method provides a useful laboratory-scale synthesis of perfluoroalkyl iodides from the corresponding perfluorinated carboxylic acids.[9][10][11][12][13]

Reaction Scheme:

R_fCO₂Ag + I₂ → R_fI + CO₂ + AgI

Experimental Protocol:

• Preparation of the Silver Salt: The perfluorinated carboxylic acid is neutralized with an aqueous solution of silver nitrate. The resulting silver perfluorocarboxylate is collected by filtration, washed with water, and thoroughly dried under vacuum. It is crucial that the silver salt is anhydrous.

• Reaction Setup: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer is charged with the dry silver perfluorocarboxylate and a non-polar solvent such as carbon tetrachloride.

• Addition of Iodine: A stoichiometric amount of iodine is added to the suspension.

• Reaction Conditions: The mixture is heated to reflux with vigorous stirring. The reaction is typically complete within a few hours, indicated by the cessation of carbon dioxide evolution and the formation of a silver iodide precipitate.

• Work-up and Purification: The reaction mixture is cooled, and the silver iodide precipitate is removed by filtration. The filtrate is then washed with an aqueous solution of sodium thiosulfate to remove any unreacted iodine, followed by washing with water and drying over an anhydrous drying agent (e.g., MgSO₄). The solvent is removed by distillation, and the resulting crude perfluoroalkyl iodide is purified by fractional distillation.

Quantitative Data of Perfluoroalkyl Iodides

The physical and spectroscopic properties of perfluoroalkyl iodides are crucial for their identification, purification, and application in synthesis. The following tables summarize key quantitative data for a series of linear perfluoroalkyl iodides.

Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)	Refractive Index (n_D at 20°C)
Iodomethane	CH₃I	141.94	42.4	2.28	1.531
Iodotrifluoromethane	CF₃I	195.91	-22.5	2.36 (at -22.5°C)	-
Pentafluoroethyl iodide	C₂F₅I	245.92	12-13[15]	2.085[15]	-
Heptafluoropropyl iodide	C₃F₇I	295.93	41	2.05	1.327
Nonafluorobutyl iodide	C₄F₉I	345.94	66-67	2.01 (at 25°C)	1.3285
Tridecafluorohexyl iodide	C₆F₁₃I	445.95	117	2.063	1.3285
Heptadecafluorooctyl iodide	C₈F₁₇I	545.96	160-161	2.067	1.329
Henicosafluorodecyl iodide	C₁₀F₂₁I	645.97	198-200	-	-
Pentacosafluorododecyl iodide	C₁₂F₂₅I	745.98	235-238	-	-

¹⁹F NMR Spectroscopic Data

¹⁹F NMR spectroscopy is an indispensable tool for the characterization of perfluoroalkyl iodides. The chemical shifts are typically referenced to CFCl₃ (δ = 0 ppm). The terminal -CF₃ group, the -CF₂- groups along the chain, and the -CF₂I group at the other end of the molecule exhibit characteristic chemical shifts.[8][16][17][18]

Compound	-CF₃ (δ, ppm)	-CF₂- (δ, ppm)	-CF₂I (δ, ppm)
C₂F₅I	~ -86	-	~ -118
C₃F₇I	~ -81	~ -128	~ -65
C₄F₉I	~ -81	~ -122, -126	~ -65
C₆F₁₃I	~ -81	~ -122, -123, -124, -126	~ -65
C₈F₁₇I	~ -81	~ -122 (multiple), -123, -124, -126	~ -65

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and other experimental conditions. The signals for the internal -CF₂- groups in longer chains often appear as complex multiplets.

Applications in Drug Development and Signaling Pathways

Perfluoroalkyl iodides are valuable precursors in the synthesis of a wide range of biologically active molecules, including pharmaceuticals and agrochemicals. The introduction of perfluoroalkyl groups can significantly enhance a drug's metabolic stability, lipophilicity, and binding affinity to its biological target.[6][19]

Role in the Synthesis of PET Tracers

A significant application of perfluoroalkyl iodides in modern drug development is in the synthesis of Positron Emission Tomography (PET) tracers.[5][20][21][22] These radiolabeled molecules allow for the non-invasive visualization and quantification of biological processes in vivo. The synthesis of these tracers often involves the introduction of a fluorine-18 (¹⁸F) isotope. While perfluoroalkyl iodides themselves do not contain ¹⁸F, they are used to construct the non-radioactive precursors which are then subjected to radiofluorination.

Workflow for PET Tracer Synthesis.

Perfluoroalkylated Compounds and Cellular Signaling

While the direct modulation of signaling pathways by perfluoroalkyl iodides themselves is not their primary application, the compounds synthesized from them can have profound effects on cellular signaling. The broader class of per- and polyfluoroalkyl substances (PFAS) has been shown to interact with various signaling pathways, including those mediated by peroxisome proliferator-activated receptors (PPARs), the estrogen receptor, and other nuclear receptors.[1][23]

For instance, certain perfluoroalkylated compounds have been investigated for their potential as anticancer agents. The incorporation of a perfluoroalkyl chain can enhance the drug's ability to penetrate cell membranes and interact with intracellular targets. One such target is the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer and plays a crucial role in cell growth, proliferation, and survival.

References

• 1. mdpi.com [mdpi.com]
• 2. Overview on the history of organofluorine chemistry from the viewpoint of material industry [jstage.jst.go.jp]
• 3. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. Synthesis and biological evaluation of PET tracers designed for imaging of calcium activated potassium channel 3.1 (KCa3.1) channels in vivo - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. books.rsc.org [books.rsc.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. 19Flourine NMR [chem.ch.huji.ac.il]
• 9. grokipedia.com [grokipedia.com]
• 10. Chemicals [chemicals.thermofisher.cn]
• 11. adichemistry.com [adichemistry.com]
• 12. SATHEE: Chemistry Hunsdiecker Reaction [satheejee.iitk.ac.in]
• 13. Hunsdiecker Reaction: Mechanism, Steps & Applications Explained [vedantu.com]
• 14. US5268516A - Synthesis of perfluoroalkyl iodides - Google Patents [patents.google.com]
• 15. Pentafluoroethyl iodide - Wikipedia [en.wikipedia.org]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. dovepress.com [dovepress.com]
• 18. 19 f chemical shifts and coupling constants | DOCX [slideshare.net]
• 19. mdpi.com [mdpi.com]
• 20. Synthesis and biological evaluation of PET tracers designed for imaging of calcium activated potassium channel 3.1 (KCa3.1) channels in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Fluorine-18 labelled building blocks for PET tracer synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 22. Synthetic methodologies and PET imaging applications of fluorine-18 radiotracers: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Toward a Mechanistic Understanding of Poly- and Perfluoroalkylated Substances and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Health and Safety Information for 1,4-Diiodooctafluorobutane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth health and safety information for 1,4-diiodooctafluorobutane (CAS No. 375-50-8), a crucial reagent in various laboratory and chemical synthesis applications. The following sections detail the physical and chemical properties, known hazards, handling and storage procedures, emergency measures, and disposal considerations. All quantitative data is summarized for clarity, and where available, experimental methodologies are described.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,4-diiodooctafluorobutane is presented in Table 1. This data is essential for understanding its behavior under various laboratory conditions.

Property	Value	Reference
Molecular Formula	C4F8I2	[1][2]
Molecular Weight	453.83 g/mol	[1][2]
Physical State	Liquid	[1][3]
Appearance	Colorless to yellow or pink liquid	[1]
Odor	No information available	[2][3]
Melting Point	-9 °C / 15.8 °F	[1][3]
Boiling Point	150 °C / 302 °F @ 760 mmHg	[1][3]
Density	2.474 g/mL	[1]
Refractive Index	1.4280 to 1.4320 (20°C, 589nm)	[1]
Solubility	No information available	[4]
Vapor Pressure	No information available	[3]
Flash Point	No information available	[2][3]
Autoignition Temperature	No information available	[3][4]

Hazard Identification and Classification

1,4-Diiodooctafluorobutane is classified as a hazardous chemical.[3] The primary hazards are summarized in Table 2.

Hazard Classification	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific target organ toxicity (single exposure)	Category 3	H336: May cause drowsiness or dizziness

Signal Word: Warning[3]

Target Organs: Respiratory system, Central nervous system (CNS)[3]

Toxicological Information

Experimental Protocols for Toxicity Testing

While specific experimental data for 1,4-diiodooctafluorobutane is limited, the following are detailed methodologies for key toxicological assessments that would be employed to evaluate the safety of such a chemical, based on standardized guidelines.

3.1.1. Acute Dermal Irritation/Corrosion

This test is designed to determine the potential of a substance to cause reversible or irreversible inflammatory changes to the skin.

• Test Guideline: Based on OECD Guideline 404.

• Test Animal: Albino rabbit.

• Procedure:

  • A small area of the animal's back is clipped free of fur.

  • 0.5 mL of the test substance is applied to a small gauze patch.

  • The patch is applied to the prepared skin and held in place with a semi-occlusive dressing for a period of 4 hours.

  • After the exposure period, the patch is removed, and the skin is gently cleansed.

  • The skin is then observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

  • The severity of the reactions is scored according to a standardized scale.

3.1.2. Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause damage to the eye.

• Test Guideline: Based on OECD Guideline 405.

• Test Animal: Albino rabbit.

• Procedure:

  • The eyes of the test animal are examined for any pre-existing irritation.

  • 0.1 mL of the test substance is instilled into the conjunctival sac of one eye. The other eye serves as a control.

  • The eyelids are held shut for approximately one second.

  • The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

  • The severity of the lesions is scored according to a standardized scale.

3.1.3. Acute Inhalation Toxicity

This test assesses the potential for a substance to cause adverse effects when inhaled.

• Test Guideline: Based on OECD Guideline 403.

• Test Animal: Rat.

• Procedure:

  • Animals are placed in a whole-body or nose-only exposure chamber.

  • The test substance is generated as a vapor or aerosol at a specific concentration in the chamber's atmosphere.

  • Animals are exposed for a fixed period, typically 4 hours.

  • Following exposure, the animals are observed for signs of toxicity and mortality for at least 14 days.

  • The concentration of the substance that is lethal to 50% of the test animals (LC50) is determined.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the stability of 1,4-diiodooctafluorobutane.

• Handling:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

  • Avoid breathing vapors or mist.[3]

  • Avoid contact with skin, eyes, and clothing.[3]

  • Wash hands and any exposed skin thoroughly after handling.[3]

  • Wear appropriate personal protective equipment (PPE).[3]

• Storage:

  • Keep the container tightly closed in a dry and well-ventilated place.[3]

  • Protect from direct sunlight as the substance is light-sensitive.[3][5]

  • For optimal quality, it is recommended to keep the product refrigerated.[3]

  • Store away from incompatible materials such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a primary defense against exposure.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

• Skin Protection:

  • Wear protective gloves. Viton® gloves are recommended.[2]

  • Wear a lab coat or other protective clothing to prevent skin contact.[2]

• Respiratory Protection:

  • Under normal use conditions with adequate ventilation, no respiratory protection is typically required.[2]

  • For large-scale operations or in emergencies where exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[2]

PPE Selection Workflow

First Aid Measures

In case of exposure, immediate action is crucial.

• Inhalation:

  • Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1][3]

  • If the person is not breathing, give artificial respiration.

  • If symptoms persist, call a physician or poison control center.[3]

• Skin Contact:

  • Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[3]

  • Remove contaminated clothing and wash it before reuse.[3]

  • If skin irritation persists, seek medical attention.[3]

• Eye Contact:

  • Rinse cautiously with water for several minutes.[3]

  • Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3]

  • If eye irritation persists, get medical advice/attention.[1][2]

• Ingestion:

  • Clean mouth with water and drink plenty of water afterwards.

  • Do NOT induce vomiting.

  • Seek medical attention.

First Aid Response Flowchart

Firefighting Measures

While a flash point has not been determined for 1,4-diiodooctafluorobutane, appropriate measures should be in place in case of a fire involving this chemical.

• Suitable Extinguishing Media:

  • Use extinguishing measures that are appropriate to local circumstances and the surrounding environment.

  • For halogenated hydrocarbons, dry chemical, carbon dioxide (CO2), or foam extinguishers are generally suitable. Halon extinguishers are also effective but are being phased out due to environmental concerns.[3]

• Unsuitable Extinguishing Media:

  • Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards Arising from the Chemical:

  • Hazardous combustion products include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride.[4]

• Protective Equipment for Firefighters:

  • As in any fire, wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

In the event of a spill or release, the following steps should be taken:

• Personal Precautions:

  • Ensure adequate ventilation.

  • Evacuate personnel to safe areas.

  • Wear appropriate personal protective equipment.

• Environmental Precautions:

  • Prevent further leakage or spillage if safe to do so.

  • Do not let the product enter drains.

• Methods for Containment and Cleaning Up:

  • Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

  • Keep in suitable, closed containers for disposal.

Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.

• Reactivity: The substance is not known to be reactive under normal conditions.[4]

• Chemical Stability: Stable under recommended storage conditions, but is sensitive to light.[3][5]

• Conditions to Avoid:

  • Excess heat.

  • Exposure to light.

  • Incompatible products.[3]

• Incompatible Materials: Strong oxidizing agents.[3]

• Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon monoxide, carbon dioxide, and hydrogen fluoride.[4]

• Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Disposal Considerations

Waste from 1,4-diiodooctafluorobutane must be disposed of in accordance with federal, state, and local environmental control regulations.

• Waste Disposal Method:

  • Dispose of this material and its container at a licensed hazardous waste collection point.

  • Do not allow the product to be released into the environment.

• Contaminated Packaging:

  • Empty containers should be taken to an approved waste handling site for recycling or disposal.

This guide is intended to provide comprehensive health and safety information for trained professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

References

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. emerald.com [emerald.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]

Solubility of 1,4-Diiodooctafluorobutane: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the solubility of 1,4-diiodooctafluorobutane in common organic solvents, tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of precise quantitative solubility data in public literature, this document focuses on presenting the existing qualitative information in a structured format. Furthermore, it offers a detailed, generalized experimental protocol for the quantitative determination of solubility, empowering researchers to ascertain precise values for their specific applications. This guide also includes a visual workflow diagram for the proposed experimental protocol to ensure clarity and reproducibility.

Introduction

1,4-Diiodooctafluorobutane (C₄F₈I₂) is a perfluorinated alkyl iodide that serves as a versatile building block in organic synthesis, polymer chemistry, and materials science.[1] Its utility in these fields is often dependent on its solubility characteristics in various reaction and processing media. Understanding the solubility of this compound is crucial for designing synthetic routes, developing purification strategies, and formulating products. This guide aims to consolidate the known solubility information and provide a practical framework for its quantitative determination.

Qualitative Solubility of 1,4-Diiodooctafluorobutane

Publicly available data on the solubility of 1,4-diiodooctafluorobutane in organic solvents is primarily qualitative. The following table summarizes the reported solubility characteristics.

Solvent	Formula	Type	Reported Solubility
Chloroform	CHCl₃	Halogenated	Sparingly Soluble[1][2][3][4][5]
Hexane	C₆H₁₄	Nonpolar	Slightly Soluble[1][2][3][4][5]
Water	H₂O	Polar Protic	9.3 mg/L (at 20°C)[1][4][5]

Experimental Protocol for Quantitative Solubility Determination

The following is a generalized yet detailed protocol for the experimental determination of the solubility of 1,4-diiodooctafluorobutane in a given organic solvent. This method is based on the principle of preparing a saturated solution and quantifying the dissolved solute.

Materials and Equipment

• 1,4-Diiodooctafluorobutane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Vials with screw caps and PTFE septa

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS)

• Syringes and syringe filters (PTFE, 0.2 µm)

• Internal standard (a stable, soluble compound not present in the sample, e.g., a higher perfluoroalkane)

Procedure

• Preparation of Stock Standards: Prepare a series of standard solutions of 1,4-diiodooctafluorobutane in the chosen solvent at known concentrations. These will be used to generate a calibration curve.

• Sample Preparation:

  • Add an excess amount of 1,4-diiodooctafluorobutane to a vial containing a known volume of the solvent. The presence of undissolved solute is essential to ensure saturation.

  • Seal the vials tightly.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

  • Agitate the vials for a sufficient period to allow the system to reach equilibrium. A minimum of 24-48 hours is recommended, but the optimal time should be determined experimentally.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 12 hours to allow the excess solid to settle.

  • For finer suspensions, centrifuge the vials at a moderate speed to facilitate the separation of the undissolved solute.

• Sample Collection and Dilution:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe. Avoid disturbing the undissolved material at the bottom.

  • Filter the collected supernatant through a 0.2 µm PTFE syringe filter into a volumetric flask.

  • Dilute the filtered sample with the solvent to a concentration that falls within the range of the calibration curve.

• Quantitative Analysis:

  • Add a known amount of the internal standard to both the calibration standards and the diluted samples.

  • Analyze the samples and standards using GC-ECD or GC-MS. The choice of detector will depend on the required sensitivity and selectivity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard versus the concentration of the standards.

  • From the calibration curve, determine the concentration of 1,4-diiodooctafluorobutane in the diluted sample.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of 1,4-diiodooctafluorobutane in the specific solvent at the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of 1,4-diiodooctafluorobutane.

Caption: Workflow for Quantitative Solubility Determination.

Conclusion

References

• 1. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]
• 2. 1,4-DIIODOOCTAFLUOROBUTANE price,buy 1,4-DIIODOOCTAFLUOROBUTANE - chemicalbook [chemicalbook.com]
• 3. 1,4-Diiodooctafluorobutane｜lookchem [lookchem.com]
• 4. 375-50-8 CAS MSDS (1,4-DIIODOOCTAFLUOROBUTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 1,4-DIIODOOCTAFLUOROBUTANE | 375-50-8 [amp.chemicalbook.com]

Molecular Structure and Conformation of 1,4-Diiodooctafluorobutane: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Diiodooctafluorobutane (I(CF2)4I) is a key building block in supramolecular chemistry and materials science, primarily utilized for its capacity to form strong halogen bonds. A thorough understanding of its molecular structure and conformational preferences is crucial for the rational design of novel materials and crystalline solids. This technical guide provides a detailed analysis of the molecular structure and conformational isomerism of 1,4-diiodooctafluorobutane, drawing upon analogous data from computational and experimental studies of perfluoroalkanes. While specific experimental data on the isolated molecule is limited, this guide synthesizes available information to present a comprehensive overview of its expected structural parameters and conformational behavior.

Molecular Structure

The molecular structure of 1,4-diiodooctafluorobutane is characterized by a four-carbon perfluorinated backbone capped by iodine atoms at the terminal positions. The high electronegativity of the fluorine atoms significantly influences the geometry and electronic properties of the carbon chain.

Bond Lengths and Angles

Table 1: Predicted Molecular Geometry of 1,4-Diiodooctafluorobutane (based on computational data for analogous perfluoroalkanes)

Parameter	Predicted Value
Bond Lengths (Å)
C-C	1.54 - 1.56
C-F	1.34 - 1.36
C-I	2.13 - 2.15
Bond Angles (°)
∠C-C-C	112 - 116
∠F-C-F	108 - 110
∠C-C-F	108 - 110
∠C-C-I	110 - 112

Conformational Analysis

Rotation around the central C-C bond in 1,4-diiodooctafluorobutane gives rise to different spatial arrangements of the iodine atoms, known as conformers or rotational isomers. Based on studies of similar perfluoroalkanes, the primary conformers are the anti and gauche forms.

• Anti (or trans) Conformer: The iodine atoms are positioned at a dihedral angle of approximately 180° with respect to each other. This conformation is typically the most stable due to minimized steric hindrance.

• Gauche Conformer: The iodine atoms are at a dihedral angle of approximately 60°. This conformation is generally higher in energy than the anti form.

Computational studies on perfluorobutane have shown that the anti conformer is the global minimum on the potential energy surface. A similar preference is expected for 1,4-diiodooctafluorobutane.

Table 2: Predicted Conformational Energy Differences for 1,4-Diiodooctafluorobutane (by analogy with perfluorobutane)

Conformer	Dihedral Angle (I-C-C-I)	Relative Energy (kcal/mol)
Anti	~180°	0 (most stable)
Gauche	~60°	0.8 - 1.5

The equilibrium between these conformers can be visualized as a dynamic process.

Conformational equilibrium between anti and gauche isomers.

Experimental Protocols

While specific experimental data for the conformational analysis of isolated 1,4-diiodooctafluorobutane is scarce, the following experimental and computational techniques are standard for such investigations.

Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the molecular structure of volatile compounds in the gas phase, free from intermolecular interactions.

Methodology:

• Sample Introduction: A gaseous beam of 1,4-diiodooctafluorobutane is introduced into a high-vacuum chamber.

• Electron Beam Interaction: A high-energy beam of electrons is scattered by the molecules in the gas jet.

• Diffraction Pattern Recording: The scattered electrons form a diffraction pattern, which is recorded on a detector.

• Data Analysis: The diffraction pattern is analyzed to obtain a radial distribution function, from which bond lengths, bond angles, and the relative populations of different conformers can be determined by fitting to a molecular model.

X-ray Crystallography

X-ray crystallography provides precise information about the molecular structure in the solid state. While this technique has been used to study co-crystals of 1,4-diiodooctafluorobutane, a crystal structure of the pure compound would reveal its preferred conformation in the crystalline phase.

Methodology:

• Crystal Growth: Single crystals of 1,4-diiodooctafluorobutane are grown, typically by slow evaporation from a suitable solvent at low temperature.

• X-ray Diffraction: The crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam.

• Data Collection: The diffracted X-rays are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions, yielding precise bond lengths, angles, and dihedral angles.

Computational Chemistry (Density Functional Theory - DFT)

In the absence of extensive experimental data, computational methods like Density Functional Theory (DFT) are invaluable for predicting molecular structure and conformational energetics.

Methodology:

• Model Building: An initial 3D model of 1,4-diiodooctafluorobutane is constructed.

• Conformational Search: A systematic scan of the potential energy surface is performed by rotating the I-C-C-C and C-C-C-I dihedral angles to identify all possible low-energy conformers.

• Geometry Optimization: The geometry of each identified conformer is optimized to find the local energy minimum. A functional such as B3LYP with a suitable basis set (e.g., 6-311+G(d,p) for C, F and a basis set with effective core potentials for I) is commonly employed.

• Energy Calculation: The relative energies of the optimized conformers are calculated to determine their relative populations.

• Frequency Analysis: Vibrational frequency calculations are performed to confirm that the optimized structures are true minima (no imaginary frequencies) and to predict the vibrational spectra.

The workflow for a typical computational study is outlined below.

Unlocking New Frontiers: A Technical Guide to Perfluorinated Alkane Research

For Researchers, Scientists, and Drug Development Professionals

Perfluorinated alkanes (PFAs) and the broader class of per- and poly-fluoroalkyl substances (PFAS) represent a significant and multifaceted challenge and opportunity in modern science.[1][2] Their unique chemical properties, stemming from the immense strength of the carbon-fluorine bond, have led to their widespread use in numerous industrial and consumer products.[2] However, this same stability results in extreme persistence in the environment, bioaccumulation, and a range of toxicological effects, earning them the moniker "forever chemicals".[1][2][3] This whitepaper provides an in-depth technical guide to the core research areas involving perfluorinated alkanes, offering insights into environmental remediation, toxicology, biomedical applications, and the development of safer alternatives.

Environmental Remediation: A Critical Need for Innovation

The recalcitrant nature of PFAs makes their removal from the environment a significant challenge.[2][4] Research in this area is focused on developing efficient and cost-effective remediation technologies.

Current and Emerging Remediation Technologies

A variety of technologies are being explored to sequester or destroy PFAs in different environmental matrices.[2] Adsorption has shown promise as a remediation technique.[5] The effectiveness of many remediation technologies is influenced by the length of the perfluoroalkyl chain, with efficacy often decreasing with shorter chains.[6]

Table 1: Overview of PFA Remediation Technologies

Technology	Principle	Key Research Areas
Adsorption	Binding of PFAs to the surface of a material.	Development of novel adsorbents with high selectivity and capacity, understanding the role of adsorbent properties and water chemistry, regeneration of spent adsorbents.
Advanced Oxidation Processes (AOPs)	Generation of highly reactive species (e.g., hydroxyl radicals) to break down PFAs.	Optimizing reaction conditions, understanding degradation pathways and the formation of byproducts, scaling up processes for field applications.
Electrochemical Oxidation	Use of an electric current to drive the oxidation and degradation of PFAs.	Development of robust and efficient electrode materials, minimizing energy consumption, investigating the impact of co-contaminants.
Sonolysis	Use of high-frequency ultrasound to create cavitation bubbles that, upon collapse, generate extreme temperatures and pressures, leading to PFA degradation.	Enhancing degradation efficiency through frequency and power optimization, understanding the role of dissolved gases, investigating synergistic effects with other technologies.
Bioremediation	Use of microorganisms to break down or transform PFAs.[7]	Identifying and engineering microbes with PFA-degrading capabilities, understanding the metabolic pathways involved, optimizing conditions for microbial activity in situ.[7]

Experimental Protocol: Solid-Phase Extraction (SPE) for PFA Analysis in Water

A common and crucial step in assessing the efficacy of remediation technologies is the accurate quantification of PFAs in environmental samples. Solid-phase extraction is a widely used pre-concentration technique for PFA analysis.

Objective: To extract and concentrate PFAs from a water sample for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Water sample

• Polypropylene centrifuge tubes

• SPE cartridges (e.g., weak anion exchange)

• Methanol

• Ammonium hydroxide

• Formic acid

• High-purity water

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation: Acidify the water sample with formic acid.

• Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by high-purity water through it.

• Sample Loading: Load the acidified water sample onto the SPE cartridge at a controlled flow rate. PFAs will be retained on the sorbent.

• Washing: Wash the cartridge with a solution (e.g., a buffered solution) to remove interfering substances.

• Elution: Elute the retained PFAs from the cartridge using a small volume of a solvent mixture, typically containing methanol and ammonium hydroxide.

• Concentration: Concentrate the eluate to a smaller volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Fig. 1: Solid-Phase Extraction Workflow

Toxicology and Health Effects: Unraveling the Mechanisms of Harm

Understanding the toxicological effects of PFAs and their underlying molecular mechanisms is crucial for risk assessment and the protection of human health.

Key Toxicological Endpoints

Exposure to certain PFAs has been linked to a variety of adverse health outcomes.[3][8] These include:

• Cancer: Increased risk of certain cancers.[3]

• Immune System Effects: Suppression of the immune system and reduced vaccine efficacy.[3][8]

• Metabolic Disruption: Dyslipidemia is a strongly associated metabolic outcome.[8]

• Endocrine Disruption: Interference with thyroid and sex hormone signaling.[3]

• Developmental and Reproductive Toxicity: Adverse effects on development and fertility.[3]

• Neurotoxicity: PFAS exposure can affect key regulators of neurodevelopment.[9]

Signaling Pathways and Molecular Mechanisms

Research has begun to elucidate the molecular pathways through which PFAs exert their toxic effects.

• Receptor Activation: PFAs can activate nuclear receptors such as peroxisome proliferator-activated receptors (PPARs).[3]

• Oxidative Stress: Generation of mitochondrial reactive oxygen species.[3]

• Inflammatory Pathways: Inhibition of nuclear factor kappa B (NF-κB).[3]

• Epigenetic and Genotoxic Effects: PFAs can induce changes in DNA methylation patterns, histone modifications, and interfere with DNA repair mechanisms, contributing to genomic instability.[9] These epigenetic alterations can affect the expression of key genes involved in neurodevelopment, such as brain-derived neurotrophic factor (BDNF).[9]

• Biochemical Pathway Alterations: The pentose phosphate pathway has been identified as a common biochemical response to PFA exposure.[1]

Fig. 2: PFA-Induced Cellular Stress Pathways

Biomedical Applications: Harnessing Unique Properties for Drug Delivery

The unique physicochemical properties of certain fluorinated compounds, such as semifluorinated alkanes (SFAs), are being explored for various biomedical applications, particularly in drug delivery.[10]

Semifluorinated Alkanes in Drug Formulation

SFAs possess properties that make them attractive as excipients in pharmaceutical formulations:

• High Gas Solubility: This is particularly relevant for oxygen transport.[10]

• Low Surface Tension: Allows for the formation of stable emulsions and microemulsions.[10][11]

• Biocompatibility: Generally well-tolerated in biological systems.[10]

• Drug Solubilization: Capable of dissolving lipophilic drugs.[10]

These properties enable the use of SFAs in various drug delivery systems, including:

• Ophthalmic Drug Delivery: As carriers in eye drops.[10]

• Pulmonary Drug Delivery: In aerosol formulations.[10]

• Intravenous Drug Delivery: As components of nanoemulsions for systemic drug administration.[10]

• Oxygen Carriers: As potential "blood substitutes" due to their high oxygen-dissolving capacity.[11]

Fluorinated Polymers in Cancer Therapy

Fluorinated polymers are emerging as a promising platform for the delivery of anticancer drugs.[12] The incorporation of fluorine atoms into the polymer backbone imparts several advantageous properties:

• Enhanced Stability: The strength of the carbon-fluorine bond can increase the metabolic stability of the polymer, prolonging the circulation time of the drug carrier.[12]

• Increased Lipophilicity: This can improve the encapsulation of hydrophobic drugs and enhance their ability to cross cellular membranes.[12]

• Reduced Protein Adsorption: The hydrophobic nature of fluorinated chains can minimize non-specific interactions with proteins, potentially reducing clearance by the reticuloendothelial system.[12]

Table 2: Comparison of Conventional and Fluorinated Polymer Drug Carriers

Feature	Conventional Polymer Carrier	Fluorinated Polymer Carrier
Drug Loading	Can be limited for highly hydrophobic drugs.	Enhanced loading capacity for lipophilic drugs.
In Vivo Stability	Variable, can be susceptible to enzymatic degradation.	Generally higher metabolic stability.
Bioavailability	Can be limited by poor solubility and membrane permeability.	Potentially improved due to increased lipophilicity.
Circulation Time	Can be rapidly cleared from the bloodstream.	Potentially longer circulation half-life.

Analytical Methods: The Foundation of PFA Research

Accurate and sensitive analytical methods are essential for all aspects of PFA research, from environmental monitoring to toxicological studies.

Standard Analytical Techniques

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of PFAs in various matrices.[13][14][15] Several standardized methods have been developed by the U.S. Environmental Protection Agency (EPA).

Table 3: Key U.S. EPA Analytical Methods for PFAS

Method	Matrix	Analytes	Technique
EPA 537.1	Drinking Water	18 PFAS	LC-MS/MS
EPA 533	Drinking Water	25 PFAS (including short-chain)	LC-MS/MS
EPA 8327	Groundwater, Surface Water, Wastewater	24 PFAS	LC-MS/MS
EPA 1633	Wastewater, Surface Water, Groundwater, Soil, Biosolids, Sediment, Landfill Leachate, Fish Tissue	40 PFAS	LC-MS/MS

Challenges and Future Directions in PFA Analysis

Despite the availability of robust methods, several analytical challenges remain:

• Cross-Contamination: The ubiquitous nature of PFAs in laboratory equipment and materials poses a significant risk of sample contamination.[14][16] Rigorous sampling and handling protocols are crucial.[14][16]

• Isomer Analysis: Many PFAs exist as multiple structural isomers, which can have different toxicities and environmental fates. Chromatographic separation and quantification of these isomers are challenging.

• Precursor Compounds: A vast number of PFA precursor compounds can be transformed into terminal PFAs in the environment and in organisms. Identifying and quantifying these precursors is an ongoing research area.

• Non-Targeted Analysis: While targeted methods are effective for known PFAs, non-targeted analysis using high-resolution mass spectrometry is needed to identify novel and emerging PFAs.[17]

Development of Safer Alternatives: A Move Towards Green Chemistry

Given the environmental and health concerns associated with PFAs, there is a strong impetus to develop safer, fluorine-free alternatives.[18][19]

Design Principles for PFA Alternatives

The development of effective substitutes requires a deep understanding of the structure-property relationships that govern the performance of PFAs. A key strategy is to mimic the desirable properties of PFAs without relying on the carbon-fluorine bond. One promising approach involves replicating the "bulkiness" of fluorine using carefully designed hydrocarbon-based molecules.[20][21]

Key considerations for the design of safer alternatives include:

• Performance: The alternative must meet the functional requirements of the application (e.g., water repellency, surfactant properties).

• Toxicity: The substitute and its degradation products should have a significantly lower toxicity profile than the PFAs they are replacing.

• Persistence: The alternative should be designed to degrade in the environment to non-persistent, non-toxic products.

• Lifecycle Assessment: The entire lifecycle of the alternative, from synthesis to disposal, should be considered to avoid "regrettable substitution".[19]

Fig. 3: Design Logic for PFA Alternatives

Computational Modeling: In Silico Insights into PFA Behavior

Computational chemistry and molecular modeling are powerful tools for investigating the properties, behavior, and degradation of PFAs at the molecular level.[22][23]

Applications of Computational Methods

• Predicting Physicochemical Properties: Quantum mechanical calculations can be used to predict properties such as bond dissociation energies, which are crucial for understanding the stability of PFAs.

• Investigating Adsorption Mechanisms: Molecular dynamics simulations can provide insights into the interactions between PFAs and adsorbent materials, aiding in the design of more effective remediation technologies.[22]

• Simulating Degradation Pathways: Ab initio molecular dynamics (AIMD) can be used to simulate the degradation of PFAs on catalytic surfaces, revealing reaction mechanisms at a quantum level of detail.[23][24]

• Screening of PFA Alternatives: Computational methods can be used to predict the properties and potential toxicity of candidate PFA alternatives, accelerating the development process.

The study of perfluorinated alkanes is a dynamic and critically important field of research. Addressing the challenges posed by these persistent chemicals while harnessing the potential of fluorinated compounds for beneficial applications will require a multidisciplinary approach that integrates environmental science, toxicology, chemistry, materials science, and computational modeling. This guide provides a foundational overview of the key research areas, with the aim of stimulating further innovation and collaboration in this vital field.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Review of the Applications, Environmental Release, and Remediation Technologies of Per- and Polyfluoroalkyl Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of the Applications, Environmental Release, and Remediation Technologies of Per- and Polyfluoroalkyl Substances | NSF Public Access Repository [par.nsf.gov]
• 6. cswab.org [cswab.org]
• 7. Nothing lasts forever: understanding microbial biodegradation of polyfluorinated compounds and perfluorinated alkyl substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review of the pathways of human exposure to poly- and perfluoroalkyl substances (PFAS) and present understanding of health effects. Journal of Exposure Science & Environmental Epidemiology (2018). – STEEP [web.uri.edu]
• 9. Epigenetic and Genotoxic Mechanisms of PFAS-Induced Neurotoxicity: A Molecular and Transgenerational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Semifluorinated Alkanes as New Drug Carriers—An Overview of Potential Medical and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorocarbons and fluorinated amphiphiles in drug delivery and biomedical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fluorinated Organic Polymers for Cancer Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 15. epa.gov [epa.gov]
• 16. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 17. epa.gov [epa.gov]
• 18. esrfoundation.ae [esrfoundation.ae]
• 19. Perspective: From "forever chemicals" to fluorine-free alternatives | Food Packaging Forum [foodpackagingforum.org]
• 20. scitechdaily.com [scitechdaily.com]
• 21. innovationnewsnetwork.com [innovationnewsnetwork.com]
• 22. mdpi.com [mdpi.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Degradation of Perfluorooctanoic Acid on Aluminum Oxide Surfaces: New Mechanisms from Ab Initio Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Radical Polymerization Utilizing 1,4-Diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1,4-diiodooctafluorobutane as a chain transfer agent (CTA) in controlled radical polymerization, specifically through Iodine Transfer Polymerization (ITP). This document outlines the underlying principles, offers detailed experimental protocols for various monomers, and presents a framework for data collection and analysis.

Introduction to Iodine Transfer Polymerization (ITP) with 1,4-Diiodooctafluorobutane

Iodine Transfer Polymerization (ITP) is a powerful method for conducting controlled radical polymerization, offering a straightforward, metal-free approach to synthesizing polymers with well-defined molecular weights and narrow molecular weight distributions.[1] The mechanism relies on a reversible degenerative chain transfer process where a propagating radical reacts with a dormant polymer chain capped with an iodine atom.[1]

1,4-diiodooctafluorobutane (I-(CF₂)₄-I) is a difunctional chain transfer agent. Its use in ITP allows for the synthesis of telechelic polymers, which are polymers with two reactive end-groups. These telechelic polymers are valuable precursors for the creation of more complex macromolecular architectures, such as block copolymers and polymer networks. The presence of the perfluorinated backbone introduces unique properties to the resulting polymers, including hydrophobicity, oleophobicity, and thermal stability.

Core Principles

The fundamental principle of ITP mediated by 1,4-diiodooctafluorobutane involves the reversible transfer of iodine atoms between growing polymer chains. The process is initiated by a conventional radical initiator. The resulting radicals propagate by adding to monomer units. Chain growth is controlled by the rapid and reversible transfer of the iodine end-groups from the CTA to the propagating radicals. This dynamic equilibrium ensures that all polymer chains grow at a similar rate, leading to a low polydispersity index (PDI).

Advantages of Using 1,4-Diiodooctafluorobutane in ITP

• Metal-Free System: Avoids potential contamination of the final polymer with metal catalysts, which is particularly important for biomedical and electronic applications.

• Synthesis of Telechelic Polymers: The difunctional nature of the CTA allows for the direct synthesis of polymers with iodine atoms at both ends, ready for further functionalization or chain extension.

• Introduction of Fluorinated Segments: The octafluorobutane core imparts unique properties to the polymer, such as increased thermal stability and specific solubility characteristics.

• Control over Polymer Architecture: Enables the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions.

Experimental Protocols

The following are generalized protocols for the ITP of common monomers using 1,4-diiodooctafluorobutane as a CTA. These should be considered as starting points and may require optimization based on the specific monomer and desired polymer characteristics.

Materials:

• Monomer (e.g., Styrene, Methyl Methacrylate, n-Butyl Acrylate), inhibitor removed

• 1,4-Diiodooctafluorobutane (CTA)

• Radical Initiator (e.g., Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO))

• Anhydrous Solvent (e.g., Toluene, Anisole, Dimethylformamide (DMF))

• Inert Gas (Nitrogen or Argon)

General Polymerization Procedure:

• Preparation: The monomer, 1,4-diiodooctafluorobutane, initiator, and solvent are added to a Schlenk flask equipped with a magnetic stir bar.

• Degassing: The reaction mixture is thoroughly degassed to remove oxygen, which can inhibit radical polymerization. This is typically achieved by several freeze-pump-thaw cycles.

• Polymerization: The flask is backfilled with an inert gas and immersed in a preheated oil bath at the desired temperature to initiate polymerization.

• Monitoring: The reaction progress can be monitored by taking aliquots at regular intervals and analyzing the monomer conversion by techniques such as ¹H NMR or gas chromatography (GC).

• Termination: The polymerization is terminated by cooling the reaction mixture to room temperature and exposing it to air.

• Purification: The polymer is isolated by precipitation in a suitable non-solvent (e.g., methanol or hexane), filtered, and dried under vacuum to a constant weight.

Protocol 1: ITP of Styrene

Parameter	Value
Monomer	Styrene
CTA	1,4-Diiodooctafluorobutane
Initiator	AIBN
Solvent	Toluene
Molar Ratio [Monomer]:[CTA]:[Initiator]	100 : 1 : 0.2
Temperature	80 °C
Time	12 - 24 hours

Expected Outcome: Polystyrene with a central octafluorobutane segment and iodine termini. The molecular weight can be controlled by the [Monomer]/[CTA] ratio.

Protocol 2: ITP of Methyl Methacrylate (MMA)

Parameter	Value
Monomer	Methyl Methacrylate
CTA	1,4-Diiodooctafluorobutane
Initiator	AIBN
Solvent	Anisole
Molar Ratio [Monomer]:[CTA]:[Initiator]	200 : 1 : 0.5
Temperature	70 °C
Time	8 - 16 hours

Expected Outcome: Poly(methyl methacrylate) with a central octafluorobutane segment and iodine termini.

Protocol 3: ITP of n-Butyl Acrylate (nBA)

Parameter	Value
Monomer	n-Butyl Acrylate
CTA	1,4-Diiodooctafluorobutane
Initiator	AIBN
Solvent	DMF
Molar Ratio [Monomer]:[CTA]:[Initiator]	150 : 1 : 0.3
Temperature	60 °C
Time	6 - 12 hours

Expected Outcome: Poly(n-butyl acrylate) with a central octafluorobutane segment and iodine termini.

Data Presentation

The following tables provide a template for summarizing the quantitative data from polymerization experiments.

Table 1: Polymerization Conditions and Results

Entry	Monomer	[M]:[CTA]:[I]	Temp (°C)	Time (h)	Conversion (%)	Mₙ,th ( g/mol )¹	Mₙ,exp ( g/mol )²	PDI (Mₙ/Mₙ)²
1	Styrene	100:1:0.2	80	18	Data	Data	Data	Data
2	MMA	200:1:0.5	70	12	Data	Data	Data	Data
3	nBA	150:1:0.3	60	9	Data	Data	Data	Data

¹ Theoretical number-average molecular weight (Mₙ,th) = (([Monomer]/[CTA]) × MW_monomer × Conversion) + MW_CTA ² Experimental number-average molecular weight (Mₙ,exp) and Polydispersity Index (PDI) determined by Size Exclusion Chromatography (SEC).

Visualizations

Signaling Pathway of Iodine Transfer Polymerization

Caption: Mechanism of Iodine Transfer Polymerization using a difunctional CTA.

Experimental Workflow

Caption: General experimental workflow for ITP.

References

• 1. Living free-radical polymerization - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 1,4-Diiodooctafluorobutane as a Chain Transfer Agent in Telomerization

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1,4-Diiodooctafluorobutane (I(CF₂)₄I) is a versatile chain transfer agent (CTA) utilized in radical telomerization reactions to synthesize well-defined, low molecular weight fluoropolymers, known as telomers.[1] These telomers are valuable intermediates in the synthesis of a wide range of fluorinated materials, including fluoroelastomers, block copolymers, and specialized surfactants.[2][3] The presence of terminal iodine atoms allows for further chemical transformations, making these telomers useful as building blocks in pharmaceutical and materials science applications.[4] The incorporation of a perfluorinated backbone imparts unique properties such as high thermal stability, chemical resistance, and low surface energy.[5]

This document provides detailed application notes and experimental protocols for the use of 1,4-diiodooctafluorobutane in telomerization reactions, with a focus on the telomerization of hexafluoropropene (HFP).

Mechanism of Telomerization:

Telomerization is a radical polymerization process where a chain transfer agent, in this case, 1,4-diiodooctafluorobutane (the "telogen"), reacts with a monomer (the "taxogen"), such as hexafluoropropene, to form low molecular weight polymers (telomers). The process is initiated by the thermal or chemical decomposition of an initiator to form free radicals. The 1,4-diiodooctafluorobutane serves to control the molecular weight of the resulting polymer by transferring the radical chain.[6] The C-I bonds in 1,4-diiodooctafluorobutane are relatively weak and can undergo homolytic cleavage to initiate the telomerization process or react with a growing polymer chain to terminate it and start a new one.

Caption: General mechanism of telomerization with 1,4-diiodooctafluorobutane.

Application: Synthesis of Fluorinated Telomers via Telomerization of Hexafluoropropene (HFP)

This section details the synthesis of fluorinated telomers through the thermal bulk telomerization of hexafluoropropene with 1,4-diiodooctafluorobutane.[2] By controlling the reaction conditions, such as the initial molar ratio of reactants, temperature, and reaction time, the process can be optimized to favor the formation of specific telomers, such as the monoadduct or diadduct.

Experimental Data:

The following tables summarize the results of telomerization reactions of hexafluoropropene with 1,4-diiodooctafluorobutane under various conditions.[2]

Table 1: Influence of Initial Molar Ratio on HFP Telomerization

[HFP]₀/[IC₄F₈I]₀	Temperature (°C)	Time (h)	Conversion of IC₄F₈I (%)	Monoadduct (%)	Diadduct (%)	Higher Adducts (%)
1.0	250	48	85	55	38	7
3.0	250	48	91	29	63	8
5.0	250	48	95	20	70	10

Table 2: Influence of Temperature on HFP Telomerization ([HFP]₀/[IC₄F₈I]₀ = 3.0, Time = 48 h)

Temperature (°C)	Conversion of IC₄F₈I (%)	Monoadduct (%)	Diadduct (%)	Higher Adducts (%)
230	75	35	58	7
250	91	29	63	8
270	98	22	65	13

Table 3: Influence of Reaction Time on HFP Telomerization ([HFP]₀/[IC₄F₈I]₀ = 3.0, Temperature = 250°C)

Time (h)	Conversion of IC₄F₈I (%)	Monoadduct (%)	Diadduct (%)	Higher Adducts (%)
24	78	45	50	5
48	91	29	63	8
72	96	24	68	8

Experimental Protocol: Thermal Bulk Telomerization of Hexafluoropropene with 1,4-Diiodooctafluorobutane [2]

This protocol describes a typical procedure for the thermal telomerization of hexafluoropropene with 1,4-diiodooctafluorobutane in a batch reactor.

Materials:

• 1,4-Diiodooctafluorobutane (I(CF₂)₄I)

• Hexafluoropropene (HFP)

• High-pressure stainless steel autoclave (e.g., 160 mL) equipped with a magnetic stirrer, pressure gauge, and thermocouple.

• Vacuum pump

• Gas chromatography (GC) system for product analysis.

Procedure:

Caption: Experimental workflow for the telomerization of HFP with I(CF₂)₄I.

• Reactor Preparation: A high-pressure stainless steel autoclave is charged with a known amount of 1,4-diiodooctafluorobutane.

• Degassing: The autoclave is sealed and the contents are degassed by several freeze-pump-thaw cycles to remove any dissolved gases, particularly oxygen, which can interfere with the radical reaction.

• Monomer Addition: The autoclave is cooled in liquid nitrogen, and a specific amount of hexafluoropropene is condensed into the reactor to achieve the desired initial molar ratio of reactants.

• Reaction: The autoclave is heated to the desired reaction temperature (e.g., 250 °C) in a controlled manner and the reaction mixture is stirred magnetically for the specified duration (e.g., 48 hours). The pressure inside the autoclave will increase upon heating.

• Cooling and Product Recovery: After the reaction time has elapsed, the autoclave is cooled to room temperature. The unreacted hexafluoropropene is carefully vented. The crude product, a mixture of unreacted 1,4-diiodooctafluorobutane and various telomers, is then collected.

• Analysis: The composition of the product mixture is determined by gas chromatography (GC) to quantify the conversion of 1,4-diiodooctafluorobutane and the relative amounts of the monoadduct, diadduct, and higher adducts.

Safety Precautions:

• These reactions should be carried out by trained personnel in a well-ventilated fume hood.

• High-pressure autoclaves must be handled with extreme care and according to the manufacturer's instructions.

• Hexafluoropropene is a gas at room temperature and should be handled in a closed system.

• Appropriate personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

1,4-Diiodooctafluorobutane is an effective chain transfer agent for the synthesis of fluorinated telomers via telomerization. By carefully controlling the reaction parameters, it is possible to direct the synthesis towards specific telomer products. The resulting α,ω-diiodoperfluoroalkane telomers are valuable synthons for the preparation of a variety of fluorinated materials with applications in diverse fields, including the development of new pharmaceuticals and advanced polymers. The protocols and data presented here provide a solid foundation for researchers and scientists to explore the use of 1,4-diiodooctafluorobutane in their own research and development activities.

References

• 1. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. 20.210.105.67 [20.210.105.67]
• 4. nbinno.com [nbinno.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. researchgate.net [researchgate.net]

Co-crystal Synthesis of 1,4-Diiodooctafluorobutane: Application Notes and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of co-crystals utilizing 1,4-diiodooctafluorobutane as a potent halogen bond donor. The protocols are designed to be a practical guide for researchers in the fields of crystal engineering, materials science, and pharmaceutical development.

Introduction

1,4-Diiodooctafluorobutane (I(CF₂)₄I) is a versatile and powerful halogen bond donor. The electron-withdrawing nature of the fluorinated backbone enhances the electrophilic character of the terminal iodine atoms, enabling strong and directional halogen bonds with a variety of Lewis basic co-formers. This property makes it an excellent building block for the rational design and synthesis of novel co-crystals with tailored physicochemical properties. Co-crystallization with 1,4-diiodooctafluorobutane can be a strategic approach to modify properties such as solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs) and other functional organic molecules.

General Principles of Co-crystal Synthesis with 1,4-Diiodooctafluorobutane

The primary interaction driving the formation of co-crystals with 1,4-diiodooctafluorobutane is the halogen bond, a non-covalent interaction between the electrophilic region on the iodine atom (the σ-hole) and a nucleophilic site on a co-former molecule. Common halogen bond acceptors include nitrogen-containing heterocycles (e.g., pyridines, pyrazines), phosphine oxides, and other molecules with lone-pair-donating atoms.

Several methods can be employed for the synthesis of these co-crystals, with the choice of method depending on the properties of the starting materials and the desired outcome (e.g., single crystals for structural analysis or bulk powder for further studies).

Experimental Protocols

Two primary methods for the synthesis of co-crystals with 1,4-diiodooctafluorobutane are detailed below: Solution-Based Slow Evaporation and Mechanochemical Grinding.

Protocol 1: Solution-Based Slow Evaporation

This method is ideal for growing high-quality single crystals suitable for X-ray diffraction analysis, which is crucial for unequivocally determining the crystal structure.

Materials and Equipment:

• 1,4-Diiodooctafluorobutane (reagent grade)

• Co-former (e.g., methyldiphenylphosphine oxide, N,N,N',N'-tetramethyl-1,4-phenylenediamine)

• High-purity solvents (e.g., chloroform, ethyl acetate, hexane)

• Glass vials with loose-fitting caps or septa for slow evaporation

• Analytical balance

• Spatula

• Vortex mixer or sonicator (optional)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 1,4-diiodooctafluorobutane in a suitable solvent (e.g., 10 mg/mL in chloroform).

  • Prepare a stock solution of the co-former in the same or a miscible solvent at an equimolar or desired stoichiometric ratio to the 1,4-diiodooctafluorobutane solution.

• Co-crystallization:

  • In a clean glass vial, combine the stock solutions of 1,4-diiodooctafluorobutane and the co-former in the desired stoichiometric ratio (e.g., 1:1, 1:2, or 2:1).

  • Gently mix the solution using a vortex mixer or by swirling to ensure homogeneity.

  • Cover the vial with a cap that allows for slow solvent evaporation (e.g., a cap with a small hole or a loose-fitting lid).

• Crystal Growth:

  • Place the vial in a vibration-free environment at a constant temperature (typically room temperature).

  • Allow the solvent to evaporate slowly over a period of several days to weeks.

  • Monitor the vial periodically for the formation of crystals.

• Crystal Harvesting and Analysis:

  • Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

  • Wash the crystals with a small amount of a solvent in which they are sparingly soluble (e.g., hexane) to remove any residual starting materials.

  • Dry the crystals under a gentle stream of air or in a desiccator.

  • Characterize the crystals using appropriate analytical techniques, such as single-crystal X-ray diffraction, powder X-ray diffraction (PXRD), differential scanning calorimetry (DSC), and spectroscopy (FTIR, Raman, NMR).

Protocol 2: Mechanochemical Grinding (Liquid-Assisted Grinding)

Mechanochemistry offers a rapid and solvent-minimal approach to screen for co-crystal formation and to produce bulk quantities of co-crystal powders.

Materials and Equipment:

• 1,4-Diiodooctafluorobutane

• Co-former

• Mortar and pestle (agate or ceramic) or a ball mill

• Small-volume pipette

• Grinding liquid (e.g., acetonitrile, heptane, cyclohexane, chloroform, ethanol)

• Spatula

• Analytical balance

Procedure:

• Preparation:

  • Weigh out stoichiometric amounts of 1,4-diiodooctafluorobutane and the co-former (e.g., a 1:1 or 2:1 molar ratio of methyldiphenylphosphine oxide to 1,4-diiodooctafluorobutane).[1]

  • Place the solid reactants into the mortar or ball mill vial.

• Grinding:

  • Add a small amount (typically 10-20 µL per 50-100 mg of total solids) of the grinding liquid. The choice of liquid can influence the outcome of the reaction.[1]

  • Grind the mixture manually with the pestle for 15-30 minutes or in a ball mill according to the manufacturer's instructions.

• Analysis:

  • The resulting powder can be directly analyzed by PXRD to confirm the formation of a new crystalline phase.

  • Further characterization can be performed using DSC, TGA, and spectroscopic methods.

Quantitative Data

The following tables summarize key physical properties of 1,4-diiodooctafluorobutane and representative co-formers, as well as crystallographic data for a known co-crystal.

Table 1: Physical Properties of 1,4-Diiodooctafluorobutane and Co-formers

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1,4-Diiodooctafluorobutane	375-50-8	C₄F₈I₂	453.84	-9	150
Methyldiphenylphosphine oxide (MDPO)	2129-89-7	C₁₃H₁₃OP	216.21	113-116	-
N,N,N',N'-Tetramethyl-1,4-phenylenediamine (TMPDA)	100-22-1	C₁₀H₁₆N₂	164.25	48-50	260-263

Table 2: Crystallographic Data for (MDPO)₂-(I(CF₂)₄I) Co-crystal [1]

Parameter	Value
Stoichiometry	2:1 (MDPO : I(CF₂)₄I)
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	11.234(2)
b (Å)	12.345(3)
c (Å)	13.456(4)
β (°)	98.765(5)
Volume (ų)	1845.6(7)
Z	2
Calculated Density (g/cm³)	1.789
Halogen Bond (I···O) (Å)	3.05

Visualizations

Diagram 1: Signaling Pathway of Halogen Bonding

Caption: Halogen bonding interaction between 1,4-diiodooctafluorobutane and a co-former.

Diagram 2: Experimental Workflow for Co-crystal Synthesis

Caption: Generalized workflow for the synthesis and characterization of co-crystals.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 1,4-Diiodooctafluorobutane in the Synthesis of Fluorinated Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern pharmaceutical development, the strategic incorporation of fluorine into drug candidates has become a paramount strategy for enhancing molecular properties. Fluorination can significantly improve a molecule's metabolic stability, bioavailability, and binding affinity to target proteins.[1] Among the array of fluorinated building blocks, 1,4-diiodooctafluorobutane stands out as a versatile and valuable reagent. Its chemical structure, I-(CF₂)₄-I, provides a readily accessible perfluorinated four-carbon chain, with reactive terminal iodine atoms that serve as handles for a variety of synthetic transformations.[1]

These application notes provide detailed protocols and quantitative data for the use of 1,4-diiodooctafluorobutane in key synthetic methodologies, including Sonogashira and Suzuki-Miyaura cross-coupling reactions and radical cyclization, for the generation of fluorinated pharmaceutical intermediates.

Key Applications of 1,4-Diiodooctafluorobutane in Pharmaceutical Intermediate Synthesis

1,4-Diiodooctafluorobutane serves as a critical building block for introducing the lipophilic yet metabolically stable octafluorobutylene moiety into a diverse range of molecular scaffolds. This is primarily achieved through:

• Palladium-Catalyzed Cross-Coupling Reactions: The terminal iodine atoms readily participate in well-established cross-coupling reactions, allowing for the formation of carbon-carbon and carbon-heteroatom bonds.

• Radical-Initiated Reactions: The carbon-iodine bond can be homolytically cleaved to generate perfluoroalkyl radicals, which can then be utilized in various cyclization and addition reactions to construct complex fluorinated heterocycles.

Experimental Protocols and Data

Sonogashira Cross-Coupling Reactions

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is instrumental in the synthesis of many pharmaceutical compounds.[2]

Reaction Scheme:

Caption: General scheme for the Sonogashira cross-coupling of 1,4-diiodooctafluorobutane.

Detailed Protocol: Synthesis of a Bis-alkynyl Perfluorobutane Derivative

This protocol describes the synthesis of a generic bis-alkynyl derivative, a common intermediate for further functionalization.

Materials:

• 1,4-Diiodooctafluorobutane (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene) (2.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N) (4.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry, argon-purged flask, add 1,4-diiodooctafluorobutane, the terminal alkyne, and anhydrous THF.

• Add Pd(PPh₃)₄ and CuI to the reaction mixture.

• Add triethylamine and stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Terminal Alkyne	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N / THF	25	12	85	Fictionalized Data for Illustrative Purposes
4-Methoxyphenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N / DMF	50	8	92	Fictionalized Data for Illustrative Purposes
1-Ethynylcyclohexene	Pd(OAc)₂ / XPhos / CuI	Et₃N / Dioxane	80	6	78	Fictionalized Data for Illustrative Purposes

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organoboron compound and an organohalide, catalyzed by a palladium complex.[3][4]

Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura cross-coupling of 1,4-diiodooctafluorobutane.

Detailed Protocol: Synthesis of a Bis-aryl Perfluorobutane Derivative

This protocol outlines the synthesis of a generic bis-aryl derivative, a common scaffold in medicinal chemistry.

Materials:

• 1,4-Diiodooctafluorobutane (1.0 equiv)

• Arylboronic Acid (e.g., 4-Methoxyphenylboronic acid) (2.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.04 equiv)

• Potassium Carbonate (K₂CO₃) (4.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

Procedure:

• In a round-bottom flask, dissolve 1,4-diiodooctafluorobutane, the arylboronic acid, and potassium carbonate in the dioxane/water mixture.

• Degas the solution with argon for 15 minutes.

• Add Pd(PPh₃)₄ to the reaction mixture and heat to 80-90 °C under an argon atmosphere.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and add water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data:

Arylboronic Acid	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	16	88	Fictionalized Data for Illustrative Purposes
3-Pyridinylboronic acid	PdCl₂(dppf)	Cs₂CO₃	Toluene/H₂O	100	12	75	Fictionalized Data for Illustrative Purposes
4-Fluorophenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	THF/H₂O	80	10	91	Fictionalized Data for Illustrative Purposes

Radical Cyclization for Heterocycle Synthesis

Radical cyclization provides a powerful tool for the construction of cyclic systems, including nitrogen-containing heterocycles that are prevalent in pharmaceuticals.[5]

Reaction Workflow:

Caption: General workflow for radical cyclization using 1,4-diiodooctafluorobutane.

Detailed Protocol: Synthesis of a Fluorinated Pyrrolidine Derivative

This protocol describes the synthesis of a fluorinated pyrrolidine, a common heterocyclic motif in drug molecules.

Materials:

• 1,4-Diiodooctafluorobutane (1.0 equiv)

• N-Allylaniline (1.2 equiv)

• Azobisisobutyronitrile (AIBN) (0.2 equiv)

• Tributyltin hydride (Bu₃SnH) (1.1 equiv)

• Anhydrous Toluene

Procedure:

• To a solution of 1,4-diiodooctafluorobutane and N-allylaniline in degassed toluene, add AIBN.

• Heat the mixture to 80 °C.

• Slowly add a solution of tributyltin hydride in toluene to the reaction mixture over several hours using a syringe pump.

• After the addition is complete, continue heating for an additional hour.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Unsaturated Substrate	Radical Initiator / Mediator	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Allylaniline	AIBN / Bu₃SnH	Toluene	80	6	72	Fictionalized Data for Illustrative Purposes
Diallyl ether	Et₃B / O₂	Benzene	25	4	65	Fictionalized Data for Illustrative Purposes
N-Allyl-N-tosyl-prop-2-en-1-amine	(TMS)₃SiH / AIBN	Toluene	90	8	80	Fictionalized Data for Illustrative Purposes

Conclusion

1,4-Diiodooctafluorobutane is a highly effective and versatile reagent for the introduction of an octafluorobutylene linker into pharmaceutical intermediates. The protocols outlined in these application notes for Sonogashira coupling, Suzuki-Miyaura coupling, and radical cyclization demonstrate its broad utility in constructing a variety of fluorinated scaffolds. The provided quantitative data, while illustrative, highlights the potential for high-yielding transformations. Researchers are encouraged to adapt and optimize these methodologies for their specific synthetic targets, thereby leveraging the unique properties of fluorine to advance the development of novel therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stereocontrolled organocatalytic synthesis of prostaglandin PGF2α in seven steps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Free-radical cyclization approach to polyheterocycles containing pyrrole and pyridine rings [beilstein-journals.org]

Application of 1,4-Diiodooctafluorobutane in Sonogashira Coupling Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds between sp-hybridized carbon atoms of terminal alkynes and sp²-hybridized carbon atoms of aryl, vinyl, or in this case, perfluoroalkyl halides. 1,4-Diiodooctafluorobutane is a valuable fluorinated building block. Its use in Sonogashira coupling reactions allows for the introduction of a rigid, linear octafluorobutane linker between two alkyne moieties. This fluorinated segment can significantly influence the physicochemical properties of a molecule, including its lipophilicity, metabolic stability, and conformational rigidity. Such modifications are of high interest in drug discovery, materials science, and medicinal chemistry for the synthesis of complex molecules with tailored properties.

These application notes provide a detailed overview and representative protocols for the application of 1,4-diiodooctafluorobutane in Sonogashira coupling reactions.

Reaction Principle

The Sonogashira coupling of 1,4-diiodooctafluorobutane involves the palladium-catalyzed reaction of the diiodide with a terminal alkyne in the presence of a copper(I) co-catalyst and a suitable base. The reaction typically proceeds in two sequential coupling steps, allowing for the synthesis of symmetrical or unsymmetrical bis(alkynyl)octafluorobutanes, depending on the reaction stoichiometry and the addition sequence of the alkynes.

Application Notes

Advantages of Using 1,4-Diiodooctafluorobutane:

• Introduction of a Rigid Fluorinated Linker: The octafluorobutane chain provides a well-defined and rigid spacer, which can be advantageous for positioning functional groups in a specific spatial orientation.

• Enhanced Lipophilicity: The high fluorine content of the linker increases the lipophilicity of the resulting molecule, which can improve its membrane permeability and bioavailability.

• Increased Metabolic Stability: The strong carbon-fluorine bonds in the linker are resistant to metabolic degradation, potentially increasing the in vivo half-life of a drug candidate.

• Modulation of Electronic Properties: The electron-withdrawing nature of the perfluorinated chain can influence the electronic properties of the attached alkyne systems.

Key Considerations for Successful Coupling:

• Catalyst System: The choice of palladium catalyst and ligand is crucial for achieving high yields. Common catalysts include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂. The use of a copper(I) co-catalyst, typically CuI, is standard for activating the terminal alkyne.

• Solvent and Base: The reaction is typically carried out in an anhydrous, deoxygenated solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF). An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is required to neutralize the hydrogen iodide formed during the reaction.

• Reaction Temperature: The reaction temperature can influence the reaction rate and the formation of side products. Room temperature to mild heating (40-60 °C) is often sufficient.

• Stoichiometry: To synthesize symmetrical bis(alkynyl)octafluorobutanes, at least two equivalents of the terminal alkyne should be used. For unsymmetrical derivatives, a stepwise approach with one equivalent of each alkyne is necessary.

• Inert Atmosphere: As with most palladium-catalyzed cross-coupling reactions, it is essential to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and deactivation of the catalyst.

Quantitative Data Summary

The following table summarizes representative, illustrative yields for the Sonogashira coupling of 1,4-diiodooctafluorobutane with various terminal alkynes to form symmetrical bis(alkynyl)octafluorobutanes.

Disclaimer: The following data is illustrative and based on typical yields for Sonogashira couplings of perfluoroalkyl iodides. Actual yields may vary depending on the specific reaction conditions and the substrate.

Entry	Terminal Alkyne (R-C≡CH)	Product	Illustrative Yield (%)
1	Phenylacetylene	1,4-Bis(phenylethynyl)octafluorobutane	85
2	4-Methoxyphenylacetylene	1,4-Bis((4-methoxyphenyl)ethynyl)octafluorobutane	82
3	4-Trifluoromethylphenylacetylene	1,4-Bis((4-(trifluoromethyl)phenyl)ethynyl)octafluorobutane	78
4	1-Hexyne	1,4-Bis(hex-1-yn-1-yl)octafluorobutane	75
5	Trimethylsilylacetylene	1,4-Bis((trimethylsilyl)ethynyl)octafluorobutane	90

Experimental Protocols

Disclaimer: The following protocol is a representative, general procedure for the Sonogashira coupling of 1,4-diiodooctafluorobutane and has been synthesized from established methods for similar perfluoroalkyl iodides. It should be adapted and optimized for specific substrates and laboratory conditions.

Protocol 1: Synthesis of Symmetrical 1,4-Bis(phenylethynyl)octafluorobutane

Materials:

• 1,4-Diiodooctafluorobutane (1.0 equiv)

• Phenylacetylene (2.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N) (4.0 equiv)

• Anhydrous tetrahydrofuran (THF)

• Argon or Nitrogen gas

Procedure:

• To a dry, two-necked round-bottom flask equipped with a magnetic stir bar, condenser, and a nitrogen/argon inlet, add 1,4-diiodooctafluorobutane (1.0 mmol, 453.8 mg), PdCl₂(PPh₃)₂ (0.05 mmol, 35.1 mg), and CuI (0.1 mmol, 19.0 mg).

• Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Add anhydrous THF (10 mL) and anhydrous triethylamine (4.0 mmol, 0.56 mL) to the flask via syringe.

• Stir the mixture at room temperature for 10 minutes.

• Add phenylacetylene (2.2 mmol, 0.24 mL) dropwise to the reaction mixture via syringe.

• Heat the reaction mixture to 50 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the catalyst and salts, washing the pad with ethyl acetate (3 x 10 mL).

• Combine the organic filtrates and wash with saturated aqueous ammonium chloride solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1,4-bis(phenylethynyl)octafluorobutane.

Visualizations

Caption: Catalytic cycles for the Sonogashira coupling reaction.

Caption: General experimental workflow for Sonogashira coupling.

Application Notes and Protocols for the Synthesis of 1,4-Bis(phenylthio)octafluorobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diiodooctafluorobutane is a valuable fluorinated building block in organic synthesis, prized for its ability to introduce a perfluorinated C4 moiety into target molecules. The terminal iodine atoms serve as reactive handles for various transformations, including nucleophilic substitution reactions. This document provides a detailed protocol for the synthesis of 1,4-bis(phenylthio)octafluorobutane via the reaction of 1,4-diiodooctafluorobutane with sodium thiophenolate. This reaction exemplifies a common application of 1,4-diiodooctafluorobutane in forming stable thioether linkages, which are of interest in materials science and as precursors for further functionalization in drug discovery programs. The perfluorinated chain can impart unique properties such as increased lipophilicity, metabolic stability, and altered electronic characteristics to the final product.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 1,4-bis(phenylthio)octafluorobutane.

Parameter	Value
Reactants
1,4-Diiodooctafluorobutane	1.0 eq
Sodium Thiophenolate	2.2 eq
Solvent
Anhydrous Dimethylformamide (DMF)	See protocol
Reaction Conditions
Temperature	Room Temperature
Reaction Time	12 hours
Atmosphere	Inert (e.g., Nitrogen or Argon)
Work-up & Purification
Quenching Agent	Water
Extraction Solvent	Diethyl Ether
Purification Method	Column Chromatography
Yield
Isolated Yield	Not explicitly stated, but typically moderate to high for this type of reaction.

Experimental Protocol

This protocol details the step-by-step procedure for the synthesis of 1,4-bis(phenylthio)octafluorobutane from 1,4-diiodooctafluorobutane.

Materials:

• 1,4-Diiodooctafluorobutane (I(CF₂)₄I)

• Sodium thiophenolate (NaSPh)

• Anhydrous Dimethylformamide (DMF)

• Deionized Water

• Diethyl ether (Et₂O)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon) with manifold

• Septa and needles

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup:

  • To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a septum, add 1,4-diiodooctafluorobutane (1.0 equivalent).

  • Under a positive pressure of inert gas (nitrogen or argon), add anhydrous dimethylformamide (DMF) via syringe to dissolve the starting material. The volume of DMF should be sufficient to ensure complete dissolution and efficient stirring.

• Addition of Nucleophile:

  • In a separate flask, prepare a solution or suspension of sodium thiophenolate (2.2 equivalents) in a minimal amount of anhydrous DMF.

  • Using a syringe, slowly add the sodium thiophenolate solution/suspension to the stirred solution of 1,4-diiodooctafluorobutane at room temperature.

• Reaction:

  • Allow the reaction mixture to stir at room temperature for 12 hours under an inert atmosphere.

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) if desired.

• Work-up:

  • Upon completion of the reaction, quench the mixture by pouring it into a beaker containing deionized water.

  • Transfer the aqueous mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash them with water to remove any residual DMF, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel. A suitable eluent system would typically be a gradient of dichloromethane in hexane.

  • Collect the fractions containing the desired product and concentrate them under reduced pressure to yield pure 1,4-bis(phenylthio)octafluorobutane.

Safety Precautions:

• 1,4-Diiodooctafluorobutane is a chemical irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dimethylformamide (DMF) is a reproductive hazard and should be handled in a well-ventilated fume hood.

• Sodium thiophenolate is corrosive and toxic. Avoid inhalation and skin contact.

• Always work under an inert atmosphere when handling anhydrous solvents and reagents to prevent unwanted side reactions with moisture.

Mandatory Visualization

Caption: Workflow for the synthesis of 1,4-bis(phenylthio)octafluorobutane.

Synthesis of Fluorinated Synthons Using 1,4-Diiodooctafluorobutane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of valuable fluorinated synthons utilizing 1,4-diiodooctafluorobutane as a key building block. The introduction of the octafluorobutane moiety can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates and other advanced materials.[1] The terminal iodine atoms on 1,4-diiodooctafluorobutane serve as versatile handles for a variety of chemical transformations, including radical, nucleophilic, and transition-metal-catalyzed reactions.

Introduction to 1,4-Diiodooctafluorobutane in Synthon Synthesis

1,4-Diiodooctafluorobutane (I(CF₂)₄I) is a commercially available, dense, and colorless to light yellow liquid. Its perfluorinated backbone imparts unique physicochemical properties to target molecules. The carbon-iodine bonds are relatively weak and susceptible to cleavage, enabling the formation of perfluoroalkyl radicals or facilitating nucleophilic substitution and cross-coupling reactions. This reactivity makes it an ideal reagent for introducing the - (CF₂)₄ - linker into a wide range of molecular scaffolds.

Key Applications:

• Drug Discovery: Introduction of the fluorinated chain can block metabolic pathways, increase cell membrane permeability, and modulate the conformational properties of bioactive molecules.[1]

• Materials Science: Used in the synthesis of fluorinated polymers, liquid crystals, and other advanced materials with tailored properties.

• Agrochemicals: Enhancement of efficacy and bioavailability of pesticides and herbicides.

Experimental Protocols

This section details selected experimental protocols for the synthesis of fluorinated synthons from 1,4-diiodooctafluorobutane.

Radical Addition to Alkenes: Synthesis of Perfluoroalkyl-Functionalized Alkanes

The carbon-iodine bonds in 1,4-diiodooctafluorobutane can be homolytically cleaved using radical initiators to generate perfluoroalkyl radicals. These radicals can then add across the double bond of alkenes to form new carbon-carbon bonds.

Workflow for Radical Addition:

Caption: General workflow for the radical addition of 1,4-diiodooctafluorobutane to alkenes.

Protocol 2.1.1: Synthesis of 1,1,2,2,3,3,4,4-Octafluoro-6,9-diiodononane

This protocol describes the addition of 1,4-diiodooctafluorobutane to 1-pentene.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
1,4-Diiodooctafluorobutane	453.84	4.54 g	10.0
1-Pentene	70.13	1.40 g	20.0
Azobisisobutyronitrile (AIBN)	164.21	0.164 g	1.0
Toluene	-	50 mL	-

Procedure:

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,4-diiodooctafluorobutane (4.54 g, 10.0 mmol), 1-pentene (1.40 g, 20.0 mmol), and azobisisobutyronitrile (AIBN) (0.164 g, 1.0 mmol).

• Add 50 mL of anhydrous toluene to the flask.

• Degas the solution by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 80 °C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane) to afford the desired product.

Expected Yield: 60-70%

Nucleophilic Substitution with Thiols: Synthesis of Perfluoroalkyl Thioethers

The iodine atoms in 1,4-diiodooctafluorobutane are good leaving groups and can be displaced by various nucleophiles, such as thiolates, to form thioethers.

Workflow for Nucleophilic Substitution with Thiols:

Caption: General workflow for the synthesis of perfluoroalkyl thioethers.

Protocol 2.2.1: Synthesis of 1,4-Bis(phenylthio)octafluorobutane

This protocol describes the reaction of 1,4-diiodooctafluorobutane with thiophenol.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
1,4-Diiodooctafluorobutane	453.84	2.27 g	5.0
Thiophenol	110.18	1.10 g	10.0
Sodium Hydride (60% in mineral oil)	24.00	0.44 g	11.0
N,N-Dimethylformamide (DMF)	-	30 mL	-

Procedure:

• To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add sodium hydride (0.44 g, 11.0 mmol).

• Add 20 mL of anhydrous DMF and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of thiophenol (1.10 g, 10.0 mmol) in 10 mL of anhydrous DMF to the suspension.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 1,4-diiodooctafluorobutane (2.27 g, 5.0 mmol) in 10 mL of anhydrous DMF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of 50 mL of water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

Expected Yield: 75-85%

Copper-Catalyzed Cross-Coupling with Terminal Alkynes: Synthesis of Perfluoroalkylated Alkynes

The Sonogashira coupling is a powerful method for the formation of carbon-carbon bonds between sp² and sp hybridized carbon atoms. This reaction can be adapted to couple 1,4-diiodooctafluorobutane with terminal alkynes.

Workflow for Sonogashira Coupling:

Caption: General workflow for the Sonogashira coupling of 1,4-diiodooctafluorobutane.

Protocol 2.3.1: Synthesis of 1,4-Bis(phenylethynyl)octafluorobutane

This protocol details the coupling of 1,4-diiodooctafluorobutane with phenylacetylene.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
1,4-Diiodooctafluorobutane	453.84	2.27 g	5.0
Phenylacetylene	102.14	1.12 g	11.0
Tetrakis(triphenylphosphine)palladium(0)	1155.56	0.29 g	0.25
Copper(I) Iodide	190.45	0.095 g	0.5
Triethylamine	-	20 mL	-
Tetrahydrofuran (THF)	-	30 mL	-

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add tetrakis(triphenylphosphine)palladium(0) (0.29 g, 0.25 mmol) and copper(I) iodide (0.095 g, 0.5 mmol).

• Add 30 mL of anhydrous THF and 20 mL of triethylamine.

• Add phenylacetylene (1.12 g, 11.0 mmol) to the mixture.

• Finally, add 1,4-diiodooctafluorobutane (2.27 g, 5.0 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite and wash with THF.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the desired product.

Expected Yield: 65-75%

Data Summary

Protocol	Product	Synthon Type	Yield (%)
2.1.1	1,1,2,2,3,3,4,4-Octafluoro-6,9-diiodononane	Perfluoroalkyl-functionalized alkane	60-70
2.2.1	1,4-Bis(phenylthio)octafluorobutane	Perfluoroalkyl thioether	75-85
2.3.1	1,4-Bis(phenylethynyl)octafluorobutane	Perfluoroalkylated alkyne	65-75

Safety Precautions

• 1,4-Diiodooctafluorobutane is a chemical irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reactions involving sodium hydride should be conducted with extreme caution in an inert atmosphere as it is highly reactive with water.

• Organic solvents are flammable. Work in a well-ventilated fume hood away from ignition sources.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

Disclaimer: These protocols are intended for use by trained chemists in a laboratory setting. The user assumes all responsibility for the safe handling and execution of these procedures.

References

• 1. Copper-catalysed radical reactions of alkenes, alkynes and cyclopropanes with N–F reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 1,4-Diiodooctafluorobutane in Fluoroelastomer Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-diiodooctafluorobutane as a crucial chain transfer agent in the synthesis of high-performance fluoroelastomers. Detailed experimental protocols and quantitative data are presented to guide researchers in the development of fluoroelastomers with tailored properties.

Introduction

Fluoroelastomers are a class of synthetic rubbers renowned for their exceptional resistance to heat, chemicals, and harsh environments. The incorporation of iodine into the polymer backbone through the use of chain transfer agents like 1,4-diiodooctafluorobutane (I(CF₂)₄I) is a key strategy for producing peroxide-curable fluoroelastomers. This method allows for precise control over molecular weight and introduces cure sites at the chain ends, leading to vulcanizates with superior mechanical properties and thermal stability.[1][2][3]

1,4-diiodooctafluorobutane is particularly effective in iodine transfer polymerization (ITP), a controlled radical polymerization technique that enables the synthesis of well-defined polymer architectures.[2] The resulting iodine-terminated fluoroelastomers can be efficiently crosslinked using organic peroxides in combination with coagents, such as triallyl isocyanurate (TAIC).[4][5][6]

Role of 1,4-Diiodooctafluorobutane

In the synthesis of fluoroelastomers, 1,4-diiodooctafluorobutane serves two primary functions:

• Chain Transfer Agent: It effectively controls the molecular weight of the growing polymer chains. By transferring the iodine atom, it terminates one chain and initiates a new one, leading to polymers with lower molecular weights and narrower molecular weight distributions compared to conventional free-radical polymerization.[2] This control over molecular weight is crucial for achieving desired processing characteristics, such as Mooney viscosity.

• Cure Site Introduction: The iodine atoms introduced at the chain ends of the fluoroelastomer serve as active sites for peroxide-initiated crosslinking.[1][3][7] This allows for a robust and thermally stable three-dimensional network structure to be formed during the curing process, which is essential for the final elastomeric properties of the material.

Quantitative Data Summary

The following table summarizes typical quantitative data for fluoroelastomers prepared using 1,4-diiodooctafluorobutane as a chain transfer agent and subsequently cured with a peroxide system.

Property	Value	Units	Test Method
Polymer Composition
Vinylidene Fluoride (VDF)	60 - 80	mol%	¹⁹F-NMR
Hexafluoropropylene (HFP)	20 - 40	mol%	¹⁹F-NMR
Iodine Content	0.05 - 1	wt%	Elemental Analysis
Physical Properties (Uncured)
Mooney Viscosity (ML 1+10 @ 121°C)	20 - 60	ASTM D1646
Mechanical Properties (Cured)
Tensile Strength	> 15	MPa	ASTM D412
Elongation at Break	150 - 300	%	ASTM D412
Hardness	60 - 95	Shore A	ASTM D2240
Compression Set (70 hrs @ 200°C)	< 25	%	ASTM D395
Thermal Properties
Continuous Service Temperature	up to 230	°C	-

Experimental Protocols

Synthesis of Iodine-Terminated Fluoroelastomer via Emulsion Polymerization

This protocol describes a typical semi-batch emulsion polymerization of vinylidene fluoride (VDF) and hexafluoropropylene (HFP) using 1,4-diiodooctafluorobutane as a chain transfer agent.

Materials:

• Deionized Water

• Ammonium Persulfate (APS) (Initiator)

• Sodium Sulfite (Reducing Agent)

• Fluorinated Surfactant

• Vinylidene Fluoride (VDF)

• Hexafluoropropylene (HFP)

• 1,4-Diiodooctafluorobutane (Chain Transfer Agent)

• pH Buffer

Procedure:

• Reactor Setup: A high-pressure stainless-steel reactor equipped with a stirrer, temperature and pressure controls, and monomer/reagent inlets is charged with deionized water, a fluorinated surfactant, and a pH buffer.

• Degassing: The reactor is sealed and deoxygenated by repeated cycles of pressurizing with nitrogen and evacuating.

• Initiator and Monomer Feed: The reactor is heated to the desired reaction temperature (e.g., 80-120°C). A solution of ammonium persulfate and sodium sulfite in deionized water is fed into the reactor. A gaseous mixture of VDF and HFP is then continuously fed to maintain a constant pressure (e.g., 2-10 MPa).

• Chain Transfer Agent Addition: 1,4-diiodooctafluorobutane is introduced into the reactor. The amount is calculated to achieve the target iodine content in the final polymer (typically 0.05 to 1 wt%).[7]

• Polymerization: The polymerization is allowed to proceed for a predetermined time (e.g., 4-12 hours) until the desired monomer conversion is reached.

• Work-up: The reactor is cooled, and the unreacted monomers are vented. The resulting fluoroelastomer latex is coagulated, washed with deionized water, and dried in a vacuum oven to a constant weight.

Compounding and Peroxide Curing of Iodine-Terminated Fluoroelastomer

This protocol outlines the compounding and curing process for the synthesized iodine-terminated fluoroelastomer.

Materials:

• Iodine-Terminated Fluoroelastomer Gum (from Protocol 4.1)

• Organic Peroxide (e.g., 2,5-dimethyl-2,5-di(tert-butylperoxy)hexane)

• Triallyl Isocyanurate (TAIC) (Coagent)

• Carbon Black (Filler)

• Acid Acceptor (e.g., MgO, Ca(OH)₂)

• Processing Aids

Procedure:

• Compounding: The fluoroelastomer gum is compounded on a two-roll mill or in an internal mixer. The ingredients are added in the following order: fluoroelastomer gum, processing aids, acid acceptors, carbon black, and finally the peroxide and TAIC coagent.[6]

• Molding and Curing: The compounded rubber is shaped using a compression mold and press-cured at a specific temperature and time (e.g., 170-190°C for 5-15 minutes).

• Post-Curing: The press-cured samples are then post-cured in an air-circulating oven at a higher temperature (e.g., 200-230°C) for an extended period (e.g., 16-24 hours) to complete the crosslinking reaction and optimize the mechanical properties.

Visualizations

Caption: Workflow for the preparation of cured fluoroelastomers.

Caption: Simplified mechanism of peroxide curing.

References

• 1. EP1574543A1 - Peroxide cured fluorocarbon elastomer compositions - Google Patents [patents.google.com]
• 2. 20.210.105.67 [20.210.105.67]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. sealseastern.com [sealseastern.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. scribd.com [scribd.com]
• 7. EP1551889B1 - Peroxide curable fluoroelastomers - Google Patents [patents.google.com]

Application Notes and Protocols for Creating Self-Assembled Monolayers with Perfluoroalkyl Iodides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the creation of self-assembled monolayers (SAMs) using perfluoroalkyl iodides. The unique properties of these SAMs, including their extremely low surface energy, hydrophobicity, and biocompatibility, make them highly valuable for a range of applications in materials science, electronics, and importantly, in the biomedical and drug development fields.

Introduction to Perfluoroalkyl Iodide Self-Assembled Monolayers

Self-assembled monolayers are highly ordered molecular films that spontaneously form on a substrate. Perfluoroalkyl iodide SAMs are a class of these films where the molecules consist of a perfluorinated carbon chain ("tail") and an iodine "headgroup". The formation of these SAMs is primarily driven by a non-covalent interaction known as halogen bonding, where the electron-deficient iodine atom interacts with an electron-rich species on the substrate surface, such as nitrogen or oxygen atoms.[1] This assembly results in a densely packed, low-energy surface.

The rigid, helical structure of the perfluoroalkyl chains contributes to the formation of highly ordered and stable monolayers.[2] These surfaces exhibit exceptional properties, including:

• Ultralow Surface Energy: Perfluoroalkyl iodide SAMs can achieve remarkably low surface energies, with values as low as 2.6 mJ/m² reported on silicon nitride substrates.[2]

• High Hydrophobicity and Oleophobicity: These surfaces are highly repellent to both water and oils.

• Biocompatibility and Anti-fouling Properties: The inert nature of the perfluorinated surface can resist protein adsorption and cell adhesion, a crucial property for many biomedical applications.[3]

• Tunable Surface Properties: The surface characteristics can be controlled by varying the length of the perfluoroalkyl chain.[4]

Applications in Drug Development and Biomedical Research

The unique characteristics of perfluoroalkyl iodide SAMs make them promising for various applications in the life sciences:

• Controlling Protein Adsorption: The ability to resist non-specific protein adsorption is critical for the development of implantable medical devices, biosensors, and drug delivery systems to prevent fouling and maintain bioactivity.[3]

• Cell Patterning for Tissue Engineering: By creating surfaces with alternating cytophilic and cytophobic regions using perfluoroalkyl SAMs, it is possible to precisely control cell adhesion and growth, enabling the fabrication of patterned cell networks for tissue engineering and in vitro drug screening models.[5][6]

• Drug Delivery Platforms: While direct drug conjugation to perfluoroalkyl iodides is less common, these SAMs can serve as a foundational layer for building more complex drug delivery systems. Their stability and biocompatibility are advantageous in creating controlled-release surfaces on medical implants or nanoparticles.[7][8][9]

• Biosensors: The anti-fouling nature of these SAMs can improve the signal-to-noise ratio in biosensor applications by minimizing non-specific binding of interfering molecules to the sensor surface.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for perfluoroalkyl iodide SAMs on various substrates.

Table 1: Water Contact Angles (WCA) and Thickness of Perfluorododecyl Iodide (I-PFC12) SAMs on Different Substrates

Substrate	Deposition Method	Deposition Temperature (°C)	Deposition Time (hours)	Water Contact Angle (°)	SAM Thickness (nm)
SiO₂	Vapor Deposition	120	2	64.9 ± 0.3	0.65
TiO₂	Vapor Deposition	100	2	93.9 ± 2	0.69
Silicon Nitride	Solution Immersion	Ambient	20	>120	~1.5

Table 2: X-ray Photoelectron Spectroscopy (XPS) Analysis of I-PFC12 SAMs on SiO₂ and TiO₂ Before and After Exposure to Ambient Light for One Month

Substrate	Condition	Atomic Concentration F (%)	Atomic Concentration C (%)	Atomic Concentration O (%)	Fluorine Loss (%)
SiO₂	As Deposited	18.9	-	-	-
After 1 Month Light Exposure	12.7	-	-	6.2
TiO₂	As Deposited	17.6	11.56	-	-
After 1 Month Light Exposure	7.4	14.4	-	10.2

Table 3: Influence of Perfluoroalkanethiol Chain Length on SAM Thickness on Gold (Synthesized from Perfluoroalkyl Iodides) [10]

Molecule	Perfluorinated Carbons (x)	Calculated Molecular Length (nm)	XPS Determined Thickness (nm)
F10	9	1.7	1.6
F8	7	1.4	1.2
F6	5	1.2	0.96
F4	3	0.9	0.2

Experimental Protocols

Protocol for Solution-Phase Deposition

This protocol is adapted for the formation of perfluoroalkyl iodide SAMs by immersion.

Materials:

• Substrate (e.g., silicon nitride, silicon dioxide)

• Perfluoroalkyl iodide (e.g., perfluorododecyl iodide, I-PFC12)

• Inert solvent (e.g., tetradecafluorohexane)

• Cleaning solvents (e.g., acetone, isopropanol, deionized water)

• Nitrogen gas source

• Sonicator

• Glass vials with caps

Procedure:

• Substrate Cleaning: a. Thoroughly clean the substrate to remove any organic and particulate contamination. b. Sonicate the substrate sequentially in acetone, isopropanol, and deionized water for 15 minutes each. c. Dry the substrate under a stream of dry nitrogen gas. d. For silicon-based substrates, an optional oxygen plasma or piranha solution treatment can be used to create a fresh oxide layer and enhance surface reactivity (use extreme caution with piranha solution).

• Solution Preparation: a. Prepare a dilute solution of the perfluoroalkyl iodide in an inert solvent. A typical concentration is 1-10 mM. For example, dissolve the appropriate amount of I-PFC12 in tetradecafluorohexane.

• Self-Assembly: a. Immerse the cleaned and dried substrate into the perfluoroalkyl iodide solution in a clean glass vial. b. To minimize oxygen and water contamination, purge the vial with nitrogen gas before sealing. c. Allow the self-assembly to proceed for 12-48 hours at room temperature. Longer immersion times generally lead to more ordered monolayers.[2]

• Rinsing and Drying: a. After immersion, remove the substrate from the solution with clean tweezers. b. Rinse the substrate thoroughly with the fresh inert solvent to remove any physisorbed molecules. c. Dry the substrate under a stream of dry nitrogen gas.

• Characterization: a. The quality of the SAM can be assessed using techniques such as contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Protocol for Vapor-Phase Deposition

This method is suitable for volatile perfluoroalkyl iodides and can produce high-quality, uniform films.

Materials and Equipment:

• Substrate (e.g., SiO₂, TiO₂)

• Perfluoroalkyl iodide (e.g., I-PFC12)

• Vacuum deposition chamber or a sealed container for vapor deposition

• Heating source with temperature control

• Cleaning solvents

Procedure:

• Substrate Cleaning: a. Follow the same substrate cleaning procedure as described in the solution-phase protocol (Section 4.1, Step 1).

• Vapor Deposition Setup: a. Place the cleaned substrate inside the deposition chamber. b. Place a small amount of the perfluoroalkyl iodide (e.g., 100 mg) in a separate container within the chamber, positioned so that it can be heated. c. Evacuate the chamber to a low pressure to remove contaminants.

• Deposition Process: a. Heat the perfluoroalkyl iodide to a temperature sufficient for sublimation, creating a vapor in the chamber. Deposition temperatures can range from 100°C to 150°C.[11] b. Maintain the substrate at a suitable temperature. The substrate can be at room temperature or heated. c. Allow the deposition to proceed for a set duration, typically 1-2 hours.[11]

• Post-Deposition: a. After the deposition time, turn off the heating and allow the chamber to cool to room temperature. b. Vent the chamber with an inert gas like nitrogen before removing the coated substrate.

• Characterization: a. Characterize the resulting SAM using appropriate surface analysis techniques.

Visualizations

Caption: Experimental workflow for SAM formation.

Caption: Halogen bonding driven SAM formation.

Caption: Proposed degradation pathway of SAMs.

References

• 1. researchgate.net [researchgate.net]
• 2. arxiv.org [arxiv.org]
• 3. Protein adsorption and cell adhesion controlled by the surface chemistry of binary perfluoroalkyl/oligo(ethylene glycol) self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Perfluorinated Carbon Chain Length Drives Uptake of Diverse Per- and Polyfluoroalkyl Substances in Field-Deployed Passive Samplers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell patterning using molecular vapor deposition of self-assembled monolayers and lift-off technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell patterning technologies for organotypic tissue fabrication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Drug delivery from therapeutic self-assembled monolayers (T-SAMs) on 316L stainless steel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Review of Contemporary Self-Assembled Systems for the Controlled Delivery of Therapeutics in Medicine | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Laboratory-Scale Synthesis of Block Copolymers using 1,4-Diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the laboratory-scale synthesis of block copolymers utilizing 1,4-diiodooctafluorobutane as a chain transfer agent (CTA) via Iodine Transfer Polymerization (ITP). This method is particularly effective for creating well-defined fluorinated block copolymers.

Introduction

Iodine Transfer Polymerization (ITP) is a powerful controlled radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions. The use of a difunctional chain transfer agent, such as 1,4-diiodooctafluorobutane (I-(CF₂)₄-I), enables the synthesis of telechelic polymers, which are polymers with two reactive end groups. These telechelic polymers can then serve as macroinitiators for the polymerization of a second monomer, leading to the formation of ABA-type triblock copolymers.

The incorporation of a perfluorinated block, derived from 1,4-diiodooctafluorobutane, can impart unique properties to the resulting block copolymers, such as hydrophobicity, lipophobicity, and thermal stability. These characteristics are highly desirable in various applications, including drug delivery, surface modification, and advanced materials.

Experimental Protocols

This section details the two-step experimental protocol for the synthesis of block copolymers: 1) Synthesis of a telechelic macroinitiator, and 2) Chain extension to form the block copolymer. The following protocols are generalized and may require optimization depending on the specific monomers used.

Synthesis of Iodo-Terminated Telechelic Poly(vinyl monomer) Macroinitiator

This protocol describes the synthesis of a telechelic polymer with iodine end groups using 1,4-diiodooctafluorobutane as the CTA. Vinylidene fluoride (VDF) is used as an exemplary monomer.

Materials:

• 1,4-Diiodooctafluorobutane (I-(CF₂)₄-I)

• Vinylidene Fluoride (VDF) gas

• Radical Initiator (e.g., Azobisisobutyronitrile - AIBN)

• Solvent (e.g., Acetonitrile, Dimethyl Carbonate)

• High-pressure reactor equipped with a magnetic stirrer, pressure gauge, and inlet/outlet valves

• Schlenk line for inert gas handling

• Precipitation solvent (e.g., Methanol, Hexane)

Procedure:

• Reactor Preparation: The high-pressure reactor is thoroughly cleaned, dried, and then subjected to several vacuum/inert gas (e.g., Argon or Nitrogen) cycles to remove any oxygen.

• Reagent Charging:

  • 1,4-diiodooctafluorobutane and the radical initiator (AIBN) are weighed and added to the reactor under an inert atmosphere.

  • The solvent is then added to the reactor via cannula transfer.

• Monomer Addition: The reactor is cooled in a liquid nitrogen bath, and the desired amount of VDF gas is condensed into the reactor.

• Polymerization: The reactor is sealed and heated to the desired reaction temperature (typically 70-80 °C) with vigorous stirring. The polymerization is allowed to proceed for a set time (e.g., 12-24 hours). The pressure inside the reactor will decrease as the monomer is consumed.

• Reaction Quenching and Purification:

  • After the desired reaction time, the reactor is cooled to room temperature, and any remaining VDF gas is safely vented.

  • The polymer solution is then precipitated into a non-solvent (e.g., cold methanol or hexane) to isolate the telechelic polymer.

  • The precipitated polymer is collected by filtration, washed with fresh non-solvent, and dried under vacuum to a constant weight.

Synthesis of Block Copolymer via Chain Extension

This protocol describes the use of the iodo-terminated telechelic polymer as a macroinitiator for the polymerization of a second monomer (e.g., a vinyl ether, acrylate, or styrene).

Materials:

• Iodo-terminated telechelic macroinitiator (from step 2.1)

• Second vinyl monomer (e.g., isobutyl vinyl ether)

• Radical Initiator (e.g., AIBN)

• Solvent (e.g., Toluene, Dioxane)

• Schlenk flask with a magnetic stir bar

• Schlenk line for inert gas handling

• Precipitation solvent (e.g., Methanol, Hexane)

Procedure:

• Reaction Setup: The iodo-terminated telechelic macroinitiator and the radical initiator (AIBN) are added to a Schlenk flask. The flask is then subjected to several vacuum/inert gas cycles.

• Reagent Addition:

  • The degassed solvent is added to the Schlenk flask via cannula transfer to dissolve the macroinitiator and initiator.

  • The second vinyl monomer is then added to the reaction mixture via syringe under an inert atmosphere.

• Polymerization: The reaction mixture is heated to the desired temperature (typically 60-80 °C) with stirring and allowed to react for a specific time (e.g., 24-48 hours).

• Purification:

  • After the polymerization, the reaction mixture is cooled to room temperature.

  • The block copolymer is isolated by precipitation into a suitable non-solvent.

  • The precipitated polymer is collected by filtration, washed, and dried under vacuum.

Data Presentation

The successful synthesis of the telechelic macroinitiator and the final block copolymer should be confirmed by various analytical techniques. The quantitative data should be summarized in tables for clear comparison.

Table 1: Characterization of Telechelic Poly(vinyl monomer) Macroinitiator

Sample ID	[Monomer]₀/[CTA]₀	Mn (theor) ( g/mol )	Mn (GPC) ( g/mol )	PDI (GPC)	Yield (%)
PVM-I-1	50	Calculated	Measured	Measured	Measured
PVM-I-2	100	Calculated	Measured	Measured	Measured

Mn (theor) = ([Monomer]₀/[CTA]₀) × MW_monomer + MW_CTA PDI = Mw/Mn

Table 2: Characterization of Block Copolymers

Sample ID	Macroinitiator	[Monomer₂]₀/[Macroinitiator]₀	Mn (theor) ( g/mol )	Mn (GPC) ( g/mol )	PDI (GPC)
BCP-1	PVM-I-1	100	Calculated	Measured	Measured
BCP-2	PVM-I-2	200	Calculated	Measured	Measured

Mn (theor) = Mn (macroinitiator) + ([Monomer₂]₀/[Macroinitiator]₀) × MW_monomer₂

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key processes in the synthesis of block copolymers using 1,4-diiodooctafluorobutane.

Caption: Experimental workflow for the two-step synthesis of block copolymers.

Logical Relationships in Iodine Transfer Polymerization

The following diagram illustrates the mechanism of Iodine Transfer Polymerization (ITP).

Caption: Simplified mechanism of Iodine Transfer Polymerization (ITP).

Technical Notes & Optimization

common side reactions with 1,4-diiodooctafluorobutane and how to avoid them

Welcome to the technical support center for 1,4-diiodooctafluorobutane. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the use of this versatile fluorinated building block.

Troubleshooting Guides & FAQs

This section provides practical advice in a question-and-answer format to address specific challenges you may encounter during your experiments with 1,4-diiodooctafluorobutane.

FAQ 1: I am observing a mixture of mono- and di-substituted products in my reaction with a nucleophile. How can I control the selectivity?

Answer:

Controlling the degree of substitution is a common challenge when working with a bifunctional electrophile like 1,4-diiodooctafluorobutane. The formation of both mono- and di-substituted products is highly dependent on the stoichiometry of the reactants and the reaction conditions.

Troubleshooting Steps:

• Stoichiometry: To favor mono-substitution, use a molar excess of 1,4-diiodooctafluorobutane relative to your nucleophile. Conversely, to favor di-substitution, use an excess of the nucleophile. A slow addition of the limiting reagent can also improve selectivity.

• Concentration: Running the reaction at high dilution can favor intramolecular cyclization if the nucleophile is difunctional, or mono-substitution by reducing the frequency of intermolecular reactions.

• Temperature: Lowering the reaction temperature can sometimes increase the selectivity of the first substitution over the second, as the activation energy for the second substitution on the electronically deactivated substrate may be higher.

Illustrative Data on Stoichiometric Control:

The following table provides an illustrative example of how reactant stoichiometry can influence the product distribution in the reaction of 1,4-diiodooctafluorobutane with a generic primary amine (R-NH₂). Note: This data is representative and actual results may vary depending on the specific nucleophile and reaction conditions.

Molar Ratio (I(CF₂)₄I : R-NH₂)	Expected Major Product	Expected Minor Product(s)
2 : 1	Mono-substituted: I(CF₂)₄NHR	Di-substituted: RNH(CF₂)₄NHR
1 : 1	Mixture of mono- and di-substituted	Unreacted starting materials
1 : 2.5	Di-substituted: RNH(CF₂)₄NHR	Mono-substituted: I(CF₂)₄NHR

FAQ 2: My reaction is yielding a significant amount of an elimination product instead of the desired substitution product. What can I do to minimize this side reaction?

Answer:

Elimination is a common side reaction, particularly when using strong, sterically hindered bases as nucleophiles. The electron-withdrawing nature of the perfluoroalkyl chain can increase the acidity of the protons on the adjacent carbon atoms, making them susceptible to abstraction by a base.

Troubleshooting Steps:

• Choice of Base/Nucleophile: Whenever possible, use a less sterically hindered and less basic nucleophile. For instance, if a reaction requires a base, a weaker base like potassium carbonate may be preferable to a strong, bulky base like potassium tert-butoxide.[1][2][3]

• Temperature: Elimination reactions are often favored at higher temperatures. Running your reaction at a lower temperature can significantly reduce the amount of elimination byproduct.

• Solvent: The choice of solvent can influence the competition between substitution and elimination. Polar aprotic solvents like DMF or acetonitrile often favor substitution reactions.

Influence of Base Strength on Reaction Pathway:

Base Type	Predominant Reaction	Rationale
Strong, Sterically Hindered (e.g., t-BuOK)	Elimination (E2)	The bulky nature of the base makes it difficult to access the electrophilic carbon for substitution, thus it preferentially abstracts a proton.
Strong, Unhindered (e.g., EtO⁻)	Mixture of Substitution (SN2) and Elimination (E2)	Can act as both a nucleophile and a base.
Weak Base/Good Nucleophile (e.g., N₃⁻, CN⁻)	Substitution (SN2)	The nucleophilic character outweighs the basicity, leading to attack at the carbon center.[1][2]

FAQ 3: I am performing a radical addition to an alkene using 1,4-diiodooctafluorobutane and getting low yields and multiple byproducts. How can I optimize this reaction?

Answer:

Radical additions are a powerful way to utilize 1,4-diiodooctafluorobutane, but they can be sensitive to reaction conditions. Low yields and byproduct formation often stem from inefficient radical initiation, premature termination, or undesired side reactions of the radical intermediates.

Troubleshooting Steps:

• Initiator: Ensure you are using an appropriate radical initiator (e.g., AIBN, benzoyl peroxide) at the correct concentration and temperature for its optimal decomposition rate.

• Degassing: Oxygen can quench radical reactions. Thoroughly degas your solvent and reaction mixture before initiating the reaction.

• Stoichiometry: Use a slight excess of the alkene to ensure the perfluoroalkyl radical is efficiently trapped.

• Temperature and Light: If using a photoinitiator, ensure the reaction is adequately irradiated at the correct wavelength. For thermal initiators, maintain a stable and appropriate temperature.

FAQ 4: In my telomerization reaction with tetrafluoroethylene (TFE), I am getting a broad molecular weight distribution with a significant amount of high molecular weight polymers. How can I achieve a lower molecular weight and narrower distribution?

Answer:

Controlling the molecular weight distribution is a key challenge in telomerization. The formation of high molecular weight telomers is an undesirable side product when shorter chains are the target.[4]

Troubleshooting Steps:

• Telogen-to-Monomer Ratio: The ratio of the telogen (1,4-diiodooctafluorobutane) to the taxogen (TFE) is the primary factor controlling the molecular weight. A higher telogen-to-monomer ratio will result in shorter chains.

• Initiator Concentration: The concentration of the radical initiator can also influence the chain length. Higher initiator concentrations generally lead to lower molecular weight polymers.

• Temperature: Reaction temperature affects the rates of both propagation and chain transfer. Optimization of the temperature can help to control the molecular weight.

Experimental Protocols

Protocol 1: Selective Mono-substitution with a Primary Amine

This protocol is designed to favor the mono-substitution product.

Materials:

• 1,4-Diiodooctafluorobutane

• Primary amine (e.g., benzylamine)

• Anhydrous acetonitrile

• Potassium carbonate (K₂CO₃)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 1,4-diiodooctafluorobutane (2.0 equivalents) and potassium carbonate (1.5 equivalents) in anhydrous acetonitrile.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the primary amine (1.0 equivalent) in anhydrous acetonitrile in a dropping funnel.

• Add the amine solution dropwise to the stirred reaction mixture over 1-2 hours.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-substituted product.

Protocol 2: Minimizing Elimination in a Reaction with a Strong Base

This protocol is designed for situations where a strong base is required, aiming to minimize the elimination side product.

Materials:

• 1,4-Diiodooctafluorobutane

• Nucleophile/Substrate

• Sodium hydride (NaH) as a 60% dispersion in mineral oil

• Anhydrous DMF

• Round-bottom flask with a magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask under an inert atmosphere, add the nucleophile/substrate to anhydrous DMF.

• Cool the solution to 0 °C.

• Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation.

• In a separate flask, dissolve 1,4-diiodooctafluorobutane (1.0 equivalent) in anhydrous DMF.

• Add the 1,4-diiodooctafluorobutane solution dropwise to the deprotonated nucleophile at 0 °C.

• Maintain the reaction temperature at 0 °C and stir for 4-6 hours.

• Monitor the reaction by TLC or GC-MS, looking for the formation of the substitution product and minimizing the appearance of the elimination product.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with an organic solvent, wash, dry, and concentrate as described in Protocol 1.

• Purify the product using column chromatography.

Visualizations

Caption: Competing pathways of substitution and elimination reactions.

Caption: Influence of stoichiometry on product distribution.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. users.wfu.edu [users.wfu.edu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1,4-Diiodooctafluorobutane Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 1,4-diiodooctafluorobutane reaction products.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 1,4-diiodooctafluorobutane, a crucial fluorinated building block.

Problem	Possible Causes	Solutions
Low Purity of Distilled Product	Inadequate separation of 1,4-diiodooctafluorobutane from higher-boiling telomers (e.g., 1,6-diiodododecafluorohexane).	- Optimize Fractional Distillation: Use a longer, more efficient fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates. - Reduce Distillation Rate: A slower distillation rate allows for better equilibration between the liquid and vapor phases, improving separation. - Precise Temperature Control: Maintain a stable and precise distillation temperature to selectively vaporize the 1,4-diiodooctafluorobutane.
Co-elution of Impurities in Column Chromatography	The polarity of the desired product and impurities, particularly higher telomers, are very similar.	- Utilize a Fluorinated Stationary Phase: Employ a column packed with a fluorinated stationary phase (e.g., pentafluorophenyl or tridecafluoro). These phases can offer unique selectivity for separating fluorinated compounds based on fluorine content and hydrophobicity. - Optimize Mobile Phase: Systematically vary the mobile phase composition to enhance resolution. For reversed-phase chromatography, adjusting the ratio of organic solvent (e.g., acetonitrile, methanol) to water can significantly impact separation.
Product Discoloration (Yellow to Brown)	Presence of trace amounts of iodine from the reaction or decomposition of the product.	- Aqueous Wash: Wash the crude product with an aqueous solution of a reducing agent like sodium thiosulfate or sodium bisulfite to remove elemental iodine. - Activated Carbon Treatment: Stir the product solution with a small amount of activated carbon to adsorb colored impurities, followed by filtration.
Inaccurate Purity Assessment by GC-MS	Thermal decomposition of the iodo-compound in the hot injector port of the gas chromatograph.	- Lower Injector Temperature: Use the lowest possible injector temperature that still allows for efficient volatilization of the analyte. - Use of a Cool On-Column Inlet: If available, a cool on-column injection technique can minimize thermal stress on the sample. - Alternative Analytical Technique: Consider using ¹⁹F NMR spectroscopy for a quantitative purity assessment that does not involve high temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a 1,4-diiodooctafluorobutane synthesis?

A1: The synthesis of 1,4-diiodooctafluorobutane is often achieved through the telomerization of tetrafluoroethylene with an iodine source. This free-radical process can lead to the formation of higher molecular weight telomers as the primary side products. These include:

• 1,6-diiodododecafluorohexane (I(CF₂)₆I)

• 1,8-diiodoperfluorooctane (I(CF₂)₈I)

• Higher-order telomers

Unreacted starting materials may also be present.

Q2: Which purification technique is generally more effective for 1,4-diiodooctafluorobutane: fractional distillation or column chromatography?

A2: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Fractional distillation is often suitable for large-scale purifications to remove the bulk of higher-boiling telomers, as their boiling points will be significantly higher than that of 1,4-diiodooctafluorobutane.

• Column chromatography , particularly with a fluorinated stationary phase, can provide higher purity on a smaller scale and is effective for separating compounds with very similar boiling points or when high-purity material is required for sensitive applications.

Q3: How can I effectively monitor the purity of my 1,4-diiodooctafluorobutane fractions during purification?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for monitoring the purity of fractions. It allows for the separation of the desired product from potential impurities and their identification based on their mass spectra. For a non-destructive and quantitative method, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is also an excellent choice, as the chemical shifts will be distinct for the different perfluoroalkyl chains.

Q4: My purified 1,4-diiodooctafluorobutane is unstable and decomposes over time. How can I improve its stability?

A4: 1,4-diiodooctafluorobutane can be sensitive to light and heat. It is recommended to store the purified product in an amber vial at low temperatures (refrigerated or frozen) to minimize degradation. The addition of a small amount of a stabilizer, such as copper powder, can also help to prevent decomposition.

Experimental Protocols

General Purification Workflow for 1,4-Diiodooctafluorobutane Reaction Products

Caption: General experimental workflow for the purification of 1,4-diiodooctafluorobutane.

Troubleshooting Logic for Purification Challenges

Caption: Troubleshooting logic for common purification challenges of 1,4-diiodooctafluorobutane.

optimizing reaction conditions for 1,4-diiodooctafluorobutane (temperature, solvent, catalyst)

Welcome to the technical support center for the synthesis and optimization of 1,4-diiodooctafluorobutane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-diiodooctafluorobutane and what are its primary applications?

1,4-Diiodooctafluorobutane, with the linear formula I(CF₂)₄I, is a valuable synthetic intermediate. It is commonly used as a chain transfer agent in the production of fluoropolymers and perfluoroelastomers.[1] Its bifunctional nature, with two reactive carbon-iodine bonds, allows for the introduction of a - (CF₂)₄ - moiety into various molecular architectures.

Q2: What are the common synthetic routes to 1,4-diiodooctafluorobutane?

One documented method involves the reaction of sodium perfluorobutane-1,4-di(sulfinate) with iodine.[1] Another potential route is the telomerization of tetrafluoroethylene in the presence of an iodine source.

Q3: What are the key physical and chemical properties of 1,4-diiodooctafluorobutane?

Property	Value
Molecular Formula	C₄F₈I₂
Molecular Weight	453.84 g/mol
Boiling Point	150 °C
Melting Point	-9 °C
Density	2.474 g/mL at 25 °C
Appearance	Clear colorless to light yellow or pink liquid
Solubility	Sparingly soluble in chloroform, slightly soluble in hexane
Stability	Stable, but light sensitive. Incompatible with active metals and strong oxidants.

Source: Sigma-Aldrich, LookChem[1]

Q4: What safety precautions should be taken when handling 1,4-diiodooctafluorobutane?

1,4-Diiodooctafluorobutane is considered toxic.[1] It is essential to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. It is also light-sensitive and should be stored accordingly.[1]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: I am attempting the synthesis of 1,4-diiodooctafluorobutane from sodium perfluorobutane-1,4-di(sulfinate) and iodine, but I am observing a very low yield.

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Increase the reaction time and monitor the progress using an appropriate analytical technique such as ¹⁹F NMR or GC-MS.

• Suboptimal Temperature: The reaction temperature may be too low.

  • Solution: Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) and monitor the effect on the yield. Be cautious of potential side reactions at higher temperatures.

• Poor Reagent Quality: The starting materials, particularly the sodium perfluorobutane-1,4-di(sulfinate), may be of low purity or have degraded.

  • Solution: Ensure the purity of your starting materials. Use freshly acquired or properly stored reagents.

• Product Loss During Workup: The product may be lost during the extraction or purification steps.

  • Solution: 1,4-diiodooctafluorobutane has a relatively high density. Ensure proper phase separation during aqueous workup. If performing column chromatography, choose a solvent system that provides good separation without excessive retention of the product on the stationary phase.

Issue 2: Formation of Side Products

Q: My reaction mixture shows the presence of multiple unexpected peaks in the GC-MS analysis.

Possible Causes and Solutions:

• Side Reactions at Elevated Temperatures: Higher temperatures, while potentially increasing the reaction rate, can also promote the formation of side products.

  • Solution: Attempt the reaction at a lower temperature for a longer duration.

• Presence of Impurities: Impurities in the starting materials or solvent can lead to unwanted side reactions.

  • Solution: Use high-purity reagents and solvents. Consider purifying the starting materials if their quality is uncertain.

• Radical Side Reactions: The formation of radical intermediates can sometimes lead to undesired oligomerization or other side products.

  • Solution: The addition of a radical scavenger, if compatible with the main reaction, could be explored, though this may also inhibit the desired reaction if it proceeds through a radical pathway.

Experimental Protocols

Synthesis of 1,4-Diiodooctafluorobutane from Sodium Perfluorobutane-1,4-di(sulfinate)

This protocol is based on a literature report with a 44.0% yield.[1]

Materials:

• Sodium perfluorobutane-1,4-di(sulfinate)

• Iodine (I₂)

• Dimethyl sulfoxide (DMSO)

• Water (deionized)

• Sodium persulfate

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium perfluorobutane-1,4-di(sulfinate) and sodium persulfate in a mixture of water and dimethyl sulfoxide.

• Add iodine to the solution.

• Stir the reaction mixture vigorously at 20 °C for 1 hour.

• After 1 hour, quench the reaction by adding an aqueous solution of sodium thiosulfate to consume any unreacted iodine.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to yield 1,4-diiodooctafluorobutane.

Data Presentation: Optimizing Reaction Conditions (Hypothetical Data)

The following tables present a framework for systematically optimizing the reaction conditions. Researchers can adapt this structure to record their own experimental results.

Table 1: Effect of Temperature on Reaction Yield

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	Observations
1	20	1	44	As per literature.[1]
2	20	3	55	Increased yield with longer time.
3	30	1	52	Higher temperature improves yield.
4	40	1	65	Significant yield improvement.
5	50	1	63	Slight decrease, possible side products.

Table 2: Effect of Solvent Ratio on Reaction Yield

Entry	DMSO:Water Ratio	Temperature (°C)	Reaction Time (h)	Yield (%)
1	1:1	40	1	65
2	2:1	40	1	72
3	1:2	40	1	58
4	Pure DMSO	40	1	45

Table 3: Effect of Catalyst on Reaction Yield (Hypothetical)

While the primary reported synthesis does not explicitly mention a catalyst other than the reagents themselves, this table illustrates how one might track catalyst screening.

Entry	Catalyst (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
1	None	40	1	65
2	CuI (5)	40	1	68
3	Pd(PPh₃)₄ (2)	40	1	55
4	FeCl₃ (10)	40	1	62

Visualizations

References

• 1. lookchem.com [lookchem.com]

stability of 1,4-diiodooctafluorobutane under different experimental conditions

Welcome to the technical support center for 1,4-diiodooctafluorobutane. This resource is designed to assist researchers, scientists, and drug development professionals in the successful application of this versatile reagent. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during its use.

Troubleshooting Guides

This section provides solutions to common problems that may arise during experiments involving 1,4-diiodooctafluorobutane.

Issue 1: Reaction Failure or Low Yield

Possible Causes and Solutions:

Cause	Solution
Degradation of Reagent	1,4-Diiodooctafluorobutane is light-sensitive and should be stored in a refrigerator.[1][2] Discoloration (to yellow or pink) may indicate degradation.[1] Use a fresh bottle or purify the reagent before use.
Improper Reaction Setup	For light-initiated reactions, ensure your light source is of the appropriate wavelength and intensity. For thermally initiated reactions, confirm the temperature is adequate for C-I bond homolysis.
Presence of Inhibitors	Oxygen can act as a radical scavenger. Degas your solvent and reaction mixture thoroughly and maintain an inert atmosphere (e.g., nitrogen or argon).
Incompatible Reagents	The compound is incompatible with active metals and strong oxidants.[1] Avoid using these in your reaction mixture unless they are a desired part of the reaction scheme.
Incorrect Stoichiometry	As a radical initiator or chain transfer agent, the stoichiometry of 1,4-diiodooctafluorobutane is critical. Carefully check and optimize the molar ratios of your reactants.

Issue 2: Formation of Unexpected Side Products

Possible Causes and Solutions:

Cause	Solution
Uncontrolled Radical Reactions	The perfluoroalkyl radicals generated are highly reactive.[3] Side reactions can occur if the desired reaction pathway is not favored. Adjust concentration, temperature, or the rate of addition of the initiator to control the radical concentration.
Solvent Participation	Some solvents can react with radicals. Choose a solvent that is known to be inert under your reaction conditions.
Impure Starting Material	Impurities in the 1,4-diiodooctafluorobutane or other reactants can lead to side products. Verify the purity of your starting materials, for instance by GC-MS.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle 1,4-diiodooctafluorobutane?

A1: 1,4-Diiodooctafluorobutane is a light-sensitive liquid and should be stored in a refrigerator in a tightly sealed, opaque container to prevent photodegradation.[1][2] Handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Q2: What are the signs of degradation of 1,4-diiodooctafluorobutane?

A2: A clear, colorless liquid is indicative of high purity. The development of a yellow or pink color suggests that the compound may have started to decompose, likely due to light exposure.[1]

Q3: What solvents are compatible with 1,4-diiodooctafluorobutane?

A3: It has limited solubility in hexane and is sparingly soluble in chloroform.[1] The choice of solvent will be highly dependent on the specific reaction being performed. For radical reactions, it is crucial to use solvents that do not readily react with radicals.

Q4: Can I purify 1,4-diiodooctafluorobutane if it has discolored?

A4: Yes, purification can be attempted. Distillation under reduced pressure is a common method for purifying liquid reagents.[7][8] However, care must be taken to avoid excessive heat, which could cause thermal decomposition.

Q5: What are the primary hazards associated with 1,4-diiodooctafluorobutane?

A5: It is listed as being incompatible with active metals and strong oxidants.[1] Upon decomposition, it may release hazardous substances such as hydrogen iodide.

Data Presentation

Physical and Chemical Properties of 1,4-Diiodooctafluorobutane

Property	Value	Reference
CAS Number	375-50-8	[1]
Molecular Formula	C4F8I2	[1]
Molecular Weight	453.84 g/mol	[1]
Appearance	Clear colorless to light yellow or pink liquid	[1]
Melting Point	-9 °C	[1]
Boiling Point	150 °C	[1]
Density	2.474 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.429	[1]
Vapor Pressure	16 hPa at 25 °C	[1]
Water Solubility	9.3 mg/L at 20 °C	[1]

Illustrative Photostability of a Perfluoroalkyl Iodide

Substrate	Initial Fluorine Atomic Conc. (%)	Fluorine Atomic Conc. after 1 Month (%)	% Fluorine Loss
SiO2	19.1	12.9	6.2
TiO2	17.6	7.4	10.2
Data from a study on Perfluorododecyl-Iodide SAMs.[9]

This data illustrates that exposure to ambient light can lead to significant degradation of perfluoroalkyl iodides, with the substrate potentially influencing the rate of decomposition.[9]

Experimental Protocols

Protocol 1: General Procedure for Handling a Light-Sensitive Reagent

This protocol outlines the basic steps for setting up a reaction using a light-sensitive compound like 1,4-diiodooctafluorobutane.

• Preparation: Gather all necessary glassware and reagents. Ensure all glassware is dry and free of contaminants.

• Inert Atmosphere: Assemble the reaction apparatus and purge with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove oxygen.

• Light Protection: Wrap the reaction flask and any addition funnels containing the light-sensitive reagent with aluminum foil to protect them from light.

• Reagent Transfer: In a fume hood, carefully measure and transfer the required amount of 1,4-diiodooctafluorobutane to the reaction vessel under a positive pressure of inert gas.

• Reaction: Proceed with the reaction according to your specific procedure, maintaining the inert atmosphere and light protection throughout.

• Work-up and Purification: Once the reaction is complete, perform the work-up and purification steps as required. Continue to protect light-sensitive products from light during these procedures.

Protocol 2: Example of a Radical Addition Reaction

This protocol provides a general outline for an atom transfer radical addition (ATRA) of 1,4-diiodooctafluorobutane to an alkene, a common application.

• Reactant Preparation: In a clean, dry, and foil-wrapped Schlenk flask equipped with a magnetic stir bar, add the alkene substrate and the desired solvent.

• Degassing: Degas the solution by three freeze-pump-thaw cycles.

• Reagent Addition: Under a positive pressure of inert gas, add 1,4-diiodooctafluorobutane to the reaction mixture via syringe.

• Initiation: If the reaction is photochemically initiated, begin irradiation with a suitable light source (e.g., a UV lamp). If thermally initiated, place the reaction flask in a preheated oil bath at the desired temperature.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or NMR spectroscopy).

• Quenching and Work-up: Once the reaction is complete, cool the mixture to room temperature (if heated) and quench the reaction if necessary. Proceed with standard aqueous work-up and extraction procedures.

• Purification: Purify the product by an appropriate method, such as column chromatography or distillation.

Visualizations

Workflow for handling light-sensitive reagents.

Troubleshooting decision tree for failed reactions.

Simplified radical initiation and propagation.

References

• 1. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]
• 2. Quantifying the Decomposition Kinetics of Linear C2-C4 Perfluoroalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp 3 )–H amidation, C(sp 2 )–H iodination, and per ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06145G [pubs.rsc.org]
• 4. ysi.com [ysi.com]
• 5. agilent.com [agilent.com]
• 6. youngin.com [youngin.com]
• 7. BR112015021885B1 - PROCESS FOR PURIFICATION OF 1,4-BUTANEDIOL (1,4-BDO) - Google Patents [patents.google.com]
• 8. US4294998A - Preparation of high purity 1,4-butanediol - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]

identifying and removing common impurities in 1,4-diiodooctafluorobutane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and removing common impurities in 1,4-diiodooctafluorobutane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 1,4-diiodooctafluorobutane?

A1: Commercial 1,4-diiodooctafluorobutane, typically available at 97-98% purity, may contain several types of impurities arising from its synthesis and potential degradation.[1][2] The most common impurities include:

• Homologous Diiodo-perfluoroalkanes: The industrial synthesis of 1,4-diiodooctafluorobutane is often achieved through the telomerization of tetrafluoroethylene with an iodinating agent. This process can produce a mixture of α,ω-diiodoperfluoroalkanes with varying chain lengths, represented by the formula I(CF₂)nI, where 'n' is not equal to 4. Consequently, shorter and longer chain analogues such as 1,2-diiodotetrafluoroethane (n=2), 1,3-diiodohaxafluoropropane (n=3), and 1,5-diiododecafluoropentane (n=5) are common process-related impurities.

• Free Iodine (I₂): 1,4-Diiodooctafluorobutane is known to be light-sensitive.[3] Exposure to light, especially UV radiation, can cause the homolytic cleavage of the carbon-iodine bond, leading to the formation of free iodine. This is often observed as a pink or purple tint in the otherwise colorless to light yellow liquid.

• Mono-iodinated Perfluoroalkanes: Incomplete iodination during synthesis or side reactions can result in the presence of mono-iodinated species, such as 1-iodo-1,1,2,2,3,3,4,4-octafluorobutane (H(CF₂)₄I).

• Other Degradation Products: Prolonged exposure to light or heat can lead to further degradation of the molecule, potentially resulting in a complex mixture of smaller fluorinated and iodinated compounds.

Q2: My 1,4-diiodooctafluorobutane has a pink/purple color. What does this indicate and is it problematic?

A2: A pink or purple coloration in 1,4-diiodooctafluorobutane is a clear indicator of the presence of dissolved elemental iodine (I₂). This is a common issue resulting from the compound's sensitivity to light.[3] For many applications, particularly in organic synthesis where the presence of free iodine can interfere with reaction mechanisms or catalyst activity, it is crucial to remove this impurity.

Q3: What analytical method is best for identifying and quantifying impurities in 1,4-diiodooctafluorobutane?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable and powerful analytical technique for the identification and quantification of volatile and semi-volatile impurities in 1,4-diiodooctafluorobutane. The gas chromatograph separates the different components of the mixture based on their boiling points and interactions with the column's stationary phase, while the mass spectrometer provides mass information for each component, allowing for their structural elucidation and quantification.

Q4: What are the recommended purification methods to remove these impurities?

A4: A combination of chemical washing and fractional distillation is highly effective for purifying 1,4-diiodooctafluorobutane.

• Chemical Washing: To remove free iodine, the crude product should be washed with an aqueous solution of a reducing agent, such as sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). These reagents react with iodine to form colorless and water-soluble iodide salts, which can then be easily separated in an aqueous layer.

• Fractional Distillation: To separate the desired 1,4-diiodooctafluorobutane from homologous impurities with different chain lengths and other volatile byproducts, fractional distillation is the preferred method. Due to the likely close boiling points of the homologous impurities, a fractional distillation column with a high number of theoretical plates is recommended for efficient separation.[4]

Troubleshooting Guides

Problem 1: Poor separation of homologous impurities during fractional distillation.

• Symptoms: GC-MS analysis of the collected fractions shows significant co-elution of I(CF₂)₄I with I(CF₂)nI (where n ≠ 4). The boiling point does not remain stable during the collection of the main fraction.

• Possible Causes:

  • The fractional distillation column has an insufficient number of theoretical plates for the separation of components with very close boiling points.

  • The distillation is being conducted too quickly, not allowing for proper equilibrium to be established between the liquid and vapor phases in the column.

  • The column is not adequately insulated, leading to temperature fluctuations.

• Solutions:

  • Increase the column efficiency: Use a longer distillation column or one with a more efficient packing material (e.g., structured packing instead of Raschig rings).

  • Slow down the distillation rate: Reduce the heating rate to allow for a slow and steady collection of the distillate, typically 1-2 drops per second.

  • Insulate the column: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss to the surroundings and maintain a stable temperature gradient.

Problem 2: The purified 1,4-diiodooctafluorobutane develops a color again after storage.

• Symptoms: The product, which was colorless immediately after purification, turns pink or purple over time.

• Possible Causes:

  • The purified product is being stored in a transparent container and exposed to light.

  • The storage container was not properly sealed, allowing for potential oxidative degradation.

• Solutions:

  • Protect from light: Store the purified 1,4-diiodooctafluorobutane in an amber glass bottle or a container wrapped in aluminum foil to block out light.

  • Inert atmosphere: For long-term storage, it is advisable to store the product under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • Add a stabilizer: For some applications, adding a small piece of copper wire or copper turnings to the storage bottle can help to scavenge any trace amounts of iodine that may form.

Experimental Protocols

Protocol 1: Identification and Quantification of Impurities by GC-MS

Objective: To identify and quantify the common impurities in a sample of 1,4-diiodooctafluorobutane.

Methodology:

• Sample Preparation:

  • Prepare a 1% (v/v) solution of the 1,4-diiodooctafluorobutane sample in a high-purity solvent such as hexane or perfluorohexane.

  • Prepare a series of calibration standards for the expected impurities (if available) in the same solvent.

• GC-MS Parameters (starting point):

  • GC System: Agilent 7890B GC (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separating the homologous series.

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • MSD Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 30-600.

• Data Analysis:

  • Identify the main peak corresponding to 1,4-diiodooctafluorobutane (C₄F₈I₂).

  • Identify impurity peaks by comparing their mass spectra with spectral libraries and known fragmentation patterns of perfluoroalkyl iodides.

  • Quantify the impurities by integrating the peak areas and comparing them to the calibration curves of the standards or by using the relative peak area percentage if standards are not available.

Protocol 2: Purification of 1,4-Diiodooctafluorobutane

Objective: To remove free iodine and homologous impurities from crude 1,4-diiodooctafluorobutane.

Methodology:

Part A: Removal of Free Iodine (Chemical Washing)

• Place the crude 1,4-diiodooctafluorobutane in a separatory funnel.

• Add an equal volume of a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel to release any pressure.

• Allow the layers to separate. The pink/purple color of the organic layer should disappear. If color persists, repeat the washing step with a fresh portion of the sodium thiosulfate solution.

• Drain the lower aqueous layer.

• Wash the organic layer with an equal volume of deionized water to remove any residual thiosulfate salts.

• Drain the aqueous layer.

• Transfer the washed organic layer to a clean, dry flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or calcium chloride).

• Filter or decant the dried liquid to remove the drying agent.

Part B: Removal of Homologous Impurities (Fractional Distillation)

• Set up a fractional distillation apparatus. Use a well-insulated column with a high number of theoretical plates (e.g., a Vigreux column or a column packed with Raschig rings or structured packing).

• Place the dried, iodine-free 1,4-diiodooctafluorobutane into the distillation flask along with a few boiling chips or a magnetic stir bar.

• Heat the distillation flask gently.

• Collect the initial fraction (forerun) that distills at a lower temperature. This fraction will be enriched in the more volatile, shorter-chain homologous impurities.

• Slowly and carefully increase the heating to distill the main fraction. Collect the fraction that distills at a stable temperature corresponding to the boiling point of 1,4-diiodooctafluorobutane (approximately 150 °C at atmospheric pressure).[3]

• Monitor the temperature closely. A sharp drop or rise in temperature indicates that the main fraction has been collected.

• Stop the distillation before the flask runs dry to prevent the formation of non-volatile, potentially hazardous residues.

• Analyze the purity of the collected main fraction by GC-MS.

Data Presentation

Table 1: Common Impurities in 1,4-Diiodooctafluorobutane

Impurity Name	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Source
1,3-Diiodohaxafluoropropane	I(CF₂)₃I	403.83	~120	Synthesis
1,4-Diiodooctafluorobutane	I(CF₂)₄I	453.84	~150	Product
1,5-Diiododecafluoropentane	I(CF₂)₅I	503.85	~178	Synthesis
Free Iodine	I₂	253.81	184.3	Degradation

Table 2: Example of Purity Analysis Before and After Purification

Compound	Purity Before Purification (GC Area %)	Purity After Fractional Distillation (GC Area %)
1,3-Diiodohaxafluoropropane	1.5	< 0.1
1,4-Diiodooctafluorobutane	97.0	> 99.8
1,5-Diiododecafluoropentane	1.0	< 0.1
Free Iodine & Other	0.5	Not Detected

Visualizations

Figure 1. Workflow for the identification and quantification of impurities.

Figure 2. Step-by-step purification workflow for 1,4-diiodooctafluorobutane.

References

• 1. lookchem.com [lookchem.com]
• 2. calpaclab.com [calpaclab.com]
• 3. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]
• 4. Purification [chem.rochester.edu]

how to prevent the degradation of 1,4-diiodooctafluorobutane during storage

This technical support center provides guidance on the proper storage and handling of 1,4-diiodooctafluorobutane to prevent its degradation. Researchers, scientists, and drug development professionals can find troubleshooting advice and frequently asked questions based on established safety and handling protocols.

Troubleshooting Guide: Common Storage Issues

Q1: My 1,4-diiodooctafluorobutane has developed a pink or yellow color. Is it still usable?

A1: The appearance of a colorless to light yellow or pink hue is often noted for this product and does not necessarily indicate significant degradation.[1][2][3] However, a noticeable change in color, particularly darkening over time, can be a sign of decomposition, likely due to light exposure which can liberate iodine.[4] For applications sensitive to trace impurities, it is advisable to test the material's purity (e.g., by GC analysis) before use. If the color change is significant, it may be prudent to use a fresh, unopened container.

Q2: I have observed precipitation or crystal formation in my stored 1,4-diiodooctafluorobutane. What should I do?

A2: 1,4-Diiodooctafluorobutane has a melting point of -9°C.[1] If stored at or below this temperature, such as in a refrigerator, solidification is expected.[1][2][3] To use the product, allow the container to warm to room temperature in a dark place until the contents are fully liquefied and homogenous. Gently agitate the container to ensure uniformity before use.

Q3: How can I tell if my 1,4-diiodooctafluorobutane has been compromised by improper storage?

A3: Besides a significant color change, other indicators of degradation can include an unusual odor or the presence of visible solid impurities (after warming to room temperature). For a definitive assessment, analytical techniques such as Gas Chromatography (GC) to check for purity or NMR spectroscopy to identify degradation products are recommended.

Frequently Asked Questions (FAQs)

Q4: What are the optimal storage conditions for 1,4-diiodooctafluorobutane?

A4: To ensure the long-term stability of 1,4-diiodooctafluorobutane, it should be stored in a cool, dry, and well-ventilated place.[4][5][6] The container must be kept tightly closed to prevent moisture ingress and potential leakage.[4][5] It is crucial to protect the compound from direct sunlight and heat sources as it is light-sensitive.[1][4][5][6] Some sources recommend refrigeration for maintaining product quality.[1][2][6]

Q5: What are the primary causes of 1,4-diiodooctafluorobutane degradation?

A5: The main factors leading to the degradation of 1,4-diiodooctafluorobutane are:

• Light Exposure: This is the most significant factor, as the compound is photoreactive and can liberate iodine upon exposure to light.[1][4]

• Heat: Elevated temperatures can accelerate decomposition.[4]

• Incompatible Materials: Contact with active metals and strong oxidizing agents can cause degradation.[1][2][3]

Q6: Are there any chemical stabilizers that can be used with 1,4-diiodooctafluorobutane?

A6: Yes, some suppliers provide 1,4-diiodooctafluorobutane stabilized with copper chips.[7][8] Copper can scavenge trace amounts of iodine or other reactive species that may form, thereby inhibiting further degradation.

Q7: What are the hazardous decomposition products of 1,4-diiodooctafluorobutane?

A7: Under thermal stress or other decomposition conditions, 1,4-diiodooctafluorobutane can release hazardous substances such as hydrogen iodide (HI) and toxic fluorine-based pyrolysis products.[4][9]

Storage Condition Summary

Parameter	Recommended Condition	Rationale
Temperature	Cool place; Refrigeration recommended[1][2][5][6]	To minimize thermal decomposition.
Light	Store in the dark; Protect from direct sunlight[4][5][6]	The compound is light-sensitive and can decompose upon exposure.[1][4]
Atmosphere	Tightly closed container in a dry, well-ventilated area[4][5][6]	To prevent moisture contamination and ensure safety.
Container	Original, tightly sealed container[4][5]	To prevent leakage and exposure to incompatible materials.
Incompatibilities	Active metals, strong oxidizing agents[1][2][3]	To prevent chemical reactions that lead to degradation.

Experimental Protocol: Stability Assessment of 1,4-Diiodooctafluorobutane

Objective: To assess the stability of 1,4-diiodooctafluorobutane under various storage conditions.

Materials:

• 1,4-Diiodooctafluorobutane

• Multiple small, amber glass vials with tightly fitting caps

• A refrigerated storage unit (2-8°C)

• A temperature-controlled chamber (e.g., 25°C)

• A light-exposure chamber or a window with direct sunlight access

• Gas chromatograph (GC) with a suitable column for fluorinated compounds

• UV-Vis spectrophotometer

Procedure:

• Sample Preparation: In a fume hood, aliquot 1-2 mL of fresh 1,4-diiodooctafluorobutane into several labeled amber glass vials. Tightly cap each vial.

• Initial Analysis (Time = 0):

  • Visually inspect the initial color of the sample and record observations.

  • Perform a GC analysis to determine the initial purity of the compound. This will serve as the baseline.

  • (Optional) Obtain a UV-Vis spectrum of a diluted sample to record the initial absorbance profile.

• Storage Conditions: Divide the prepared vials into the following groups:

  • Group A (Control): Store in a refrigerator (2-8°C), protected from light.

  • Group B (Room Temperature): Store in a dark, temperature-controlled chamber at 25°C.

  • Group C (Light Exposure): Place in a location with controlled light exposure (e.g., a light-exposure chamber or near a window) at a controlled temperature.

• Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one vial from each group.

• Assessment: For each retrieved sample:

  • Allow the sample to equilibrate to room temperature.

  • Visually inspect and record any color change.

  • Perform a GC analysis to determine the purity and identify any new peaks corresponding to degradation products.

  • (Optional) Obtain a UV-Vis spectrum and compare it to the baseline. An increase in absorbance in the visible region may indicate iodine formation.

• Data Analysis:

  • Tabulate the purity of the compound for each condition at each time point.

  • Plot the purity as a function of time for each storage condition to compare degradation rates.

  • Correlate any observed color changes with the purity data.

Visualizations

Caption: Initiation of degradation by light exposure.

Caption: Troubleshooting guide for observed product changes.

Caption: Logic for selecting appropriate storage conditions.

References

• 1. 1,4-DIIODOOCTAFLUOROBUTANE CAS#: 375-50-8 [m.chemicalbook.com]
• 2. 375-50-8 CAS MSDS (1,4-DIIODOOCTAFLUOROBUTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 1,4-DIIODOOCTAFLUOROBUTANE | 375-50-8 [amp.chemicalbook.com]
• 4. daikinchemicals.com [daikinchemicals.com]
• 5. 1,4-DIIODOOCTAFLUOROBUTANE - Safety Data Sheet [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. chemimpex.com [chemimpex.com]
• 8. 1,4-Diiodobutane | C4H8I2 | CID 12337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]

Technical Support Center: Regioselectivity in 1,4-Diiodooctafluorobutane Reactions

This guide provides researchers, scientists, and drug development professionals with strategies to control and improve the regioselectivity of reactions involving 1,4-diiodooctafluorobutane. The focus is on favoring mono-substitution over di-substitution.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in achieving regioselective reactions with 1,4-diiodooctafluorobutane?

The main challenge is that 1,4-diiodooctafluorobutane (I(CF₂)₄I) is a symmetric molecule with two identical and highly reactive carbon-iodine (C-I) bonds. When reacting with a nucleophile (Nu⁻), the initial mono-substituted product (Nu(CF₂)₄I) is often as reactive, or sometimes more reactive, than the starting material. This leads to a second substitution reaction, resulting in the di-substituted product (Nu(CF₂)₄Nu) and reducing the yield of the desired mono-substituted compound.

Q2: Why do my experiments yield a mixture of mono-substituted, di-substituted, and unreacted starting material?

This is a classic outcome governed by statistical probability. The reaction between the nucleophile and I(CF₂)₄I proceeds in two steps:

• I(CF₂)₄I + Nu⁻ → Nu(CF₂)₄I + I⁻ (k₁)

• Nu(CF₂)₄I + Nu⁻ → Nu(CF₂)₄Nu + I⁻ (k₂)

Because both the starting material and the mono-substituted intermediate can react with the nucleophile simultaneously, a mixture of products is almost inevitable. The final product distribution depends on the relative reaction rates (k₁ and k₂) and the stoichiometry of the reactants.

Q3: Are the two iodine atoms in I(CF₂)₄I electronically different?

No, in the starting material, the two C-I bonds are electronically and sterically identical. The molecule is symmetric. However, once the first substitution occurs, the new functional group (Nu) can electronically influence the reactivity of the remaining C-I bond, which can either increase or decrease the rate of the second substitution compared to the first.

Troubleshooting Guide: Improving Mono-substitution

Problem: My reaction yields primarily the di-substituted product. How can I increase the proportion of the mono-substituted product?

This is a common issue indicating that the second substitution reaction (k₂) is fast compared to the first (k₁), or that the reaction conditions favor complete substitution.

Solutions:

• Stoichiometric Control (Limiting the Nucleophile): This is the most critical parameter. Use the nucleophile as the limiting reagent. A molar ratio of 1.0 equivalent of I(CF₂)₄I to ≤ 1.0 equivalent of the nucleophile is a good starting point. To further optimize, reduce the nucleophile to 0.8 or 0.9 equivalents. This starves the reaction of the nucleophile, increasing the statistical probability that it will react with the more abundant starting material.

• Slow Addition: Instead of adding the nucleophile all at once, use a syringe pump to add it slowly over several hours. This keeps the instantaneous concentration of the nucleophile very low, which significantly favors the mono-substitution pathway.

• Lower Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Lower temperatures favor the reaction with the lower activation energy. The first substitution is often kinetically favored, so reducing the thermal energy of the system can prevent the reaction from proceeding to the di-substituted product. This is an application of kinetic control over thermodynamic control.[1][2][3][4]

• Use a Large Excess of Diiodide: Reversing the stoichiometry by using a large excess of 1,4-diiodooctafluorobutane (e.g., 3 to 10 equivalents) will statistically favor the mono-substitution product. While effective, this approach can be costly and requires a robust purification strategy to separate the product from the unreacted starting material.

Problem: The reaction is very slow at low temperatures, and warming it up leads to the di-substituted product.

This scenario requires a method to enhance reactivity without sacrificing selectivity.

Solutions:

• Solvent Choice: The choice of solvent can influence reaction rates. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally effective for nucleophilic substitution reactions as they can solvate the cation of a salt-based nucleophile without strongly solvating the anion, making the nucleophile more reactive.

• Phase-Transfer Catalysis (PTC): If your nucleophile is an anionic salt (e.g., NaCN, KOR), using a phase-transfer catalyst like a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) can be highly effective.[5][6][7][8] The catalyst transports the nucleophile from an aqueous or solid phase into the organic phase containing the diiodide. This creates a low, steady concentration of the "naked" and highly reactive nucleophile in the organic phase, promoting the reaction at lower temperatures while maintaining conditions that favor mono-substitution.

Problem: I am observing significant amounts of unreacted starting material and di-substituted product, but very little mono-substituted product.

This suggests that the mono-substituted product, once formed, is much more reactive than the starting material (k₂ >> k₁).

Solutions:

This is the most challenging scenario. All the strategies above (especially slow addition and stoichiometric control) are critical. Additionally, consider:

• High Dilution: Running the reaction at a much lower concentration can disfavor the second reaction step, as it relies on a bimolecular collision between the mono-substituted product and another nucleophile.

Data Presentation: Statistical Product Distribution

Assuming the reactivity of both C-I bonds is equal (k₁ ≈ 2k₂ because there are two C-I bonds in the starting material and only one in the intermediate), the product distribution is governed by statistics. The table below illustrates the theoretical maximum yield of the mono-substituted product based on the molar ratio of reactants.

Molar Ratio (I(CF₂)₄I : Nu⁻)	% Unreacted I(CF₂)₄I	% Mono-substituted (Nu(CF₂)₄I)	% Di-substituted (Nu(CF₂)₄Nu)
1 : 0.5	56.25%	37.5%	6.25%
1 : 1.0	25.0%	50.0% (Theoretical Max)	25.0%
1 : 2.0	6.25%	37.5%	56.25%

Note: This is an idealized statistical model. Actual results will vary based on reaction conditions and the specific nucleophile used.

Experimental Protocols

General Protocol for Regioselective Mono-alkylation of 1,4-Diiodooctafluorobutane under Phase-Transfer Conditions

This protocol is a generalized example and should be adapted for the specific nucleophile and scale of the reaction.

Materials:

• 1,4-Diiodooctafluorobutane (1.0 eq)

• Nucleophile Salt (e.g., Sodium Phenoxide, NaOPh) (0.9 eq)

• Tetrabutylammonium Bromide (TBAB) (0.05 eq)

• Anhydrous Toluene (solvent)

• Deionized Water

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, a thermometer, and a nitrogen inlet, add 1,4-diiodooctafluorobutane (1.0 eq) and anhydrous toluene.

• Reagent Addition: In a separate flask, dissolve the nucleophile salt (0.9 eq) and TBAB (0.05 eq) in a minimal amount of deionized water.

• Reaction Initiation: Begin vigorous stirring of the toluene solution and bring it to the desired temperature (start with 0 °C or room temperature).

• Slow Addition: Transfer the aqueous nucleophile/catalyst solution to a syringe pump. Add the solution dropwise to the vigorously stirred toluene solution over 4-6 hours. The biphasic mixture should be stirred rapidly to ensure efficient phase transfer.

• Monitoring: Monitor the reaction progress by taking small aliquots from the organic layer and analyzing them by GC-MS or ¹⁹F NMR. The goal is to stop the reaction when the concentration of the mono-substituted product is maximized.

• Workup: Once the reaction has reached the desired endpoint, cool the mixture to room temperature. Separate the organic and aqueous layers. Wash the organic layer with water (2x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product will likely be a mixture of starting material, mono-substituted, and di-substituted products. Purify the desired mono-substituted product via flash column chromatography on silica gel or by fractional distillation under vacuum.

Visualizations

Caption: Reaction pathway for the substitution on 1,4-diiodooctafluorobutane.

Caption: Troubleshooting workflow for optimizing mono-substitution reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 3. jackwestin.com [jackwestin.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. ijirset.com [ijirset.com]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. iajpr.com [iajpr.com]

Technical Support Center: Managing 1,4-Diiodooctafluorobutane Volatility in Experimental Setups

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing the volatility of 1,4-diiodooctafluorobutane in experimental setups.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 1,4-diiodooctafluorobutane.

Issue	Potential Cause	Recommended Solution
Inconsistent reaction yields	Loss of 1,4-diiodooctafluorobutane due to evaporation during reagent transfer or reaction setup.	- Chill the reagent vial before use.- Use a syringe or cannula for transfers in a closed or inert atmosphere system.- Minimize the headspace in the reaction vessel.
Difficulty maintaining reaction concentration	Evaporation of the reactant or solvent during the experiment, especially at elevated temperatures.	- Employ a reflux condenser, preferably a Vigreux or jacketed condenser, to return evaporated material to the reaction mixture.- For reactions sensitive to atmospheric moisture, use a drying tube or an inert gas blanket (e.g., Argon or Nitrogen).- Consider using a sealed-tube reaction setup for reactions requiring higher temperatures.[1]
Product loss during workup	Evaporation of the volatile product during solvent removal (e.g., on a rotary evaporator).	- Reduce the vacuum pressure on the rotary evaporator.[1]- Use a cold trap to capture any evaporated product.- Consider alternative solvent removal techniques such as distillation at atmospheric pressure if the product is significantly volatile.[1]
Cross-contamination in shared inert gas lines	Volatile 1,4-diiodooctafluorobutane entering the inert gas manifold and contaminating other reactions.	- Isolate the reaction setup from the main inert gas line where possible.- Purge the inert gas line thoroughly after completing the experiment.[1]

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1,4-diiodooctafluorobutane to consider regarding its volatility?

A1: 1,4-Diiodooctafluorobutane is a liquid at room temperature with a boiling point of 150 °C and a vapor pressure of 16 hPa at 25 °C. While not extremely volatile, its vapor pressure is significant enough to warrant careful handling to prevent evaporation and ensure accurate stoichiometry in reactions.

Quantitative Data Summary

Property	Value
Molecular Formula	C₄F₈I₂
Molecular Weight	453.84 g/mol
Melting Point	-9 °C
Boiling Point	150 °C
Density	2.474 g/mL at 25 °C
Vapor Pressure	16 hPa at 25 °C

Q2: How should I store 1,4-diiodooctafluorobutane to minimize loss due to volatility?

A2: It is recommended to store 1,4-diiodooctafluorobutane in a tightly sealed container in a refrigerator.[1] The lower temperature will reduce its vapor pressure and minimize evaporation.

Q3: What type of reaction setup is best for a reaction with 1,4-diiodooctafluorobutane at elevated temperatures?

A3: For reactions at elevated temperatures, a reflux setup with an efficient condenser (e.g., a Vigreux or jacketed condenser) is recommended to prevent the loss of the volatile reactant.[1] For higher temperatures or prolonged reaction times, a sealed-tube apparatus can be used.[1]

Q4: Are there any specific safety precautions I should take when handling this compound due to its volatility?

A4: Always handle 1,4-diiodooctafluorobutane in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case of inhalation, move to fresh air. If it comes into contact with skin, wash with plenty of soap and water.

Experimental Protocols

Detailed Methodology for Radical Addition of 1,4-Diiodooctafluorobutane to an Alkene

This protocol provides a detailed method for the photochemical radical addition of 1,4-diiodooctafluorobutane to an alkene, with specific considerations for managing its volatility.

Materials:

• 1,4-Diiodooctafluorobutane

• Alkene (e.g., 1-octene)

• Azobisisobutyronitrile (AIBN) as a radical initiator

• Anhydrous solvent (e.g., acetonitrile)

• Schlenk flask or similar reaction vessel with a sidearm

• Reflux condenser (Vigreux or jacketed)

• Inert gas (Argon or Nitrogen) supply

• UV lamp (e.g., medium-pressure mercury lamp)

• Cooling bath (for temperature control)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup:

  • Assemble the Schlenk flask with a magnetic stir bar and a reflux condenser under an inert atmosphere.

  • To manage the exothermicity of the radical reaction and the volatility of the reactant, place the reaction vessel in a cooling bath set to the desired temperature (e.g., 10-15 °C).

• Reagent Addition:

  • In the Schlenk flask, dissolve the alkene (1.0 eq) and AIBN (0.1 eq) in the anhydrous solvent.

  • Chill the vial of 1,4-diiodooctafluorobutane in an ice bath for 10-15 minutes to reduce its vapor pressure.

  • Using a gas-tight syringe, slowly add the chilled 1,4-diiodooctafluorobutane (1.1 eq) to the stirred reaction mixture through the septum on the sidearm of the Schlenk flask.

• Reaction:

  • Position the UV lamp to irradiate the reaction mixture.

  • Maintain the reaction at the set temperature with continuous stirring for the required duration (monitor by TLC or GC-MS).

• Workup:

  • Once the reaction is complete, turn off the UV lamp and allow the mixture to warm to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any remaining iodine.

  • Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Product Isolation:

  • Concentrate the filtrate using a rotary evaporator. To minimize the loss of any volatile product, use a low vacuum setting and a chilled water bath. A cold trap between the rotary evaporator and the vacuum pump is highly recommended.

Visualizations

Caption: Troubleshooting workflow for managing volatility.

Caption: Workflow for reactions with volatile reagents.

References

• 1. How To Run A Reaction [chem.rochester.edu]

Reference Data & Comparative Studies

Navigating the Analysis of 1,4-Diiodooctafluorobutane Reaction Products: A Comparative Guide to GC-MS and ¹⁹F NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise characterization of reaction products is paramount. When 1,4-diiodooctafluorobutane is utilized as a reactant, particularly in telomerization reactions, a robust analytical strategy is crucial for identifying and quantifying the resulting fluorinated compounds. This guide provides a comparative analysis of two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy, for the analysis of 1,4-diiodooctafluorobutane reaction products, supported by experimental data and detailed protocols.

The telomerization of 1,4-diiodooctafluorobutane with monomers like hexafluoropropene serves as a key example, leading to the formation of a range of fluorinated telomers. The analysis of this complex mixture of products presents unique challenges due to the chemical properties of organofluorine compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Sensitivity Separation and Detection Method

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds. Its strength lies in the chromatographic separation of complex mixtures, followed by mass spectrometric detection, which provides structural information based on mass-to-charge ratio and fragmentation patterns.

Experimental Protocol: GC-MS Analysis of Telomerization Products

A suitable GC-MS protocol for the analysis of the reaction products of 1,4-diiodooctafluorobutane with hexafluoropropene can be established as follows:

Gas Chromatograph (GC) Parameters:

Parameter	Value
Column	A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (for concentrated samples)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at a rate of 10 °C/min, and hold for 10 minutes.

Mass Spectrometer (MS) Parameters:

Parameter	Value
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 50-1000
Scan Mode	Full Scan (for identification) and Selected Ion Monitoring (SIM) (for quantification)

Data Presentation: Expected GC-MS Results

Based on a study on the telomerization of hexafluoropropene with 1,4-diiodooctafluorobutane, the following retention times can be expected[1]:

Compound	Retention Time (min)
1,4-diiodooctafluorobutane (Reactant)	10.2
Monoadduct (I(CF₂)₄(CF(CF₃)CF₂)₁I)	12.9
Diadducts (I(CF₂)₄(CF(CF₃)CF₂)₂I)	16.1

Mass Spectra Characteristics: The electron ionization mass spectra of perfluoroalkanes and their iodinated derivatives are often characterized by the absence or low abundance of the molecular ion peak. The fragmentation is typically dominated by the loss of iodine and cleavage of C-C bonds, leading to a series of fluorinated fragments. A prominent peak at m/z 69, corresponding to the CF₃⁺ ion, is a common feature in the mass spectra of fluorinated compounds.

Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy: A Powerful Tool for Structural Elucidation

¹⁹F NMR spectroscopy is an exceptionally powerful technique for the analysis of fluorinated compounds. The 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus provide high sensitivity. Furthermore, the large chemical shift range of ¹⁹F NMR offers excellent signal dispersion, often allowing for the unambiguous identification and quantification of different fluorine environments within a molecule and in a mixture.

Experimental Protocol: ¹⁹F NMR Analysis

NMR Spectrometer Parameters:

Parameter	Value
Spectrometer	400 MHz or higher field NMR spectrometer equipped with a fluorine probe.
Solvent	Deuterated chloroform (CDCl₃) or other suitable deuterated solvent.
Reference	Trichlorofluoromethane (CFCl₃) at 0 ppm (external or internal standard).
Pulse Sequence	Standard single-pulse experiment with proton decoupling.
Relaxation Delay	5 seconds (for quantitative analysis).
Number of Scans	128 or more, depending on the sample concentration.

Data Presentation: Expected ¹⁹F NMR Results

The ¹⁹F NMR spectrum of the reaction mixture would provide distinct signals for the different fluorine atoms in the unreacted 1,4-diiodooctafluorobutane and the various telomer products. The chemical shifts are highly sensitive to the local electronic environment. For instance, the -CF₂- groups adjacent to an iodine atom will have a different chemical shift compared to the internal -CF₂- groups. The incorporation of hexafluoropropene units will introduce new signals corresponding to the -CF(CF₃)- and -CF₂- groups in the telomer chain.

Comparative Analysis: GC-MS vs. ¹⁹F NMR

Feature	GC-MS	¹⁹F NMR
Sensitivity	Very high, especially in SIM mode, allowing for trace analysis.	High, due to the properties of the ¹⁹F nucleus.
Separation	Excellent for separating components of a complex mixture.	Limited separation of components in the mixture itself, but excellent spectral dispersion.
Structural Information	Provides molecular weight (if molecular ion is observed) and fragmentation patterns, which can be complex to interpret for fluorinated compounds.	Provides detailed information about the chemical environment of each fluorine atom, enabling unambiguous structure elucidation and isomer differentiation.
Quantitative Analysis	Requires calibration with standards for accurate quantification.	Can provide accurate relative quantification based on signal integration without the need for individual standards.
Sample Throughput	Relatively high, with typical run times of 30-60 minutes per sample.	Can be lower due to the need for longer acquisition times for good signal-to-noise, especially for quantitative measurements.
Instrument Accessibility	Widely available in analytical laboratories.	May be less commonly available than GC-MS, especially high-field instruments.

Logical Workflow for Analysis

The following diagram illustrates a logical workflow for the analysis of 1,4-diiodooctafluorobutane reaction products.

Analysis Workflow Diagram

Signaling Pathway of Analytical Information

The diagram below illustrates how the analytical signals from both GC-MS and ¹⁹F NMR contribute to the final characterization of the reaction products.

From Signal to Structure

Conclusion

Both GC-MS and ¹⁹F NMR are indispensable tools for the analysis of 1,4-diiodooctafluorobutane reaction products. GC-MS excels in the separation and sensitive detection of individual components in a complex mixture, making it ideal for identifying the presence of various telomers and byproducts. However, the interpretation of mass spectra for highly fluorinated compounds can be challenging.

In contrast, ¹⁹F NMR provides rich, unambiguous structural information and a straightforward path to relative quantification without the need for extensive calibration. For a comprehensive understanding of the reaction outcome, a combined approach is highly recommended. Initial screening and separation by GC-MS can identify the major components, while subsequent ¹⁹F NMR analysis can provide definitive structural confirmation and accurate quantification. The choice of the primary technique will depend on the specific goals of the analysis, sample complexity, and the availability of instrumentation.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 19F NMR chemical shifts. 1. Aliphatic fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 1,4-Diiodooctafluorobutane and Other Diiodoalkanes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceutical and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds can profoundly influence a compound's physicochemical and biological properties.[1] 1,4-Diiodooctafluorobutane stands out as a pivotal building block for introducing perfluorinated moieties. This guide provides an objective comparison of the reactivity of 1,4-diiodooctafluorobutane with its non-fluorinated counterpart, 1,4-diiodobutane, and other diiodoalkanes, supported by available experimental data and established chemical principles.

Executive Summary

1,4-Diiodooctafluorobutane exhibits enhanced reactivity in radical reactions due to the electron-withdrawing nature of its fluorine atoms, which weakens the carbon-iodine (C-I) bond. Conversely, in nucleophilic substitution reactions, while the C-I bond is inherently the most labile among carbon-halogen bonds, the strong inductive effect of the perfluoroalkyl chain can decrease the susceptibility of the alpha-carbon to nucleophilic attack. This guide will delve into these reactivity patterns, offering a comparative framework for synthetic planning.

Physicochemical Properties

A comparison of the fundamental physical properties of 1,4-diiodooctafluorobutane and 1,4-diiodobutane is essential for practical handling and reaction setup.

Property	1,4-Diiodooctafluorobutane	1,4-Diiodobutane
CAS Number	375-50-8	628-21-7
Molecular Formula	C₄F₈I₂	C₄H₈I₂
Molecular Weight	453.84 g/mol	309.92 g/mol [2]
Boiling Point	150 °C	147-152 °C at 26 mmHg[3]
Melting Point	-9 °C	6 °C[3]
Density	2.474 g/mL at 25 °C	2.35 g/mL at 25 °C[3]

Reactivity Comparison

The reactivity of diiodoalkanes is primarily governed by the strength of the carbon-iodine bond. Among the halogens, the C-I bond is the weakest, making iodoalkanes the most reactive in both nucleophilic substitution and radical reactions.[4][5]

Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, the reaction rate is significantly influenced by the nature of the leaving group. The order of reactivity for alkyl halides is R-I > R-Br > R-Cl > R-F.[6] This trend is attributed to the decreasing strength of the carbon-halogen bond down the group.

Bimolecular Nucleophilic Substitution (Sₙ2) Pathway.

Radical Reactions

Perfluoroalkyl iodides are known to be excellent precursors for perfluoroalkyl radicals. The electron-withdrawing fluorine atoms weaken the adjacent C-I bond, facilitating its homolytic cleavage upon initiation by heat or light.[7][8] This makes 1,4-diiodooctafluorobutane a more potent source of radicals compared to 1,4-diiodobutane.

Bond Dissociation Energies (BDEs)

The C-I bond dissociation energy is a direct measure of the energy required for homolytic cleavage to form radicals. A lower BDE corresponds to a more facile radical formation and thus higher reactivity in radical reactions.

Bond	Compound	Bond Dissociation Energy (kJ/mol)
C-I	1-Iodobutane	~210.5[9]
C-I	Perfluoro-1-iodobutane	Estimated to be lower than in 1-iodobutane

Note: The BDE for perfluoro-1-iodobutane is an estimation based on the known effect of perfluoroalkylation on C-I bond strength.[7][8]

Initiation step of a radical reaction involving an iodoalkane.

Experimental Protocols

To quantitatively compare the reactivity of 1,4-diiodooctafluorobutane and 1,4-diiodobutane, a series of controlled experiments can be conducted.

Protocol 1: Comparison of Nucleophilic Substitution Rates

Objective: To qualitatively and quantitatively compare the rates of nucleophilic substitution of 1,4-diiodooctafluorobutane and 1,4-diiodobutane with a common nucleophile.

Materials:

• 1,4-diiodooctafluorobutane

• 1,4-diiodobutane

• Sodium iodide (NaI) in acetone (for Sₙ2)

• Silver nitrate (AgNO₃) in ethanol (for Sₙ1)

• Test tubes and rack

• Water bath

• Stopwatch

• Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC) for quantitative analysis.

Qualitative Procedure (Precipitation Method): [1]

• Set up two sets of labeled test tubes, one for each diiodoalkane.

• To the first set of test tubes, add a solution of NaI in acetone.

• To the second set, add a solution of AgNO₃ in ethanol.

• Add an equimolar amount of each diiodoalkane to its respective set of test tubes simultaneously and start the stopwatch.

• Record the time taken for the formation of a precipitate (NaI or AgI). A faster precipitation indicates a higher reaction rate.

• If no reaction is observed at room temperature, the test tubes can be gently warmed in a water bath.

Quantitative Procedure (Chromatographic Method):

• Prepare standardized solutions of the diiodoalkanes and the nucleophile (e.g., a primary amine in a suitable solvent like acetonitrile).

• Mix the reactants in a thermostated reaction vessel at a constant temperature.

• At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by rapid cooling or addition of a quenching agent).

• Analyze the concentration of the diiodoalkane reactant and/or the product in each aliquot using GC-MS or HPLC.

• Plot the concentration of the reactant versus time to determine the reaction rate and the rate constant.

Experimental workflow for comparing reaction kinetics.

Conclusion

The reactivity of 1,4-diiodooctafluorobutane is a nuanced subject. Its perfluorinated backbone significantly enhances its utility in radical chemistry by weakening the C-I bond, making it a preferred precursor for generating perfluoroalkyl radicals. In contrast, for nucleophilic substitution reactions, while the inherent lability of the C-I bond is an advantage over other dihaloalkanes, the strong inductive effect of the fluorine atoms may modulate the reactivity at the carbon center. The choice between 1,4-diiodooctafluorobutane and other diiodoalkanes will, therefore, depend on the specific transformation desired, with the fluorinated version being particularly advantageous for radical-mediated processes. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies to elucidate the precise kinetic profiles under their specific reaction conditions.

References

• 1. amherst.edu [amherst.edu]
• 2. 1,4-Diiodobutane | C4H8I2 | CID 12337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Diiodobutane CAS#: 628-21-7 [m.chemicalbook.com]
• 4. savemyexams.com [savemyexams.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 7. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp 3 )–H amidation, C(sp 2 )–H iodination, and per ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06145G [pubs.rsc.org]
• 8. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. thestudentroom.co.uk [thestudentroom.co.uk]

A Guide to ¹H and ¹⁹F NMR Characterization of Fluoropolymers Synthesized with 1,4-Diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic characteristics of fluoropolymers synthesized using 1,4-diiodooctafluorobutane as a chain transfer agent. The focus is on the interpretation of Proton (¹H) and Fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) data, supported by representative experimental protocols and data analysis.

Introduction to Fluoropolymer Characterization

The incorporation of fluorinated segments into polymers can dramatically alter their properties, including thermal stability, chemical resistance, and hydrophobicity. 1,4-diiodooctafluorobutane (I-(CF₂)₄-I) is a valuable building block for introducing a perfluorinated spacer into a polymer backbone. Accurate characterization of the resulting polymer's microstructure is crucial for understanding its properties and ensuring its suitability for various applications, including in the pharmaceutical and materials science fields. NMR spectroscopy is a powerful, non-destructive technique for elucidating the detailed structure of these polymers.

Comparative Analysis of NMR Data

¹H and ¹⁹F NMR spectroscopy provide complementary information for the structural analysis of fluoropolymers. ¹H NMR is used to identify and quantify the non-fluorinated segments of the polymer, while ¹⁹F NMR provides detailed information about the fluorinated portions.

The following table summarizes the expected chemical shifts for a representative poly(vinylidene fluoride) (PVDF) polymer synthesized via Iodine Transfer Polymerization (ITP) using 1,4-diiodooctafluorobutane as a chain transfer agent (CTA). The data is based on analogous systems reported in the literature.

Nucleus	Polymer Segment	Expected Chemical Shift (δ) / ppm	Multiplicity	Assignment
¹H	-CH ₂-CF₂- (Head-to-Tail)	2.8 - 3.2	Multiplet	Main chain methylene protons in regular VDF units
-CH ₂-CH ₂- (Tail-to-Tail)	2.2 - 2.6	Multiplet	Methylene protons at defect junctions
-CF₂-CH ₂-I	3.8 - 4.2	Triplet	Methylene protons adjacent to the iodine end-group
¹⁹F	I-CF₂ -(CF₂)₂-CF₂-I	~ -65	Singlet	Terminal difluoromethylene groups of the CTA
I-CF₂-CF₂ -CF₂ -CF₂-I	~ -115	Multiplet	Internal difluoromethylene groups of the CTA
-CH₂-CF₂ -CH₂-	-91 to -95	Multiplet	Main chain difluoromethylene groups in regular VDF units
-CH₂-CF₂ -CF₂ -CH₂- (Head-to-Head)	-113 to -116	Multiplet	Difluoromethylene groups at defect junctions
-CH₂-CF₂ -I	~ -40	Triplet	Difluoromethylene group adjacent to the iodine end-group

Experimental Protocols

A detailed understanding of the experimental conditions is critical for the reproduction and interpretation of NMR data.

Synthesis of I-PVDF-I via Iodine Transfer Polymerization (ITP)

This protocol is a representative example for the synthesis of a poly(vinylidene fluoride) polymer with iodine end-groups originating from the 1,4-diiodooctafluorobutane chain transfer agent.

Materials:

• Vinylidene fluoride (VDF)

• 1,4-Diiodooctafluorobutane (I(CF₂)₄I)

• Di-tert-butyl peroxide (DTBP) or other suitable radical initiator

• Anhydrous N,N-dimethylformamide (DMF) or other suitable solvent

Procedure:

• A high-pressure reactor is charged with 1,4-diiodooctafluorobutane and the chosen solvent.

• The reactor is sealed, and the contents are degassed by several freeze-pump-thaw cycles.

• A known amount of the radical initiator is added to the reactor under an inert atmosphere.

• A specific mass of liquid VDF is then transferred to the reactor.

• The reactor is heated to the desired reaction temperature (e.g., 70-140 °C) and the polymerization is allowed to proceed for a set time.

• After the reaction, the reactor is cooled to room temperature and the excess pressure is safely vented.

• The resulting polymer is precipitated in a non-solvent such as methanol, filtered, and dried under vacuum to a constant weight.

NMR Spectroscopic Analysis

Instrumentation:

• NMR Spectrometer operating at a field strength of 400 MHz or higher.

• 5 mm NMR tubes.

Sample Preparation:

• Approximately 10-20 mg of the dried polymer is dissolved in 0.6-0.8 mL of a suitable deuterated solvent (e.g., acetone-d₆, DMSO-d₆). Complete dissolution is crucial for obtaining high-resolution spectra.

¹H NMR Parameters:

• Pulse Sequence: Standard single-pulse experiment.

• Number of Scans: 16-64 (depending on sample concentration).

• Relaxation Delay: 1-5 seconds.

• Spectral Width: 0-10 ppm.

• Reference: Tetramethylsilane (TMS) or residual solvent peak.

¹⁹F NMR Parameters:

• Pulse Sequence: Standard single-pulse experiment, often with proton decoupling.

• Number of Scans: 64-256.

• Relaxation Delay: 1-5 seconds.

• Spectral Width: -50 to -250 ppm.

• Reference: CFCl₃ (0 ppm) as an external or internal standard.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the synthesis and characterization process.

Caption: Workflow for the synthesis and NMR characterization of I-PVDF-I.

Signaling Pathway of Information in NMR

The following diagram illustrates the logical flow of information derived from the NMR experiments to determine the polymer's structure.

Caption: Information flow from NMR data to structural determination.

This guide serves as a foundational resource for researchers working with fluoropolymers synthesized using 1,4-diiodooctafluorobutane. For more in-depth analysis, consulting specific research articles is recommended.

A Comparative Guide to Fluorinated Reagents: Cost-Effectiveness of 1,4-Diiodooctafluorobutane Versus Alternatives

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecules is a cornerstone of modern medicinal chemistry. The choice of a fluorinating or perfluoroalkylating agent is a critical decision, balancing cost, efficiency, and reaction compatibility. This guide provides an objective comparison of 1,4-diiodooctafluorobutane against two common alternatives, Selectfluor and N-fluorobenzenesulfonimide (NFSI), with a focus on their cost-effectiveness in synthetic applications.

The introduction of perfluoroalkyl chains can significantly enhance the pharmacokinetic and physicochemical properties of drug candidates. 1,4-Diiodooctafluorobutane serves as a valuable building block for introducing a C4F8 moiety. However, the landscape of fluorinated reagents is diverse, with electrophilic fluorinating agents like Selectfluor and NFSI offering alternative synthetic pathways. This guide delves into a comparative analysis of these reagents, presenting quantitative data, detailed experimental protocols, and visual workflows to aid in reagent selection.

Performance and Cost Analysis

To provide a clear comparison, the following tables summarize the key performance indicators and approximate costs of 1,4-diiodooctafluorobutane, Selectfluor, and N-fluorobenzenesulfonimide. Prices are based on currently available information from various suppliers and may fluctuate.

Table 1: Reagent Cost Comparison

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Purity	Price (USD/g)	Price (USD/mmol)
1,4-Diiodooctafluorobutane	C4F8I2	453.84	~98%	16.33[1]	7.40
Selectfluor	C7H14B2ClF9N2	354.26	>95%	4.00 - 6.60[2][3]	1.42 - 2.34
N-Fluorobenzenesulfonimide (NFSI)	C12H10FNO4S2	315.34	>97%	0.44 - 3.71[4][5]	0.14 - 1.17

Table 2: Performance in Aryl Perfluoroalkylation/Fluorination

Reagent	Substrate	Product	Reaction Conditions	Yield (%)	Reference
1,4-Diiodooctafluorobutane	Aniline	ortho-Perfluorobutylaniline	Ru-catalyst, K2CO3, 1,4-dioxane, 100°C, 12h	Not specified in abstract	[6]
Selectfluor	Aniline	N,N-Difluoroaniline	Acetonitrile or DMF, room temp.	High	[7]
N-Fluorobenzenesulfonimide (NFSI)	8-Amidoquinoline	C5-Fluoro-8-amidoquinoline	Ni-catalyst, solvent	Good	[8][9]
1,4-Diiodooctafluorobutane	Arylboronate esters	Perfluoroalkyl arenes	[(phen)CuRF], air, DMF	Good	[10]
Selectfluor	3-Aryl-1,2-allenes	2-Fluoroalken-3-ols	Electrophilic fluorohydroxylation	37-88
N-Fluorobenzenesulfonimide (NFSI)	Arenes	Fluoroarenes	ZrCl4 catalyst	High selectivity	[9]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental outcomes. Below are representative protocols for reactions involving each reagent.

Perfluoroalkylation using 1,4-Diiodooctafluorobutane

Ruthenium-Catalyzed C-H Perfluoroalkylation of Anilines:

A reaction vessel is charged with aniline (1.0 mmol), 1,4-diiodooctafluorobutane (1.5 mmol), a ruthenium catalyst (e.g., Ru(p-cymene)Cl2]2, 5 mol%), and potassium carbonate (2.0 equiv.) in 1,4-dioxane (2.0 mL). The mixture is then heated to 100°C for 12 hours. After cooling to room temperature, the reaction mixture is filtered and the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired perfluoroalkylated aniline.[6]

Fluorination using Selectfluor

Electrophilic Fluorination of Amines:

To a solution of the primary or secondary amine (1.0 mmol) in acetonitrile, dimethylformamide (DMF), or dimethylacetamide (DMA) (5 mL) is added Selectfluor (2.2 mmol for primary amines, 1.1 mmol for secondary amines) in portions at room temperature. The reaction mixture is stirred for a specified time (typically 1-4 hours) until the starting material is consumed (monitored by TLC or GC-MS). The solvent is then removed in vacuo, and the residue is purified by flash chromatography to yield the corresponding fluorinated amine.[7]

Fluorination using N-Fluorobenzenesulfonimide (NFSI)

Zirconium-Catalyzed Aromatic C-H Fluorination:

In a dry reaction flask, the aromatic substrate (1.0 mmol), N-fluorobenzenesulfonimide (1.2 mmol), and a catalytic amount of zirconium tetrachloride (ZrCl4, 10 mol%) are combined in a suitable solvent (e.g., acetonitrile, 5 mL) under an inert atmosphere. The reaction mixture is stirred at a specified temperature (e.g., 80°C) for several hours until completion. The reaction is then quenched with water and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography to give the fluorinated aromatic compound.[9]

Visualizing Reaction Workflows

To better illustrate the processes involved, the following diagrams created using Graphviz depict a generalized workflow for a perfluoroalkylation/fluorination reaction and the logical relationship in reagent selection.

A generalized experimental workflow for fluorination reactions.

Decision matrix for selecting a suitable fluorinating reagent.

Conclusion

The choice between 1,4-diiodooctafluorobutane, Selectfluor, and NFSI is multifaceted and depends heavily on the specific synthetic goal and budget constraints.

• 1,4-Diiodooctafluorobutane is the reagent of choice for introducing a C4F8 perfluoroalkyl chain. While its cost per gram is the highest, its utility in creating specific perfluoroalkylated structures is unmatched by the other two reagents. Its application often requires metal catalysis.

• Selectfluor is a versatile and powerful electrophilic fluorinating agent. It offers a good balance between reactivity and cost for introducing a single fluorine atom. Its ease of handling and effectiveness in fluorinating a wide range of substrates make it a popular choice.

• N-Fluorobenzenesulfonimide (NFSI) stands out as the most cost-effective option on a per-mole basis for electrophilic fluorination. It is a milder fluorinating agent compared to Selectfluor, which can be advantageous for sensitive substrates.

Ultimately, for direct perfluoroalkylation, 1,4-diiodooctafluorobutane is the appropriate, albeit more expensive, choice. For general electrophilic fluorination, NFSI presents a highly cost-effective option, while Selectfluor provides a robust and broadly applicable alternative. Researchers should carefully consider the specific transformation required, the scale of the reaction, and the overall budget when making their selection. This guide provides the foundational data to make an informed and cost-effective decision.

References

• 1. Sigma Aldrich Octafluoro-1,4-diiodobutane 1 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 2. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 3. strem.com [strem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 133745-75-2 Cas No. | N-Fluorobenzenesulfonimide | Apollo [store.apolloscientific.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. The first application of SelectfluorTM in electrophilic fluorination of amines: a new route to –NF2, –NHF, and >NF compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. N -Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00324G [pubs.rsc.org]
• 10. A General Strategy for the Perfluoroalkylation of Arenes and Arylbromides by Using Arylboronate Esters and [(phen)CuRF | The Hartwig Group [hartwig.cchem.berkeley.edu]

Validating Co-Crystal Formation: A Comparative Guide to Powder X-ray Diffraction and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The formation of pharmaceutical co-crystals is a leading strategy in crystal engineering to enhance the physicochemical properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and bioavailability, without altering their pharmacological properties.[1][2] Once a potential co-crystal is synthesized, rigorous analytical validation is imperative to confirm its formation and determine its solid-state purity. Powder X-ray Diffraction (PXRD) is widely regarded as the definitive technique for this purpose. However, a comprehensive validation is often achieved by employing complementary methods. This guide provides an objective comparison of PXRD with other common analytical techniques, supported by experimental protocols and data.

Powder X-ray Diffraction (PXRD): The Gold Standard for Co-Crystal Confirmation

PXRD is a powerful, non-destructive technique that provides unambiguous evidence of new crystalline phase formation.[3][4] The fundamental principle is that every crystalline solid has a unique crystal lattice, which diffracts X-rays in a characteristic pattern. The formation of a co-crystal results in a new crystal lattice, distinct from the lattices of the parent API and coformer.

Principle of Validation: If a co-crystal has formed, its PXRD pattern will exhibit unique diffraction peaks at different 2θ angles compared to the patterns of the individual starting materials or their simple physical mixture.[4][5] The appearance of new peaks and the disappearance of peaks corresponding to the initial components confirm the creation of a new crystalline phase.[1] Furthermore, PXRD can be used to quantify the amount of co-crystal in a sample, assess its purity, and detect any remaining unreacted components.[3][6][7]

Experimental Protocol: PXRD Analysis

• Sample Preparation: A small amount (typically 5-10 mg) of the bulk powder sample is gently ground to ensure homogeneity and a fine particle size, which minimizes preferred orientation effects.

• Sample Mounting: The powdered sample is carefully packed into a sample holder, ensuring a flat, smooth surface that is level with the holder's rim. Zero-background sample holders (e.g., single-crystal silicon) are often used to minimize background noise.[8]

• Instrument Setup:

  • Instrument: A laboratory powder X-ray diffractometer (e.g., Panalytical Empyrean, Bruker D8 Advance).

  • X-ray Source: Typically Cu Kα radiation (λ = 1.5418 Å).[9]

  • Geometry: Bragg-Brentano geometry is common.[9]

  • Voltage and Current: Set to standard operating conditions (e.g., 40 kV and 40 mA).[9]

• Data Collection:

  • Scan Range (2θ): A typical range is 5° to 40°, which covers the most characteristic diffraction peaks for pharmaceutical materials.

  • Step Size: A step size of 0.02° to 0.05° in 2θ is common.[9]

  • Scan Speed/Time per Step: A scan speed of 0.5 to 1 second per step is often sufficient.[9]

• Data Analysis: The resulting diffractograms of the potential co-crystal are overlaid and compared with those of the pure API, the pure coformer, and a physical mixture of the two.

Logical Confirmation via PXRD

Caption: Logical workflow for co-crystal confirmation using PXRD.

Alternative and Complementary Validation Techniques

While PXRD provides definitive structural information, other techniques offer valuable complementary data regarding thermal properties and intermolecular interactions. These methods are often used in initial screening phases or to support PXRD findings.[1]

A. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is widely used to investigate the thermal properties of materials, including melting, crystallization, and polymorphic transitions.[10]

Principle of Validation: A true co-crystal is a single, homogeneous crystalline phase and should exhibit a single, sharp melting endotherm at a specific temperature. This melting point is typically different from the melting points of the pure API and coformer.[10][11] In contrast, a physical mixture will usually show two separate melting events corresponding to the individual components or a eutectic melting behavior at a lower temperature than either component.

Experimental Protocol: DSC Analysis

• Sample Preparation: A small amount of sample (2-5 mg) is accurately weighed into an aluminum DSC pan.

• Sample Sealing: The pan is hermetically sealed with a lid. An empty, sealed pan is used as a reference.

• Instrument Setup:

  • Instrument: A differential scanning calorimeter (e.g., TA Instruments Q200, Mettler Toledo DSC 3+).

  • Purge Gas: Nitrogen gas is used to maintain an inert atmosphere (e.g., at a flow rate of 50 mL/min).

• Data Collection:

  • Temperature Program: The sample is typically heated at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the melting points of the API, coformer, and expected co-crystal.

• Data Analysis: The resulting thermogram is analyzed to identify the onset temperature and peak maximum of any thermal events (endotherms or exotherms). This is compared to the thermograms of the pure starting materials.

B. Spectroscopic Methods: FTIR and Raman Spectroscopy

Vibrational spectroscopy techniques like Fourier-Transform Infrared (FTIR) and Raman spectroscopy are highly sensitive to changes in molecular structure and intermolecular interactions, such as hydrogen bonding, which are the basis of co-crystal formation.[12]

Principle of Validation: The formation of hydrogen bonds between the API and coformer in a co-crystal lattice alters the vibrational frequencies of the functional groups involved. This results in observable shifts in the characteristic peaks of these groups (e.g., C=O, O-H, N-H) in the FTIR or Raman spectrum.[13][14] The spectrum of the co-crystal will be different from a simple superposition of the spectra of the individual components.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Sample Preparation: A small amount of the powder sample is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Sample Contact: A pressure arm is engaged to ensure firm and uniform contact between the sample and the ATR crystal.

• Instrument Setup:

  • Instrument: An FTIR spectrometer equipped with an ATR accessory (e.g., PerkinElmer Spectrum Two, Thermo Fisher Nicolet iS5).

• Data Collection:

  • Spectral Range: Typically scanned from 4000 to 400 cm⁻¹.[12]

  • Resolution: A spectral resolution of 4 cm⁻¹ is common.

  • Scans: Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal is collected and subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of key vibrational bands in the co-crystal spectrum are compared to those in the spectra of the pure API and coformer, with particular attention paid to functional groups likely to be involved in hydrogen bonding.

Quantitative Data and Comparison

To illustrate the validation process, the following table presents representative data for a hypothetical co-crystal formed between Ibuprofen (API) and Nicotinamide (Coformer).

Analysis Technique	Ibuprofen (API)	Nicotinamide (Coformer)	Physical Mixture (1:1)	Synthesized Co-crystal (1:1)	Interpretation
PXRD (Key 2θ Peaks)	6.1°, 16.6°, 20.2°, 22.3°	14.8°, 22.1°, 25.7°, 27.3°	All peaks from API and Coformer are present.	7.5°, 10.1°, 15.0°, 18.9°, 23.0°	The co-crystal shows a unique diffraction pattern, confirming a new crystalline phase.
DSC (Melting Point)	76 °C	129 °C	Two endotherms near 76 °C and 129 °C.	Single, sharp endotherm at 98 °C.	The single, intermediate melting point of the co-crystal indicates the formation of a new, pure phase.
FTIR (C=O Stretch, cm⁻¹)	1721 cm⁻¹ (Carboxylic acid dimer)	1680 cm⁻¹ (Primary amide)	Peaks at 1721 cm⁻¹ and 1680 cm⁻¹.	1705 cm⁻¹ (Carboxylic acid) 1665 cm⁻¹ (Amide)	Shifts in the carbonyl stretching frequencies indicate a change in the hydrogen bonding environment, supporting co-crystal formation.

Overall Experimental and Validation Workflow

The process of developing and validating a co-crystal involves several key stages, from initial screening to definitive characterization.

Caption: General workflow for co-crystal screening and validation.

Comparative Summary of Techniques

Feature	Powder X-ray Diffraction (PXRD)	Differential Scanning Calorimetry (DSC)	FTIR / Raman Spectroscopy
Principle	Unambiguously identifies the crystalline lattice structure based on X-ray diffraction patterns.	Measures thermal transitions (e.g., melting point) based on heat flow.	Detects changes in molecular vibrations due to new intermolecular interactions (e.g., hydrogen bonds).
Primary Information	Definitive proof of a new crystalline phase; phase purity; quantitative analysis.[6]	Melting point; thermal stability; presence of multiple phases or impurities.	Evidence of intermolecular interactions between API and coformer.
Key Advantages	"Gold standard" for confirmation; provides structural fingerprint; can quantify components.[1][6]	Fast; requires very small sample size; provides crucial data on thermal stability.	High sensitivity to hydrogen bonding; non-destructive; can be used for in-situ monitoring.
Key Limitations	Requires crystalline material (not suitable for amorphous samples); can be affected by preferred orientation.	Not a direct measure of crystal structure; some co-crystals may decompose before melting; interpretation can be ambiguous.	Peak shifts can be subtle and are not definitive proof of a new crystal lattice on their own.

Conclusion

Powder X-ray Diffraction (PXRD) remains the most reliable and definitive method for validating the formation of a new co-crystal phase.[1][6][7] Its ability to provide a unique "fingerprint" of the crystal lattice is unparalleled. However, a multi-faceted approach that incorporates thermal analysis (DSC) and vibrational spectroscopy (FTIR/Raman) provides a more comprehensive characterization. DSC offers vital information on thermal stability and purity, while spectroscopic methods confirm the specific intermolecular interactions that drive co-crystal assembly. By integrating the data from these complementary techniques, researchers and drug development professionals can confidently confirm co-crystal formation and thoroughly characterize the new solid phase, paving the way for further development.

References

• 1. A review on advancement of cocrystallization approach and a brief on screening, formulation and characterization of the same - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications [apb.tbzmed.ac.ir]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pure.ul.ie [pure.ul.ie]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Screening and Preparation of Cocrystals: A Comparative Study of Mechanochemistry vs Slurry Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. jppres.com [jppres.com]
• 14. A Comparative Assessment of Cocrystal and Amorphous Solid Dispersion Printlets Developed by Hot Melt Extrusion Paired Fused Deposition Modeling for Dissolution Enhancement and Stability of Ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of 1,4-Diiodooctafluorobutane in Diverse Polymerization Techniques

For researchers, scientists, and drug development professionals, the synthesis of well-defined fluorinated polymers is a critical endeavor, driven by the unique and valuable properties these materials offer. A key building block in this field is 1,4-diiodooctafluorobutane, a versatile chain transfer agent. This guide provides an objective comparison of its performance in various controlled radical polymerization techniques, supported by available data and detailed experimental methodologies.

This document delves into the efficacy of 1,4-diiodooctafluorobutane primarily in Iodine Transfer Polymerization (ITP), for which it is most suited, and explores its potential, albeit less conventional, roles in Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.

Performance Comparison at a Glance

The performance of 1,4-diiodooctafluorobutane as a control agent varies significantly across different polymerization methodologies. While it excels in Iodine Transfer Polymerization, its application in ATRP and RAFT is less straightforward and not extensively documented. The following table summarizes the key performance indicators based on available literature for 1,4-diiodooctafluorobutane and analogous perfluoroalkyl iodides.

Polymerization Technique	Control Agent Role	Molecular Weight Control	Polydispersity Index (PDI)	Polymerization Kinetics	Typical Monomers
Iodine Transfer Polymerization (ITP)	Chain Transfer Agent	Good to Excellent	Typically < 1.5	Fast, with a predictable rate	Fluoroalkenes (e.g., VDF), Acrylates, Styrenes
Atom Transfer Radical Polymerization (ATRP)	Potential Initiator/Transfer Agent	Moderate to Good (predicted)	Variable, potentially > 1.5	Dependent on catalyst system	Acrylates, Methacrylates, Styrenes
Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization	Not a conventional CTA	Poor (not directly applicable)	Broad (uncontrolled)	N/A (not a direct CTA)	Acrylates, Methacrylates, Styrenes, Vinyl Esters

In-Depth Analysis of Polymerization Techniques

Iodine Transfer Polymerization (ITP)

ITP stands out as the most effective and widely documented method for utilizing 1,4-diiodooctafluorobutane. In this technique, the C-I bonds of the diiodide readily undergo reversible cleavage in the presence of radicals, enabling control over the polymerization process.

Mechanism of Control: The polymerization is mediated by the reversible transfer of iodine atoms between growing polymer chains and the 1,4-diiodooctafluorobutane chain transfer agent. This dynamic equilibrium ensures that all polymer chains grow at a similar rate, leading to a narrow molecular weight distribution.

Performance Highlights:

• Excellent Molecular Weight Control: The molecular weight of the resulting polymer can be effectively predetermined by the molar ratio of monomer to the chain transfer agent.

• Low Polydispersity: ITP protocols with perfluoroalkyl iodides consistently yield polymers with low polydispersity indices (PDI), often below 1.5.

• Versatility in Monomer Scope: This technique is particularly well-suited for the polymerization of fluorinated monomers like vinylidene fluoride (VDF), as well as common monomers such as acrylates and styrenes.

• Synthesis of Block Copolymers: The difunctional nature of 1,4-diiodooctafluorobutane makes it an ideal candidate for the synthesis of telechelic polymers, which can then be used to create block copolymers.

Logical Relationship in ITP:

Caption: Mechanism of Iodine Transfer Polymerization (ITP).

Atom Transfer Radical Polymerization (ATRP)

The use of 1,4-diiodooctafluorobutane in ATRP is not as conventional as in ITP. However, research into Cu(0)-mediated reversible-deactivation radical polymerization (RDRP), a form of ATRP, has shown that alkyl iodides can act as initiators.

Potential Role: In an ATRP system, 1,4-diiodooctafluorobutane could potentially serve as a difunctional initiator. The C-I bond would be homolytically cleaved by a lower oxidation state transition metal catalyst (e.g., Cu(I)) to generate a radical that initiates polymerization.

Predicted Performance:

• Moderate Control: While feasible, the control over molecular weight and PDI might be less precise compared to ITP. The equilibrium constant for the activation/deactivation process with an iodide is generally less favorable than with a bromide or chloride.

• Catalyst Considerations: The choice of the catalyst system (metal, ligand) would be crucial for achieving a controlled polymerization.

Experimental Workflow for ATRP:

analytical methods for determining the purity of synthesized 1,4-diiodooctafluorobutane

For Researchers, Scientists, and Drug Development Professionals

The rigorous quality control of synthesized compounds is a cornerstone of reliable and reproducible research, particularly in the fields of materials science and drug development. 1,4-Diiodooctafluorobutane, a key building block in various synthetic applications, requires precise purity assessment to ensure the integrity of subsequent reactions and the quality of final products. This guide provides a comprehensive comparison of the primary analytical methods for determining the purity of 1,4-diiodooctafluorobutane: Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis.

Method Comparison at a Glance

A summary of the key performance characteristics of each analytical method for the purity determination of 1,4-diiodooctafluorobutane is presented below. This allows for a quick assessment of the most suitable technique based on the specific requirements of the analysis.

Feature	Gas Chromatography (GC-FID/GC-MS)	Quantitative ¹⁹F NMR (qNMR)	Mass Spectrometry (MS)	Elemental Analysis
Primary Use	Quantitative Purity & Impurity Profiling	Absolute Purity Determination	Impurity Identification	Confirmation of Elemental Composition
Accuracy	High (with proper calibration)	Very High (Primary Method)	Semi-Quantitative	Moderate
Precision	High	Very High	Moderate	Low to Moderate
Sensitivity	High	Moderate	Very High	Low
Throughput	High	Moderate	High	Low
Sample Req.	Small (µL)	Moderate (mg)	Very Small (ng-µg)	Moderate (mg)
Cost	Moderate	High	High	Low

Analytical Techniques in Detail

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds. For 1,4-diiodooctafluorobutane, which has a boiling point of approximately 150°C, GC is a highly suitable method for purity assessment. Commercial suppliers of this compound often cite a purity of around 98%, as determined by GC.[1][2][3]

Principle: The sample is vaporized and injected into a chromatographic column. An inert carrier gas transports the sample through the column, which contains a stationary phase. Separation occurs based on the differential partitioning of the sample components between the mobile and stationary phases.

Experimental Protocol: GC-FID

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Agilent J&W DB-624 or similar mid-polarity capillary column (30 m x 0.25 mm ID, 1.4 µm film thickness).

• Injector: Split/splitless inlet, 250°C.

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1 mL/min.

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp at 10°C/min to 200°C, hold for 5 minutes.

• Detector: FID at 280°C.

• Sample Preparation: Prepare a 1 mg/mL solution of 1,4-diiodooctafluorobutane in a suitable solvent such as methanol or hexane.

• Quantification: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Expected Results: A major peak corresponding to 1,4-diiodooctafluorobutane will be observed, with any impurities appearing as smaller peaks with different retention times. The high sensitivity of the FID allows for the detection of a wide range of organic impurities.[4][5]

Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) Spectroscopy

Quantitative NMR (qNMR) is a primary analytical method that allows for the direct determination of the absolute purity of a substance without the need for a specific standard of the analyte.[6] Given the presence of eight fluorine atoms in 1,4-diiodooctafluorobutane, ¹⁹F qNMR is a particularly powerful and specific technique for its purity assessment.[7][8][9][10]

Principle: The sample is dissolved in a deuterated solvent containing a known amount of an internal standard. The area of the NMR signal for the analyte is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of the analyte's ¹⁹F signal to that of the internal standard, the purity can be accurately calculated.

Experimental Protocol: ¹⁹F qNMR

• Instrumentation: NMR spectrometer with a fluorine probe, operating at a field strength of 400 MHz or higher.

• Internal Standard: A certified reference material with a known purity and a simple ¹⁹F NMR spectrum that does not overlap with the analyte signals (e.g., 3,5-Bis(trifluoromethyl)benzoic acid).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated acetone ((CD₃)₂CO).

• Sample Preparation: Accurately weigh approximately 20 mg of 1,4-diiodooctafluorobutane and 10 mg of the internal standard into an NMR tube. Add approximately 0.7 mL of the deuterated solvent and dissolve completely.

• Acquisition Parameters:

  • Pulse Angle: 90°

  • Relaxation Delay (d1): 30 s (to ensure full relaxation of the fluorine nuclei)

  • Number of Scans: 16 or more for good signal-to-noise ratio.

• Data Processing: Apply appropriate phasing and baseline correction. Integrate the signals corresponding to the analyte and the internal standard.

Expected Results: The ¹⁹F NMR spectrum of 1,4-diiodooctafluorobutane is expected to show two main signals due to the two chemically non-equivalent CF₂ groups. The approximate chemical shifts are estimated to be around -60 to -70 ppm for the CF₂I group and -110 to -120 ppm for the internal CF₂ group, relative to CFCl₃.[11] The purity is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (M_analyte / M_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral value

• N = Number of fluorine atoms per molecule

• M = Molar mass

• m = mass

• P = Purity of the standard

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for the identification of the parent compound and any potential impurities based on their mass-to-charge ratio (m/z). When coupled with Gas Chromatography (GC-MS), it provides both separation and identification capabilities.

Principle: Molecules are ionized, and the resulting ions are separated based on their m/z ratio. The fragmentation pattern of the molecular ion provides structural information that can be used to identify the compound and its impurities.

Experimental Protocol: GC-MS

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• GC Conditions: Same as the GC-FID protocol.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-500.

  • Scan Mode: Full scan for impurity identification.

• Sample Preparation: Same as the GC-FID protocol.

• Loss of an iodine atom: [M - I]⁺

• Cleavage of the C-C bonds, leading to fragments such as [C₂F₄I]⁺, [C₃F₆I]⁺, and various perfluorinated alkyl cations (e.g., [CF₃]⁺, [C₂F₅]⁺, [C₃F₇]⁺).

• The molecular ion peak [M]⁺ may be weak or absent due to the lability of the C-I bond.[12]

Elemental Analysis

Elemental analysis provides the percentage composition of elements (carbon, in this case, as fluorine and iodine are not typically measured by standard CHN analyzers) in a sample. It is a fundamental technique for confirming the empirical formula of a synthesized compound.

Principle: The sample is combusted in a high-temperature furnace, and the resulting gases (e.g., CO₂) are quantitatively measured. The percentage of each element is then calculated.

Experimental Protocol: Elemental Analysis

• Instrumentation: CHNS/O elemental analyzer.

• Sample Preparation: A few milligrams of the dried and purified 1,4-diiodooctafluorobutane are accurately weighed into a tin capsule.

• Analysis: The sample is combusted, and the resulting gases are analyzed to determine the percentage of carbon.

Theoretical vs. Expected Results: The theoretical elemental composition of 1,4-diiodooctafluorobutane (C₄F₈I₂) is:

• Carbon (C): 10.58%

• Fluorine (F): 33.50%

• Iodine (I): 55.92%

For a high-purity sample (e.g., >98%), the experimentally determined carbon percentage should be within ±0.4% of the theoretical value.[2]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the comprehensive purity analysis of synthesized 1,4-diiodooctafluorobutane.

Caption: Workflow for the comprehensive purity analysis of 1,4-diiodooctafluorobutane.

Conclusion and Recommendations

For a comprehensive and robust assessment of the purity of synthesized 1,4-diiodooctafluorobutane, a multi-technique approach is recommended.

• Gas Chromatography (GC-FID) should be employed as a primary method for routine purity checks and for quantifying the levels of volatile impurities.

• Quantitative ¹⁹F NMR (qNMR) is the gold standard for determining the absolute purity of the bulk material with high accuracy and precision. It is particularly valuable for qualifying new batches of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS) is essential for the identification of unknown impurities, providing crucial information for optimizing the synthesis and purification processes.

• Elemental Analysis serves as a fundamental confirmation of the elemental composition, ensuring that the correct product has been synthesized.

By combining the quantitative power of GC and qNMR with the qualitative and structural insights from MS and the fundamental confirmation from elemental analysis, researchers can have the highest level of confidence in the purity and identity of their synthesized 1,4-diiodooctafluorobutane, thereby ensuring the reliability and validity of their subsequent scientific endeavors.

References

• 1. 八氟-1,4-二碘丁烷 98% | Sigma-Aldrich [sigmaaldrich.cn]
• 2. calpaclab.com [calpaclab.com]
• 3. 八氟-1,4-二碘丁烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. GC-FID | Gas Chromatography Flame Ionization Detector [scioninstruments.com]
• 5. measurlabs.com [measurlabs.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 19Flourine NMR [chem.ch.huji.ac.il]
• 8. acgpubs.org [acgpubs.org]
• 9. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 11. 19F [nmr.chem.ucsb.edu]
• 12. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Kinetic Showdown: Unraveling the Reactivity of 1,4-Diiodooctafluorobutane and its Perfluoroalkyl Iodide Cousins

For researchers, scientists, and professionals in drug development, understanding the reaction kinetics of organofluorine compounds is paramount for designing efficient synthetic routes and novel therapeutic agents. This guide provides a comparative analysis of the kinetic studies involving 1,4-diiodooctafluorobutane and its chemical relatives, the perfluoroalkyl iodides (PFIs). While specific kinetic data for 1,4-diiodooctafluorobutane remains elusive in publicly accessible literature, a wealth of information on analogous PFIs allows for a robust comparative framework, offering valuable insights into its expected reactivity.

Perfluoroalkyl iodides are a cornerstone in radical chemistry, prized for their ability to generate perfluoroalkyl radicals under mild conditions. These radicals are key intermediates in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. The central theme of their reactivity revolves around the homolytic cleavage of the carbon-iodine (C-I) bond, a process that can be initiated by heat, light, or radical initiators.

The Heart of the Reaction: Carbon-Iodine Bond Homolysis

The ease of C-I bond homolysis is a critical factor governing the reaction rates of PFIs. The electron-withdrawing nature of the perfluoroalkyl chain weakens the C-I bond compared to their non-fluorinated hydrocarbon counterparts, facilitating the formation of perfluoroalkyl radicals.

A general mechanism for the radical initiation and propagation involving a perfluoroalkyl iodide and an alkene is depicted below. This pathway is fundamental to many synthetic applications of PFIs.

Figure 1. General Mechanism of Radical Addition of Perfluoroalkyl Iodides to Alkenes. This diagram illustrates the initiation and propagation steps of the radical chain reaction. An initiator generates a radical which then abstracts an iodine atom from the perfluoroalkyl iodide to form a perfluoroalkyl radical. This radical adds to an alkene, and the resulting radical adduct abstracts an iodine atom from another molecule of the perfluoroalkyl iodide to yield the product and regenerate the perfluoroalkyl radical, thus propagating the chain.

Comparative Kinetic Data: A Look at PFI Reactivity

Perfluoroalkyl Radical	Alkene	Rate Constant (k) at T (°C) [M⁻¹s⁻¹]	Reference
CF₃•	Ethylene	1.2 x 10⁸ (25)	Hypothetical Data for Illustration
C₂F₅•	Propylene	8.5 x 10⁷ (25)	Hypothetical Data for Illustration
n-C₃F₇•	1-Hexene	5.2 x 10⁷ (25)	Hypothetical Data for Illustration
n-C₄F₉•	Styrene	2.1 x 10⁸ (25)	Hypothetical Data for Illustration
•(CF₂)₄I	Ethylene	Estimated to be slightly lower than n-C₄F₉• due to the second iodine atom	N/A

Note: The data presented in the table above is illustrative due to the lack of specific experimental values for these exact reactions in the searched literature. The relative trends are based on general principles of radical reactivity. The reactivity of the •(CF₂)₄I radical, which would be formed from 1,4-diiodooctafluorobutane, is expected to be comparable to other primary perfluoroalkyl radicals, although the presence of a second iodine atom might slightly influence the overall reaction kinetics.

Experimental Protocols: Unveiling Reaction Rates

The kinetic data for radical reactions of PFIs are typically determined using techniques that can monitor the concentration of reactants or products over time. A common approach is the use of competitive kinetic studies.

General Experimental Protocol for Competitive Kinetic Studies:

• Reactant Preparation: A solution containing the perfluoroalkyl iodide, a radical initiator (e.g., azobisisobutyronitrile, AIBN), a reference compound with a known reaction rate, and the substrate of interest is prepared in a suitable solvent (e.g., a non-reactive, high-boiling point solvent).

• Reaction Initiation: The reaction mixture is heated to a specific temperature to initiate the decomposition of the radical initiator and start the radical chain reaction.

• Sampling: Aliquots of the reaction mixture are withdrawn at specific time intervals.

• Quenching: The reaction in the aliquots is quenched, often by cooling or by adding a radical scavenger.

• Analysis: The concentrations of the substrate, the reference compound, and their respective products are determined using analytical techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Analysis: The relative rates of consumption of the substrate and the reference compound are used to calculate the rate constant for the reaction of interest, based on the known rate constant of the reference reaction.

The following workflow diagram illustrates the key steps in a typical kinetic study of a radical reaction.

Figure 2. Experimental Workflow for Kinetic Analysis. This flowchart outlines the standard procedure for conducting kinetic studies of radical reactions, from the preparation of the reaction mixture to the final calculation of rate constants.

Alternative Pathways and Competing Reactions

In the context of 1,4-diiodooctafluorobutane, a key competing reaction pathway to intermolecular addition is intramolecular cyclization. The formation of a four-membered perfluorinated ring is a possibility that must be considered, especially under conditions that favor cyclization (e.g., high dilution).

Figure 3. Competing Reaction Pathways. This diagram illustrates the potential for both intermolecular addition and intramolecular cyclization reactions upon formation of the initial radical from 1,4-diiodooctafluorobutane.

Conclusion and Future Outlook

While direct kinetic data for reactions involving 1,4-diiodooctafluorobutane are yet to be extensively reported, the vast body of research on perfluoroalkyl iodides provides a strong foundation for predicting its reactivity. It is anticipated that 1,4-diiodooctafluorobutane will serve as an efficient precursor for the corresponding diradical, •(CF₂)₄•, or the mono-radical iodide, •(CF₂)₄I, enabling its participation in a range of radical-mediated transformations.

Future research should focus on elucidating the specific rate constants for the elementary steps in reactions of 1,4-diiodooctafluorobutane, including C-I bond homolysis, radical addition to various substrates, and the potential for intramolecular cyclization. Such studies will be invaluable for the strategic application of this versatile building block in the synthesis of advanced materials and pharmaceuticals. The experimental protocols and comparative data presented in this guide offer a starting point for these important investigations.

Assessing the Environmental Impact of 1,4-Diiodooctafluorobutane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact assessment of 1,4-diiodooctafluorobutane, a compound often utilized in fluoropolymer synthesis as a chain transfer agent. Due to the limited availability of direct experimental data for this specific substance, this analysis leverages widely accepted predictive models, namely the US Environmental Protection Agency's (EPA) EPI Suite™ and ECOSAR™, to estimate key environmental indicators. These estimations are presented alongside available data for common alternative chain transfer agents—dodecanethiol, carbon tetrabromide, and 2-mercaptoethanol—to offer a comparative perspective for informed decision-making in research and development.

Executive Summary

1,4-Diiodooctafluorobutane belongs to the class of per- and polyfluoroalkyl substances (PFAS), which are known for their environmental persistence. Predictive modeling suggests that while it may have a negligible Ozone Depletion Potential (ODP), its Global Warming Potential (GWP) could be significant. Furthermore, predictions indicate that it is not readily biodegradable and may exhibit high aquatic toxicity. In comparison, alternative chain transfer agents present a varied environmental profile. While some, like dodecanethiol, are predicted to be more readily biodegradable, they may also exhibit high aquatic toxicity. Carbon tetrabromide, a known ozone-depleting substance, presents a significant environmental hazard. 2-Mercaptoethanol is readily biodegradable but is also associated with high aquatic toxicity. This guide underscores the importance of considering a range of environmental endpoints when selecting chemical reagents.

Comparative Environmental Impact Data

The following table summarizes the available and predicted environmental impact data for 1,4-diiodooctafluorobutane and its common alternatives. It is crucial to note that the data for 1,4-diiodooctafluorobutane and some data for the alternatives are based on computational predictions and should be interpreted as estimates.

Chemical Substance	CAS Number	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP) (100-year)	Biodegradability Prediction (EPI Suite™)	Aquatic Toxicity (ECOSAR™ Prediction)
1,4-Diiodooctafluorobutane	375-50-8	~0 (Estimated)	High (Predicted)	Not readily biodegradable	High (Predicted)
Dodecanethiol	112-55-0	0	Low	Readily biodegradable	High
Carbon Tetrabromide	558-13-4	1.2[1]	0	Not readily biodegradable	High
2-Mercaptoethanol	60-24-2	0	Low	Readily biodegradable	High

Experimental Protocols

To ensure a comprehensive understanding of the data presented, this section outlines the standard methodologies for determining the key environmental impact indicators.

Ozone Depletion Potential (ODP)

The Ozone Depletion Potential is a relative measure of a substance's ability to deplete the stratospheric ozone layer compared to trichlorofluoromethane (CFC-11), which has an ODP of 1.[2][3] The determination of ODP involves complex atmospheric modeling that considers the substance's atmospheric lifetime, its molecular weight, and the number of chlorine and bromine atoms it contains. While experimental determination is not a routine laboratory procedure, the US EPA provides guidance on assessing new substances, which involves measuring key properties like photolytic and kinetic data and then using atmospheric models for ODP estimation.

Global Warming Potential (GWP)

The Global Warming Potential is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO2), which has a GWP of 1.[2][3] Like ODP, GWP is typically determined through atmospheric modeling that incorporates the substance's radiative efficiency (its ability to absorb infrared radiation) and its atmospheric lifetime. The Intergovernmental Panel on Climate Change (IPCC) provides standardized methods for calculating GWPs.

Biodegradability

The biodegradability of a chemical substance is its susceptibility to being broken down by microorganisms. The Organisation for Economic Co-operation and Development (OECD) has established a series of internationally recognized test guidelines for assessing biodegradability.

• Ready Biodegradability (OECD 301): This series of tests (A-F) assesses the likelihood of a substance to rapidly biodegrade in an aerobic environment. A substance is considered readily biodegradable if it reaches a certain percentage of degradation (e.g., >60% of theoretical CO2 production) within a 28-day window.

• Inherent Biodegradability (OECD 302): These tests (A-D) are designed to assess whether a substance has any potential for biodegradation, often under more favorable conditions than the ready biodegradability tests.

Aquatic Toxicity

Aquatic toxicity tests evaluate the adverse effects of a substance on aquatic organisms. Standardized protocols are provided by organizations like the OECD and the US EPA. These tests typically involve exposing organisms like fish, daphnids (water fleas), and algae to different concentrations of the substance and observing the effects on survival, growth, and reproduction.

• Acute Toxicity: These tests assess the short-term effects of a substance, typically over 24 to 96 hours. The results are often expressed as the LC50 (lethal concentration for 50% of the test organisms) or EC50 (effective concentration causing a response in 50% of the organisms).

• Chronic Toxicity: These tests evaluate the long-term effects of a substance, covering a significant portion of the organism's life cycle. Endpoints include effects on reproduction, growth, and survival.

Environmental Impact Assessment Workflow

The following diagram illustrates the logical workflow for assessing the environmental impact of a chemical substance, integrating both experimental data and predictive modeling.

Caption: Workflow for Environmental Impact Assessment.

Conclusion

The selection of chemical reagents in research and development carries with it a responsibility to consider the potential environmental consequences. While 1,4-diiodooctafluorobutane may be effective in its applications, its predicted environmental profile, characteristic of many PFAS compounds, raises concerns regarding its persistence and potential for long-term environmental impact. The alternatives presented also have their own environmental drawbacks, highlighting the complexity of choosing "greener" chemical options. This guide serves as a starting point for a more comprehensive evaluation, encouraging researchers to integrate environmental impact considerations into their material selection processes. Whenever possible, prioritizing substances with lower persistence, bioaccumulation potential, and toxicity is crucial for promoting sustainable scientific practices.

References

• 1. chemistryforsustainability.org [chemistryforsustainability.org]
• 2. omicsonline.org [omicsonline.org]
• 3. In Silico Prediction of Physicochemical Properties of Environmental Chemicals Using Molecular Fingerprints and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Fluoropolymers Synthesized with Different Chain Transfer Agents

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of fluoropolymers is a critical attribute influencing their performance in demanding applications, including those in the pharmaceutical and biomedical fields. The choice of chain transfer agent (CTA) during polymerization plays a pivotal role in determining not only the molecular weight of the polymer but also the nature of its end-groups, which can significantly impact its thermal resilience. This guide provides an objective comparison of the thermal stability of fluoropolymers, primarily focusing on polyvinylidene fluoride (PVDF), synthesized using different classes of chain transfer agents. The information presented is supported by experimental data from peer-reviewed literature.

Executive Summary

The thermal stability of fluoropolymers is intrinsically linked to the type of chain transfer agent employed during their synthesis. CTAs influence the chemical nature of the polymer chain ends, which can act as initiation sites for thermal degradation. This guide consolidates available data to illustrate that:

• Fluorinated end-groups, particularly trifluoromethyl (CF3) groups, impart superior thermal stability to fluoropolymers compared to other end-groups.

• Iodine-containing CTAs , used in Iodine Transfer Polymerization (ITP), can lead to fluoropolymers with high thermal stability.

• Conventional CTAs , such as esters and alcohols, are effective in controlling molecular weight but may result in less thermally stable end-groups compared to fluorinated CTAs.

Comparative Thermal Stability Data

The following table summarizes the thermal decomposition data for PVDF synthesized with different types of chain transfer agents. The onset decomposition temperature, typically determined by Thermogravimetric Analysis (TGA), is a key indicator of thermal stability.

Fluoropolymer	Chain Transfer Agent (CTA) / End-Group	Onset Decomposition Temperature (°C)	Key Observations
PVDF	Trifluoromethyl (-CF3) End-Groups	Up to 120°C higher than sulfate end-groups	The strong C-F bond in the CF3 group significantly enhances thermal stability.[1]
PVDF	Iodine-Containing CTA (Iodine Transfer Polymerization)	Up to 410 °C	ITP is a controlled polymerization technique that can produce thermally stable polymers.[2]
PVDF	General (unspecified CTA)	390 - 485 °C	This range represents typical values for PVDF, with variations depending on synthesis conditions and polymer characteristics.[1][3][4]
PVDF	Sulfate End-Groups (from persulfate initiator)	Lower than CF3-terminated PVDF	Sulfate end-groups are known to be less thermally stable and can initiate depolymerization at lower temperatures.[3]
PVDF	Ethyl Acetate, Isopropyl Alcohol (as CTAs)	Data not explicitly available in comparative studies	These CTAs are known to participate in chain transfer reactions, but specific TGA data for the resulting polymers is not readily available for a direct comparison.[5][6][7][8]

The Role of Chain Transfer Agents in Thermal Stability

Chain transfer is a crucial process in polymer synthesis that controls the molecular weight of the polymer chains. A chain transfer agent interrupts the growth of a polymer chain by donating an atom (often hydrogen or a halogen) to the propagating radical, thus terminating that chain. The CTA itself then becomes a radical and initiates the growth of a new polymer chain.

The chemical nature of the fragment from the CTA that attaches to the end of the polymer chain has a profound effect on the thermal stability of the resulting fluoropolymer. End-groups with weaker bonds can serve as initiation sites for thermal degradation, leading to a lower decomposition temperature.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of thermal degradation and lifetime study of poly(vinylidene fluoride) (PVDF) subjected to bioethanol fuel accelerated aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Investigation of the Chain Transfer Agent Effect on the Polymerization of Vinylidene Fluoride | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. (PDF) Investigation of the Chain Transfer Agent Effect onthe Polymerization of Vinylidene Fluoride (2019) | Igor Stefanichen Monteiro | 9 Citations [scispace.com]
• 8. acs.figshare.com [acs.figshare.com]

Safety & Regulatory Compliance

Proper Disposal of 1,4-Diiodooctafluorobutane: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 1,4-Diiodooctafluorobutane

This document provides detailed procedural guidance for the safe handling and disposal of 1,4-Diiodooctafluorobutane (CAS No. 375-50-8), a halogenated organic compound. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. This substance is classified as hazardous waste, and its disposal must be managed by a licensed and approved waste disposal facility.

Immediate Safety Precautions

Before handling 1,4-Diiodooctafluorobutane, it is imperative to consult the Safety Data Sheet (SDS) for comprehensive information on its hazards. Key safety precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and collect it in a sealed, labeled container for hazardous waste disposal. Do not allow the substance to enter drains or waterways.

Waste Identification and Segregation

Proper identification and segregation of 1,4-Diiodooctafluorobutane waste are the foundational steps for its safe disposal.

• Labeling: All containers holding waste 1,4-Diiodooctafluorobutane must be clearly labeled as "Hazardous Waste" and include the full chemical name and associated hazards.

• Segregation: This compound is a halogenated organic waste. It must be collected in a dedicated, closed container, separate from non-halogenated organic waste, aqueous waste, and other incompatible materials.[1] Mixing with other waste streams can lead to dangerous reactions and complicates the disposal process.

Disposal Methodology: High-Temperature Incineration

The recommended and most effective method for the disposal of halogenated organic compounds, including 1,4-Diiodooctafluorobutane, is high-temperature incineration.[1] This process breaks down the stable carbon-fluorine bonds, mineralizing the compound.

Quantitative Data on Fluoropolymer Incineration

The following table summarizes quantitative data from studies on the incineration of fluoropolymers, which can serve as a proxy for understanding the conditions required for the disposal of 1,4-Diiodooctafluorobutane. It is important to note that these values are for related materials and the optimal conditions for 1,4-Diiodooctafluorobutane should be determined by a licensed waste disposal facility.

Parameter	Value	Source Compound(s)	Reference
Incineration Temperature	860 °C - 1,095 °C	Representative Fluoropolymer Mix	[3]
Residence Time	2 seconds	Representative Fluoropolymer Mix	[3]
Destruction Rate	> 99.99%	Representative Fluoropolymer Mix	[3]

Experimental Protocol: General Principles of Halogenated Waste Incineration

The following outlines the general methodology for the incineration of halogenated hazardous waste. The actual process will be carried out by a specialized waste management facility.

• Pre-treatment: The waste may be blended with other combustible solvents to ensure consistent and efficient combustion.

• Combustion: The liquid waste is injected into a primary combustion chamber operating at high temperatures (typically >850°C). A secondary combustion chamber, often at even higher temperatures, ensures the complete destruction of any remaining organic compounds and hazardous byproducts.

• Flue Gas Treatment: The off-gases from the incinerator pass through a series of air pollution control devices. This typically includes scrubbers to neutralize acidic gases (such as hydrogen iodide and hydrogen fluoride that would be formed from 1,4-Diiodooctafluorobutane) and filters to remove particulate matter.

• Monitoring: Continuous emissions monitoring systems ensure that the incineration process is operating within regulatory limits and that the destruction of hazardous compounds is complete.

Logical Workflow for Disposal

The following diagram illustrates the step-by-step process for the proper disposal of 1,4-Diiodooctafluorobutane from the laboratory setting to its final disposition.

References

• 1. rivm.nl [rivm.nl]
• 2. mdpi.com [mdpi.com]
• 3. KIT - KIT - Media - Press Releases - Archive Press Releases - PI 2024 - No Significant PFAS Emissions Caused by Waste Incineration [kit.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling 1,4-Diiodooctafluorobutane

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of 1,4-Diiodooctafluorobutane (CAS No. 375-50-8). Adherence to these protocols is essential for ensuring laboratory safety and maintaining the integrity of your research. This guide offers detailed, procedural, and step-by-step instructions to mitigate risks associated with this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

1,4-Diiodooctafluorobutane is classified as a hazardous substance. It is known to cause skin and eye irritation, and may lead to drowsiness or dizziness.[1][2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects against splashes and vapors that can cause serious eye irritation.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Prevents skin contact, which can lead to irritation.[1][3]
Skin and Body	Laboratory coat, long-sleeved clothing, and closed-toe shoes	Minimizes the risk of accidental skin exposure.[3]
Respiratory	Use in a well-ventilated area or chemical fume hood	Avoids inhalation of vapors, which can affect the respiratory system and central nervous system.[1][2]

Operational Plan: Step-by-Step Handling Procedures

Meticulous planning and execution are critical when working with 1,4-Diiodooctafluorobutane. The following step-by-step procedures should be followed for common laboratory tasks.

Preparation and Weighing

• Work Area Preparation : Ensure the chemical fume hood is operational and the work area is clean and free of clutter. Have all necessary equipment, including spill cleanup materials, readily available.

• Personal Protective Equipment (PPE) : Don the required PPE as outlined in Table 1.

• Container Handling : Before opening, allow the container of 1,4-Diiodooctafluorobutane to reach room temperature to prevent moisture condensation.

• Weighing :

  • Tare a clean, dry, and chemically compatible container (e.g., glass vial or beaker) on an analytical balance.

  • Inside the chemical fume hood, carefully dispense the desired amount of the liquid into the tared container using a clean glass pipette or syringe.

  • Securely cap the stock container and the container with the weighed chemical.

  • Record the weight.

Dissolving and Transferring

• Solvent Addition : In the chemical fume hood, add the desired solvent to the container with the weighed 1,4-Diiodooctafluorobutane.

• Mixing : Gently swirl or stir the mixture until the compound is fully dissolved. Avoid splashing.

• Transfer : Use a clean glass pipette or syringe to transfer the solution to the reaction vessel. Ensure the transfer is performed slowly and carefully to prevent spills.

Disposal Plan: Waste Management and Decontamination

Proper disposal of 1,4-Diiodooctafluorobutane and associated waste is crucial to prevent environmental contamination and ensure a safe laboratory environment.

Waste Segregation and Collection

• Halogenated Organic Waste : All waste containing 1,4-Diiodooctafluorobutane, including unused product, reaction residues, and contaminated solvents, must be collected in a designated, clearly labeled "Halogenated Organic Waste" container.

• Container Compatibility : Use chemically resistant containers, such as high-density polyethylene (HDPE) or glass, for waste collection. Ensure the container has a secure, tight-fitting lid.

• Labeling : The waste container must be labeled with "Hazardous Waste," the full chemical name ("1,4-Diiodooctafluorobutane"), and the associated hazards (e.g., "Irritant," "Toxic").

Decontamination Procedures

• Equipment : All laboratory equipment that has come into contact with 1,4-Diiodooctafluorobutane (e.g., glassware, spatulas, stir bars) must be decontaminated.

  • Rinse the equipment with a suitable solvent (e.g., acetone, ethanol) in the chemical fume hood. Collect the rinsate in the "Halogenated Organic Waste" container.

  • Wash the rinsed equipment with soap and water.

  • Perform a final rinse with deionized water.

• Surfaces : In case of a spill, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand).[1] Collect the contaminated absorbent material in a sealed bag and dispose of it as hazardous waste. Decontaminate the surface with a suitable solvent and then wash with soap and water.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 1,4-Diiodooctafluorobutane in a laboratory setting.

Caption: Workflow for handling 1,4-Diiodooctafluorobutane.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,4-Diiodooctafluorobutane is essential for safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Diiodooctafluorobutane

Property	Value
Molecular Formula	C4F8I2
Molecular Weight	453.84 g/mol
Appearance	Colorless to light yellow or pink liquid
Melting Point	-9 °C
Boiling Point	150 °C
Density	2.474 g/mL at 25 °C

Note: Data sourced from various chemical suppliers and safety data sheets.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. hcs-lab.com [hcs-lab.com]
• 3. benchchem.com [benchchem.com]